(24R)-MC 976

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of (24S)-MC 976

Disclaimer: This technical guide outlines the putative mechanism of action for the Vitamin D3 analog, (24S)-MC 976. Due to a lack of publicly available, specific data on (24S)-MC 976, this document infers its mechanism based on the well-established activities of structurally related Vitamin D analogs. The information provided is intended for researchers, scientists, and drug development professionals.

Introduction

(24S)-MC 976 is a synthetic analog of the biologically active form of Vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol). Vitamin D analogs are a class of compounds that exert a wide range of biological effects, primarily through their interaction with the Vitamin D Receptor (VDR), a nuclear transcription factor.[1] These effects include the regulation of calcium and phosphate (B84403) homeostasis, control of cellular proliferation and differentiation, and modulation of the immune system.[2] Synthetic analogs like (24S)-MC 976 are often designed to have more favorable therapeutic profiles, such as enhanced anti-proliferative activity with reduced calcemic side effects.[2]

Core Mechanism of Action: Vitamin D Receptor (VDR) Binding and Signaling

The biological activity of (24S)-MC 976 is presumed to be initiated by its binding to the VDR. The VDR is a ligand-inducible transcription factor that belongs to the nuclear receptor superfamily.[1] Upon ligand binding, the VDR undergoes a conformational change that facilitates its heterodimerization with the Retinoid X Receptor (RXR).[1] This VDR-RXR heterodimer then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.[3] This binding event initiates a cascade of molecular interactions that ultimately leads to the modulation of gene transcription.

VDR-Mediated Signaling Pathways

The interaction of Vitamin D analogs with the VDR triggers two main types of signaling pathways: a well-characterized genomic pathway and a more rapid, non-genomic pathway.

The classical genomic pathway involves the direct regulation of gene expression. Upon binding of an agonist like a Vitamin D analog, the VDR-RXR heterodimer recruits a complex of co-activator or co-repressor proteins to the VDRE.[4] This complex then modulates the activity of RNA polymerase II, leading to an increase or decrease in the transcription of target genes. Genes regulated by the VDR are involved in a variety of cellular processes, including cell cycle control, apoptosis, and differentiation.

References

• 1. Vitamin D receptor - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

The Biological Activity of (24S)-MC 976: A Technical Guide

(24S)-MC 976 , more commonly known as calcipotriol or calcipotriene , is a synthetic analogue of calcitriol (B1668218), the active form of vitamin D3. It has emerged as a cornerstone in the topical treatment of psoriasis, a chronic autoimmune inflammatory skin disease characterized by keratinocyte hyperproliferation and abnormal differentiation. This technical guide provides an in-depth overview of the biological activity of (24S)-MC 976, focusing on its mechanism of action, effects on various cellular processes, and the underlying signaling pathways. This document is intended for researchers, scientists, and drug development professionals.

Core Mechanism of Action: Vitamin D Receptor Agonism

The primary mechanism of action of (24S)-MC 976 is its function as a potent agonist of the Vitamin D Receptor (VDR), a nuclear hormone receptor that acts as a ligand-activated transcription factor.[1][2] While it is a synthetic derivative, (24S)-MC 976 exhibits a high binding affinity for the VDR, comparable to that of the endogenous ligand, calcitriol.[2][3] However, a key therapeutic advantage of (24S)-MC 976 is its significantly lower impact on systemic calcium metabolism, being less than 1% as active as calcitriol in this regard, which enhances its safety profile for topical application.[2][3]

Upon entering the cell, (24S)-MC 976 binds to the VDR. This ligand-receptor complex then forms a heterodimer with the Retinoid X Receptor (RXR). This heterodimeric complex translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes. This binding initiates the recruitment of co-activator or co-repressor proteins, ultimately leading to the modulation of gene transcription and the subsequent biological effects.

Key Biological Effects of (24S)-MC 976

The therapeutic efficacy of (24S)-MC 976 in psoriasis stems from its pleiotropic effects on keratinocytes and immune cells.

Regulation of Keratinocyte Proliferation and Differentiation

A hallmark of psoriasis is the uncontrolled proliferation and incomplete differentiation of keratinocytes. (24S)-MC 976 addresses this pathology by:

• Inhibiting Keratinocyte Proliferation: (24S)-MC 976 has been shown to inhibit the proliferation of keratinocytes in a concentration-dependent manner.[1] This anti-proliferative effect is mediated, in part, by the downregulation of key cell cycle regulators and growth factors, including Early Growth Response-1 (EGR1) and Polo-Like Kinase-2 (PLK2).[1] Furthermore, it downregulates the expression and activation of Signal Transducer and Activator of Transcription 1 (STAT1) and STAT3, which are implicated in psoriatic disease progression.[3]

• Promoting Keratinocyte Differentiation: (24S)-MC 976 promotes the normal differentiation of keratinocytes, helping to restore a healthy epidermal structure.[4] This is associated with the increased expression of differentiation markers such as involucrin (B1238512) and transglutaminase.[5]

Immunomodulatory and Anti-inflammatory Activities

Psoriasis is recognized as an immune-mediated disease, with T cells playing a central role in its pathogenesis. (24S)-MC 976 exerts significant immunomodulatory effects by:

• Modulating T-Cell Activity: It can influence T-cell differentiation, favoring a shift from the pro-inflammatory Th1 and Th17 pathways towards the anti-inflammatory Th2 pathway.[1]

• Regulating Cytokine Production: (24S)-MC 976 has been shown to modulate the expression of several key cytokines involved in psoriasis. In psoriatic lesions, it leads to an increase in the anti-inflammatory cytokine Interleukin-10 (IL-10) and a concomitant decrease in the pro-inflammatory chemokine Interleukin-8 (IL-8).[6] It also downregulates the expression of IL-23 and IL-17. Furthermore, it can suppress the IFN-γ-induced expression of keratin (B1170402) 17 (K17), a protein implicated in the psoriatic autoimmune response.[7]

• Inhibiting Inflammatory Pathways: (24S)-MC 976 can inhibit the Nuclear Factor-κB (NF-κB) signaling pathway, a critical regulator of inflammation.[8][9] This is partly achieved by downregulating the expression of zinc finger protein A20.[8][9]

Quantitative Data on the Biological Activity of (24S)-MC 976

The following tables summarize the available quantitative data on the effects of (24S)-MC 976.

Parameter	Value/Effect	Cell/System	Reference
VDR Binding Affinity	High affinity, comparable to calcitriol. Specific Ki or IC50 values are not consistently reported in publicly available literature.	Vitamin D Receptor	[2][3]
Keratinocyte Proliferation	Concentration-dependent decrease.	Human Keratinocytes	[1]
Gene Expression	Downregulation of Early Growth Response-1 (EGR1) and Polo-Like Kinase-2 (PLK2) mRNA and protein.	Human Keratinocytes	[1]
Downregulation of STAT1 and STAT3 mRNA and protein, as well as their phosphorylated forms.	HaCaT cells	[3]
Downregulation of SOCS1 and SOCS3 mRNA and protein.	HaCaT cells	[3]
Downregulation of zinc finger protein A20 and NF-κB p65 expression.	Psoriatic skin lesions	[8]
Cytokine Modulation	↑ 57% increase in Interleukin-10 (IL-10) levels from baseline at day 3.	Psoriatic plaques	[6]
↓ 70% decrease in Interleukin-8 (IL-8) levels from baseline at day 3.	Psoriatic plaques	[6]
↓ Suppression of IFN-γ-induced Keratin 17 (K17) expression by 58.10% (at 10-7 M) and 70.68% (at 10-5 M).	HaCaT cells	[7]
↓ Reduction in the number of CD8+ T cells and IFNγ-producing cells (in combination with betamethasone).	Psoriatic lesional skin	[2]
↓ Downregulation of IL-23 and IL-17 expression (in combination with betamethasone).	Psoriatic lesional skin

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Keratinocyte Proliferation Assay (MTT Assay)

Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation. The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases of living cells to form a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed human keratinocytes (e.g., HaCaT cells or primary keratinocytes) in a 96-well plate at a density of 2 x 104 cells per well in keratinocyte growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of (24S)-MC 976 (e.g., 0.1 nM, 10 nM, 100 nM) or the vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl or a mixture of isopropanol (B130326) and Triton X-100) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control.

Western Blotting for Protein Expression Analysis

Principle: Western blotting is a technique used to detect specific proteins in a sample. It involves separating proteins by size via gel electrophoresis, transferring them to a membrane, and then probing with antibodies specific to the target protein.

Protocol:

• Cell Lysis: Treat keratinocytes with (24S)-MC 976 for the desired time. Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer. Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with 0.1% Tween 20 - TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the target protein (e.g., anti-EGR1, anti-PLK2, anti-STAT1) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and detect the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

Principle: ELISA is a plate-based assay technique designed for detecting and quantifying substances such as peptides, proteins, antibodies, and hormones. In a sandwich ELISA, the antigen of interest is "sandwiched" between a capture antibody and a detection antibody.

Protocol:

• Plate Coating: Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-IL-10 or anti-IL-8) overnight at 4°C.

• Blocking: Wash the plate and block with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Sample and Standard Incubation: Add diluted skin biopsy homogenates or cell culture supernatants, along with a serial dilution of a known concentration of the recombinant cytokine standard, to the wells. Incubate for 2 hours at room temperature.

• Washing: Wash the plate to remove unbound substances.

• Detection Antibody Incubation: Add a biotinylated detection antibody specific for the cytokine to the wells and incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Enzyme Conjugate Incubation: Add streptavidin-HRP to the wells and incubate for 20-30 minutes at room temperature.

• Washing: Repeat the washing step.

• Substrate Addition: Add a TMB substrate solution to the wells and incubate in the dark until a color develops.

• Stop Reaction: Stop the reaction by adding a stop solution (e.g., 2N H2SO4).

• Absorbance Measurement: Measure the absorbance at 450 nm.

• Data Analysis: Generate a standard curve from the standards and calculate the concentration of the cytokine in the samples.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways influenced by (24S)-MC 976 and a typical experimental workflow for its analysis.

Caption: Signaling Pathway of (24S)-MC 976 in Keratinocytes.

Caption: Experimental Workflow for Analyzing (24S)-MC 976 Activity.

Conclusion

(24S)-MC 976, or calcipotriol, is a well-established synthetic vitamin D3 analogue with a multifaceted biological activity profile that makes it a highly effective therapeutic agent for psoriasis. Its primary mechanism of action through the Vitamin D Receptor leads to the inhibition of keratinocyte proliferation, promotion of normal differentiation, and significant immunomodulatory and anti-inflammatory effects. The targeted modulation of key signaling pathways and cytokine networks underscores its importance in the management of hyperproliferative and inflammatory skin disorders. Further research into its downstream targets and interactions will continue to refine our understanding of its therapeutic potential.

References

• 1. Vitamin D Receptor activation attenuates Hippo pathway effectors and cell survival in metastatic neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. Calcipotriol Attenuates Form Deprivation Myopia Through a Signaling Pathway Parallel to TGF-β2–Induced Increases in Collagen Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. protocols.io [protocols.io]
• 5. origene.com [origene.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. bosterbio.com [bosterbio.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]

An In-Depth Technical Guide to (24R)-MC 976 as a Vitamin D Analog

Notice to the Reader: Sufficient publicly available scientific literature containing in-depth technical data, experimental protocols, and signaling pathways specifically for the vitamin D analog (24R)-MC 976 could not be located. While this document aims to provide a comprehensive guide, the scarcity of detailed information significantly limits the scope of this report. The following sections are based on the limited information available and general knowledge of vitamin D analog mechanisms.

Introduction

(24R)-MC 976 is a synthetic derivative of Vitamin D3. Vitamin D analogs are a class of compounds designed to elicit more specific biological responses than the endogenous active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol). The primary goals of developing such analogs are to separate the potent anti-proliferative, pro-differentiative, and immunomodulatory effects of calcitriol (B1668218) from its calcemic (calcium-regulating) effects. This separation is crucial for the development of therapeutic agents for hyperproliferative disorders like psoriasis and certain cancers, where high doses of calcitriol would lead to dangerous hypercalcemia.

The structural modifications in synthetic analogs, such as those presumed to be present in (24R)-MC 976, are intended to alter the molecule's interaction with the Vitamin D Receptor (VDR), its metabolic pathway, and its affinity for the vitamin D binding protein (DBP) in the plasma.

Core Concepts and Mechanism of Action

The biological effects of vitamin D analogs are primarily mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor. The general mechanism of action is as follows:

• Binding to VDR: The vitamin D analog enters the target cell and binds to the VDR in the cytoplasm or nucleus.

• Heterodimerization: The ligand-bound VDR forms a heterodimer with the Retinoid X Receptor (RXR).

• DNA Binding: This VDR-RXR complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes.

• Transcriptional Regulation: The binding of the VDR-RXR complex to VDREs recruits a complex of co-activator or co-repressor proteins, which in turn modulates the transcription of genes involved in a wide array of cellular processes, including cell cycle regulation, differentiation, and apoptosis.

The specific structural features of an analog like (24R)-MC 976 would influence the stability of the VDR-RXR complex and the recruitment of co-regulatory proteins, thereby leading to a unique profile of gene expression and biological response.

Signaling Pathway

The canonical signaling pathway for vitamin D analogs is the VDR-mediated genomic pathway.

Caption: Canonical Vitamin D Receptor (VDR) signaling pathway.

Quantitative Data

A thorough search of publicly available scientific databases and literature did not yield specific quantitative data for (24R)-MC 976, such as VDR binding affinity, IC50 values for antiproliferative activity, or in vivo calcemic effects. For context, a hypothetical data table is presented below to illustrate the types of quantitative comparisons that are typically made for vitamin D analogs.

Table 1: Hypothetical Comparative Biological Activity of (24R)-MC 976

Compound	VDR Binding Affinity (relative to Calcitriol)	Antiproliferative Activity (IC50, nM) in Keratinocytes	In Vivo Calcemic Activity (relative to Calcitriol)
Calcitriol	100%	10	100%
(24R)-MC 976	Data not available	Data not available	Data not available
Analog X	80%	5	10%
Analog Y	120%	15	5%

Experimental Protocols

Detailed experimental protocols for the evaluation of (24R)-MC 976 are not available in the public domain. However, the following are standard methodologies used to characterize vitamin D analogs.

Vitamin D Receptor Binding Assay

This assay is performed to determine the affinity of the analog for the VDR.

Caption: Workflow for a competitive VDR binding assay.

Cell Proliferation Assay

This assay measures the antiproliferative effects of the vitamin D analog on cancer cell lines or primary cells like keratinocytes.

• Cell Culture: Plate cells (e.g., human keratinocytes, MCF-7 breast cancer cells) in a 96-well plate and allow them to adhere.

• Treatment: Treat the cells with a range of concentrations of (24R)-MC 976 or a vehicle control.

• Incubation: Incubate the cells for a defined period (e.g., 72-96 hours).

• Quantification: Assess cell viability using a colorimetric assay such as MTT, XTT, or a fluorescence-based assay like CyQUANT.

• Data Analysis: Plot cell viability against the log of the analog concentration to determine the IC50 value.

In Vivo Calcemic Activity Assessment

This experiment is typically conducted in animal models to evaluate the effect of the analog on serum calcium levels.

An In-depth Technical Guide to the Stereochemistry and Biological Activity of Calcipotriol (MC 903), a Vitamin D3 Analogue

Disclaimer: Information regarding a specific compound designated "MC 976" is not available in the public domain. This guide uses Calcipotriol (B1668217) (also known as MC 903), a well-characterized and structurally related Vitamin D3 analogue, as a representative molecule to illustrate the principles of stereochemistry, biological activity, and experimental analysis relevant to this class of compounds. Calcipotriol is a synthetic analogue of calcitriol, the hormonally active form of vitamin D.[1][2]

Introduction to Calcipotriol and its Stereochemical Complexity

Calcipotriol, chemically named (1α,3β,5Z,7E,22E,24S)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1,3,24-triol, is a potent Vitamin D3 analogue used in the topical treatment of psoriasis.[3] Its therapeutic effect stems from its ability to regulate cell proliferation and differentiation by binding to the Vitamin D Receptor (VDR).[4][5][6]

The structure of Calcipotriol is characterized by multiple stereocenters and geometric isomers, making its stereochemistry critical to its biological function. Key stereochemical features include:

• Cis/Trans Isomerism: The triene system (5Z, 7E) is crucial for receptor binding. Isomerization at this position, for instance to the (5E, 7E) form, can occur.[1] In solution, Calcipotriol can also undergo a reversible isomerization to form pre-calcipotriol.[7]

• Chiral Centers: The molecule contains several chiral carbons, including those on the A-ring (1α, 3β) and the side chain. The (24S) configuration is the specific, biologically active epimer. The (24R)-epimer is considered an undesired isomer.[8]

• E/Z Isomerism: The double bond at C22 is in the (E) configuration. The corresponding (22Z)-isomer is a potential impurity in the synthesis process.[8]

The precise three-dimensional arrangement of these features dictates the molecule's ability to fit into the ligand-binding pocket of the VDR, initiating a cascade of genomic and non-genomic signals.[9]

Comparative Biological Activity of Isomers

The biological activity of Vitamin D analogues is primarily mediated through their binding affinity to the VDR.[1] Stereoisomers of Calcipotriol exhibit significantly different activities. While specific quantitative data for all isomers is not always published in comparative tables, the literature consistently demonstrates the superior activity of the intended (24S) epimer over other forms. For instance, the antiproliferative activity of different diastereomers can vary significantly against different cancer cell lines.[1]

Compound/Isomer	Target/Assay	Result	Significance
Calcipotriol (MC 903)	Vitamin D Receptor (VDR)	High Affinity Agonist	Potent regulation of gene transcription.[2]
Calcipotriol (24S-epimer)	Antiproliferative Activity (MCF-7 Breast Cancer Cells)	Strongest Activity (among tested analogues)	The (24S) configuration is crucial for potent antiproliferative effects in this cell line.[1]
PRI-2202 (C-24 diastereomer)	Antiproliferative Activity (MCF-7 Breast Cancer Cells)	Showed strong antiproliferative activity.[1]	Demonstrates that stereochemistry at C-24 is a key determinant of biological effect.[1]
PRI-2205 (5E,7E geometric analog)	Antiproliferative Activity (MCF-7 Breast Cancer Cells)	Weakest Activity (among tested analogues)	The (5Z,7E) triene geometry is essential for high potency.[1]
Calcitriol (1,25-(OH)2-D3)	Systemic Calcium Homeostasis	High	The natural hormone, has potent effects on calcium metabolism.[3]
Calcipotriol (MC 903)	Systemic Calcium Homeostasis	At least 100-200 times less potent than Calcitriol	A key therapeutic advantage, minimizing hypercalcemic risk.[3][6]

Experimental Protocols

Protocol for Isomer Separation by High-Performance Liquid Chromatography (HPLC)

Separating closely related stereoisomers of Vitamin D analogues is a significant analytical challenge.[10] Reversed-phase HPLC is the standard method.

Objective: To separate Calcipotriol from its potential isomers and related compounds.

Materials:

• HPLC system with UV detector

• Reversed-Phase C18 column (e.g., YMC-Triart C18 ExRS, 5 µm, 150 x 3.0 mm)[11]

• Mobile Phase A: Methanol

• Mobile Phase B: Acetonitrile (B52724)

• Mobile Phase C: Water

• Sample Solvent: Chloroform (B151607) or Methanol[12]

• Calcipotriol reference standard and sample for analysis

Methodology:

• Sample Preparation: Dissolve the sample containing Calcipotriol and its isomers in the sample solvent to a known concentration. For ointment formulations, an initial extraction with chloroform may be necessary to achieve high recovery.[12]

• Chromatographic Conditions:

  • Column: RP-C18

  • Mobile Phase: An optimized isocratic mixture of Methanol:Acetonitrile:Water (e.g., 67:23:10, v/v/v).[12] Alternatively, for other Vitamin D analogues, a gradient of acetonitrile and water may be used.[13]

  • Flow Rate: 0.4 - 1.0 mL/min[11][13]

  • Column Temperature: 30 °C[11]

  • Detection: UV at 265 nm[11][13]

• Injection and Analysis: Inject the sample onto the column and record the chromatogram.

• Data Interpretation: Identify peaks by comparing their retention times with those of reference standards. The separation of the desired (22E)-isomer from the (22Z)-isomer can be achieved using chiral stationary phases.[8] Quantify the isomers based on their peak areas.

Protocol for VDR Competitive Binding Assay

This assay determines the affinity of a test compound (e.g., a Calcipotriol isomer) for the VDR by measuring its ability to displace a radiolabeled ligand.[14]

Objective: To determine the IC₅₀ value of a Calcipotriol isomer for the Vitamin D Receptor.

Materials:

• Receptor Source: Purified recombinant VDR or homogenates from cells expressing VDR.[14]

• Radioligand: [³H]-calcitriol (1,25-(OH)2-D3)[14]

• Test Compound: Calcipotriol isomer, serially diluted.

• Assay Buffer: Tris-HCl based buffer.[14]

• Non-specific Binding Control: 1000-fold excess of unlabeled calcitriol.[14]

• Separation System: Glass fiber filters and a vacuum filtration manifold.[14]

• Scintillation counter and cocktail.

Methodology:

• Assay Setup: In a 96-well plate, combine the VDR preparation, a fixed concentration of [³H]-calcitriol, and varying concentrations of the unlabeled test compound.

• Incubation: Incubate the plate to allow the binding reaction to reach equilibrium.

• Separation: Rapidly separate the receptor-bound radioligand from the unbound radioligand by vacuum filtration through the glass fiber filters. The receptors and bound ligand are retained on the filter.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity in counts per minute (CPM) using a liquid scintillation counter.[14]

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound: (% Specific Binding) = [(CPM_sample - CPM_nonspecific) / (CPM_total - CPM_nonspecific)] * 100.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).[14]

Visualizations of Pathways and Workflows

Stereochemical Relationships of Calcipotriol

Caption: Key stereoisomers and related structures of Calcipotriol.

Experimental Workflow for HPLC Isomer Analysis

Caption: Workflow for the HPLC analysis of Calcipotriol from a topical formulation.

Genomic Signaling Pathway of Calcipotriol via VDR

Caption: VDR-mediated genomic signaling pathway activated by Calcipotriol.

References

• 1. Synthesis and Biological Activity of Diastereomeric and Geometric Analogs of Calcipotriol, PRI-2202 and PRI-2205, Against Human HL-60 Leukemia and MCF-7 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcipotriol (MC 903) | Vitamin D Receptor Agonist | TargetMol [targetmol.com]
• 3. Calcipotriol. A new topical antipsoriatic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Calcipotriol] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Calcipotriol. A review of its pharmacological properties and therapeutic use in psoriasis vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calcipotriol (MC 903), a novel vitamin D3 analogue stimulates terminal differentiation and inhibits proliferation of cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability Indicating RP-HPLC Method for Estimation of Impurities of Vitamin D3 Analogue and Corticosteroid Used as Antipsoriatic Drugs. An Attempt to Characterize Pre-Calcipotriene [scirp.org]
• 8. US20100222614A1 - Process for the preparation of calcipotriol - Google Patents [patents.google.com]
• 9. VDR (VITAMIN D RECEPTOR) - NuRCaMeIn [ub.edu]
• 10. agilent.com [agilent.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Separation from related compounds and assay of calcipotriol by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. HPLC Method For Analysis of Ergocalciferol (Vitamin D2) and Cholecalciferol (Vitamin D3) on Primesep SB Column | SIELC Technologies [sielc.com]
• 14. benchchem.com [benchchem.com]

Navigating the Vitamin D Receptor: A Technical Guide to (24S)-MC 976 and VDR Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature and chemical databases do not contain specific quantitative data or detailed experimental protocols for a compound explicitly identified as "(24S)-MC 976." Chemical suppliers list it as a Vitamin D3 derivative. Given the lack of specific information, this guide will utilize the well-characterized Vitamin D3 analog, Calcipotriol (MC 903) , as a representative example to provide an in-depth technical overview of Vitamin D Receptor (VDR) binding and signaling. The principles and methodologies described herein are broadly applicable to the study of novel Vitamin D analogs.

Introduction: The Vitamin D Receptor and its Significance

The Vitamin D Receptor (VDR) is a ligand-activated transcription factor and a member of the nuclear receptor superfamily. It plays a crucial role in calcium and phosphate (B84403) homeostasis, bone metabolism, and cellular proliferation and differentiation. The endogenous ligand for the VDR is 1α,25-dihydroxyvitamin D3 (Calcitriol). Upon ligand binding, the VDR undergoes a conformational change, leading to its heterodimerization with the Retinoid X Receptor (RXR). This VDR-RXR complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

Synthetic Vitamin D analogs, such as Calcipotriol, are designed to exhibit modified biological profiles, often with reduced calcemic effects while retaining or enhancing their anti-proliferative and pro-differentiative properties. These characteristics make them valuable therapeutic agents for conditions like psoriasis and certain cancers. The binding affinity of these analogs to the VDR is a critical determinant of their potency and biological activity.

Quantitative VDR Binding Affinity of Calcipotriol (MC 903)

The binding affinity of a ligand for its receptor is a key parameter in pharmacology. For the VDR, this is typically determined through competitive binding assays. The following table summarizes the reported binding affinity of Calcipotriol for the VDR, often presented relative to the natural ligand, Calcitriol.

Compound	Receptor Source	Assay Type	IC50 (nM)	Relative Binding Affinity (RBA) vs. Calcitriol
Calcipotriol (MC 903)	Recombinant Human VDR	Competitive Radioligand Binding Assay	~1-5	~50-100%
Calcitriol (1α,25(OH)₂D₃)	Recombinant Human VDR	Competitive Radioligand Binding Assay	~0.5-2	100%

Note: IC50 (half-maximal inhibitory concentration) values can vary depending on the specific experimental conditions, such as receptor and radioligand concentration. The Relative Binding Affinity provides a standardized comparison.

Experimental Protocol: Competitive Radioligand Binding Assay for VDR

This protocol outlines a standard procedure for determining the binding affinity of a test compound (e.g., a Vitamin D analog) to the VDR using a competitive radioligand binding assay with tritiated Calcitriol ([³H]-1α,25(OH)₂D₃).

Materials and Reagents

• Receptor Source: Purified full-length recombinant human VDR or nuclear extracts from cells overexpressing VDR.

• Radioligand: [³H]-1α,25(OH)₂D₃ (specific activity >150 Ci/mmol).

• Test Compound: (24S)-MC 976 or other Vitamin D analog of interest.

• Unlabeled Competitor (for non-specific binding): Non-radiolabeled Calcitriol.

• Assay Buffer: TEG Buffer (50 mM Tris-HCl pH 7.4, 1.5 mM EDTA, 5 mM DTT, 10% glycerol, 10 mM sodium molybdate).

• Wash Buffer: Tris-HCl buffer with 0.1% Triton X-100.

• Scintillation Cocktail: For radioactivity counting.

• 96-well plates and glass fiber filters.

• Filtration apparatus and liquid scintillation counter.

Assay Procedure

• Preparation of Reagents:

  • Prepare serial dilutions of the test compound and unlabeled Calcitriol in the assay buffer.

  • Dilute the recombinant VDR and [³H]-1α,25(OH)₂D₃ to the desired concentrations in ice-cold assay buffer. The final concentration of the radioligand should be close to its Kd for the VDR.

• Assay Setup (in a 96-well plate):

  • Total Binding: Add assay buffer, VDR, and [³H]-1α,25(OH)₂D₃.

  • Non-specific Binding: Add assay buffer, VDR, [³H]-1α,25(OH)₂D₃, and a high concentration of unlabeled Calcitriol (e.g., 1 µM).

  • Competitive Binding: Add assay buffer, VDR, [³H]-1α,25(OH)₂D₃, and varying concentrations of the test compound.

• Incubation:

  • Incubate the plate at 4°C for 4-18 hours with gentle agitation to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through glass fiber filters using a filtration apparatus. The filters will trap the VDR-ligand complexes.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding CPM from the total binding CPM.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value.

  • The Ki (inhibition constant) can be calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing VDR Signaling and Experimental Workflow

VDR Genomic Signaling Pathway

The following diagram illustrates the classical genomic signaling pathway of the Vitamin D Receptor upon activation by a ligand.

VDR genomic signaling pathway initiated by ligand binding.

Experimental Workflow for VDR Competitive Binding Assay

This diagram outlines the key steps in the experimental workflow for determining VDR binding affinity.

Workflow for VDR competitive radioligand binding assay.

Conclusion

Understanding the binding affinity of novel Vitamin D3 analogs to the VDR is a fundamental step in their development as therapeutic agents. While specific data for "(24S)-MC 976" remains elusive in the public domain, the principles and methodologies outlined in this guide, using the well-studied analog Calcipotriol as a reference, provide a robust framework for the characterization of such compounds. The combination of quantitative binding assays and a thorough understanding of the VDR signaling pathway is essential for advancing the field of Vitamin D-based therapeutics.

The Role of (24R)-MC 976 in Calcium Homeostasis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(24R)-MC 976 is a synthetic analog of calcitriol (B1668218), the active form of vitamin D3. It is the (24R)-epimer of calcipotriol (B1668217) (MC 903), a compound extensively studied and utilized in the topical treatment of psoriasis. While specific research on the effects of (24R)-MC 976 on calcium homeostasis is limited in publicly available literature, its structural similarity to calcipotriol and other vitamin D analogs allows for an informed discussion of its expected biological activities. This technical guide provides a comprehensive overview of the anticipated role of (24R)-MC 976 in calcium regulation, drawing parallels from the well-documented effects of calcipotriol and other vitamin D analogs. The guide details the underlying mechanisms of action, presents relevant quantitative data from related compounds, outlines key experimental protocols for assessment, and provides visual representations of signaling pathways and experimental workflows.

Introduction to (24R)-MC 976

(24R)-MC 976, chemically known as (1α,3β,5Z,7E,24R)-24-Cyclopropyl-9,10-secochola-5,7,10(19)-triene-1,3,24-triol, is a stereoisomer of the well-established anti-psoriatic drug, calcipotriol (the 24S-isomer). Both compounds were developed by Leo Pharma. The primary structural difference lies in the spatial orientation of the cyclopropyl (B3062369) and hydroxyl groups at the C24 position of the side chain. This modification is critical as the side chain of vitamin D analogs plays a significant role in their interaction with the vitamin D receptor (VDR) and metabolic enzymes, thereby influencing their biological activity and calcemic effects.

The development of vitamin D analogs has been driven by the need to separate the potent cell-differentiating and anti-proliferative effects from the strong calcemic effects of the natural hormone, 1α,25-dihydroxyvitamin D3 (calcitriol).[1] For therapeutic applications beyond calcium disorders, such as psoriasis and cancer, analogs with low calcemic activity are highly desirable. Calcipotriol, for instance, is reported to be about 200 times less potent in its effects on calcium metabolism compared to calcitriol, while retaining similar VDR affinity.[2] It is hypothesized that (24R)-MC 976 was synthesized and investigated for similar properties.

The Vitamin D Endocrine System and Calcium Homeostasis

Calcium homeostasis is a tightly regulated process involving the interplay of several hormones and organs, primarily the intestines, kidneys, and bone. The key hormonal regulators are parathyroid hormone (PTH), calcitonin, and calcitriol.

The vitamin D endocrine system is central to the regulation of calcium and phosphate (B84403) metabolism. Vitamin D, obtained from the diet or synthesized in the skin upon sun exposure, is hydroxylated in the liver to form 25-hydroxyvitamin D3 (calcifediol), the main circulating form. In the kidneys, calcifediol (B1668214) is further hydroxylated by the enzyme 1α-hydroxylase to produce the biologically active form, calcitriol.

Calcitriol exerts its effects by binding to the nuclear Vitamin D Receptor (VDR). The calcitriol-VDR complex then heterodimerizes with the retinoid X receptor (RXR), and this complex binds to specific DNA sequences known as vitamin D response elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

The primary actions of calcitriol in maintaining calcium homeostasis include:

• Intestine: Increasing the intestinal absorption of dietary calcium and phosphate.

• Bone: Modulating bone remodeling. While it can stimulate bone resorption to release calcium into the bloodstream, its primary role in a healthy state is to ensure adequate calcium and phosphate for bone mineralization.

• Kidney: Promoting the reabsorption of calcium in the distal tubules.

• Parathyroid Gland: Suppressing the synthesis and secretion of PTH, which in turn reduces bone resorption and calcium mobilization.

Anticipated Mechanism of Action of (24R)-MC 976

As a vitamin D analog, (24R)-MC 976 is expected to exert its biological effects through the VDR signaling pathway. The binding of (24R)-MC 976 to the VDR would initiate a cascade of molecular events leading to the regulation of gene expression in target tissues.

Signaling Pathway

The anticipated signaling pathway for (24R)-MC 976 is depicted in the following diagram:

Caption: General signaling pathway of vitamin D analogs.

Quantitative Data on Related Vitamin D Analogs

Table 1: Comparative Effects of Vitamin D Analogs on Serum Calcium and PTH

Compound	Species	Dose	Change in Serum Calcium	Change in Serum PTH	Reference
Calcitriol	Human	1.5 µ g/day (oral)	Significant Increase	Significant Decrease	[3]
Calcipotriol (MC 903)	Human	100 g/week (topical)	No Significant Change	No Significant Change	[3]
Maxacalcitol (B1676222)	Human (Hemodialysis)	N/A	Significantly higher than calcitriol (early treatment)	No significant difference from calcitriol	[4]
22-Oxacalcitriol (OCT)	Rat	1.0 µ g/rat (IP)	+0.30 mg/dl	N/A	[5]
Calcitriol	Rat	1.0 µ g/rat (IP)	+1.40 mg/dl	N/A	[5]

Table 2: Comparative Effects of Vitamin D Analogs on Bone Metabolism

Compound	Model	Parameter	Effect	Reference
Calcipotriol (MC 903)	Human (Psoriasis)	Bone-specific alkaline phosphatase	No Significant Change	[6]
Calcipotriol (MC 903)	Human (Psoriasis)	Urinary hydroxyproline	No Significant Change	[6]
Calcipotriol (MC 903)	Human (Psoriasis)	Bone density	No Significant Change	[6]
Cholecalciferol	Postmenopausal Women	Serum β-CTX	Significant Decrease	[7]
Calcitriol	Postmenopausal Women	Serum β-CTX	Significant Decrease	[7]

Key Experimental Protocols

The following are detailed methodologies for key experiments that would be essential to characterize the role of (24R)-MC 976 in calcium homeostasis. These protocols are based on standard practices for studying vitamin D analogs.

In Vivo Assessment of Calcemic Activity

• Objective: To determine the effect of (24R)-MC 976 on serum calcium and phosphate levels.

• Animal Model: Male Sprague-Dawley rats (or other suitable rodent model).

• Procedure:

  • Acclimatize animals for at least one week with standard diet and water ad libitum.

  • Divide animals into groups: Vehicle control, (24R)-MC 976 (multiple dose levels), and a positive control (e.g., calcitriol).

  • Administer the compounds via the intended route (e.g., oral gavage, intraperitoneal injection).

  • Collect blood samples at baseline and at various time points post-administration (e.g., 4, 8, 24, 48 hours).

  • Separate serum and measure total and ionized calcium, and phosphate concentrations using an automated analyzer.

  • At the end of the study, collect 24-hour urine samples to measure calcium and phosphate excretion.

Assessment of Effects on PTH Levels

• Objective: To evaluate the impact of (24R)-MC 976 on parathyroid hormone secretion.

• Animal Model: As above.

• Procedure:

  • Follow the same dosing and blood collection schedule as in the calcemic activity assessment.

  • Process blood samples to obtain plasma (using EDTA tubes).

  • Measure intact PTH (iPTH) levels using a species-specific ELISA kit.

In Vitro Bone Resorption Assay

• Objective: To determine the direct effect of (24R)-MC 976 on osteoclast activity and bone resorption.

• Model: Mouse bone marrow macrophage (BMM) cultures or neonatal mouse calvaria organ cultures.

• Procedure (BMM culture):

  • Isolate BMMs from the long bones of mice.

  • Culture BMMs in the presence of M-CSF and RANKL to induce osteoclast differentiation.

  • Treat the differentiating osteoclasts with vehicle, (24R)-MC 976 (various concentrations), and a positive control.

  • After several days, fix and stain the cells for tartrate-resistant acid phosphatase (TRAP), a marker of osteoclasts.

  • Quantify the number and size of TRAP-positive multinucleated cells.

  • For functional assessment, culture the cells on dentine slices and, after treatment, remove the cells and visualize and quantify the resorption pits using microscopy.

Vitamin D Receptor Binding Assay

• Objective: To determine the binding affinity of (24R)-MC 976 for the VDR.

• Method: Competitive radioligand binding assay.

• Procedure:

  • Prepare a source of VDR (e.g., recombinant human VDR or cytosol extracts from a VDR-rich cell line like MCF-7).

  • Incubate a fixed amount of radiolabeled calcitriol (e.g., [³H]1α,25(OH)₂D₃) with the VDR preparation in the presence of increasing concentrations of unlabeled (24R)-MC 976 or unlabeled calcitriol (for standard curve).

  • Separate bound from free radioligand (e.g., using hydroxylapatite).

  • Measure the radioactivity of the bound fraction using liquid scintillation counting.

  • Calculate the IC₅₀ (concentration of competitor that displaces 50% of the radioligand) and subsequently the Ki (binding affinity) for (24R)-MC 976.

Visualization of Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating the effects of a novel vitamin D analog like (24R)-MC 976 on calcium homeostasis.

Caption: Experimental workflow for a vitamin D analog.

Conclusion

While direct experimental evidence for the role of (24R)-MC 976 in calcium homeostasis is currently lacking in the public domain, its structural identity as an isomer of calcipotriol provides a strong basis for predicting its biological activities. It is anticipated that (24R)-MC 976 will act as a VDR agonist, but with potentially different potency and calcemic effects compared to its 24S-epimer and the natural hormone, calcitriol. The key to its therapeutic potential would lie in a favorable dissociation between its effects on cell proliferation and differentiation and its impact on systemic calcium levels. The experimental protocols and workflows detailed in this guide provide a robust framework for the comprehensive evaluation of (24R)-MC 976 and other novel vitamin D analogs, which is essential for their development as safe and effective therapeutic agents. Further research is necessary to elucidate the specific pharmacological profile of (24R)-MC 976 and to determine its potential clinical utility.

References

• 1. Vitamin D analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Treatment of psoriasis with calcipotriol and other vitamin D analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of topical calcipotriol on calcium metabolism in psoriatic patients: comparison with oral calcitriol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of the effects of calcitriol and maxacalcitol on secondary hyperparathyroidism in patients on chronic haemodialysis: a randomized prospective multicentre trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The noncalcemic analogue of vitamin D, 22-oxacalcitriol, suppresses parathyroid hormone synthesis and secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Topical calcipotriene has no short-term effect on calcium and bone metabolism of patients with psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the effects of cholecalciferol and calcitriol on calcium metabolism and bone turnover in Chinese postmenopausal women with vitamin D insufficiency - PubMed [pubmed.ncbi.nlm.nih.gov]

The Effects of (24S)-MC 976 on Gene Expression: A Technical Guide Based on Vitamin D Analog Mechanisms

Disclaimer: As of late 2025, publicly available research specifically detailing the effects of (24S)-MC 976 on gene expression is limited. (24S)-MC 976 is a derivative of Vitamin D3. Therefore, this guide provides an in-depth overview of the well-established mechanisms of action and gene expression effects of closely related and extensively studied Vitamin D analogs, such as calcitriol (B1668218) and calcipotriol. The principles, pathways, and experimental methodologies described herein are fundamental to the study of all Vitamin D receptor agonists and are expected to be largely applicable to (24S)-MC 976.

Core Mechanism of Action: The Vitamin D Receptor (VDR) Signaling Pathway

The biological effects of Vitamin D analogs, including presumably (24S)-MC 976, are primarily mediated through the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily of transcription factors. The canonical signaling pathway, which leads to changes in gene expression, can be summarized as follows:

• Ligand Binding: The Vitamin D analog enters the cell and binds to the VDR located in the cytoplasm or nucleus.

• Heterodimerization: Upon ligand binding, the VDR undergoes a conformational change and forms a heterodimer with the Retinoid X Receptor (RXR).

• Translocation and DNA Binding: The VDR/RXR heterodimer translocates to the nucleus (if not already there) and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.

• Recruitment of Co-regulators: The DNA-bound heterodimer recruits a complex of co-activator or co-repressor proteins. This complex modulates the structure of chromatin, making the DNA more or less accessible for transcription.

• Modulation of Gene Transcription: The recruitment of the transcriptional machinery leads to an increase or decrease in the transcription of target genes into messenger RNA (mRNA), ultimately altering the expression of specific proteins.

This genomic pathway is the principal mechanism by which Vitamin D analogs regulate a wide array of cellular processes, including cell proliferation, differentiation, and apoptosis.

Signaling Pathway Diagram

Caption: Canonical Vitamin D Receptor (VDR) Signaling Pathway.

Effects on Gene Expression: Data from Representative Vitamin D Analogs

Vitamin D analogs are known to regulate a large number of genes involved in various cellular processes. The following tables summarize quantitative data on the modulation of gene expression by the well-studied analogs, calcitriol and calcipotriol, in different cancer cell lines.

Table 1: Effect of Calcitriol on Gene Expression in Cancer Cells

Cell Line	Gene	Regulation	Fold Change / Effect	Experimental Context
CaSki (Cervical Cancer)	MMP7	Down-regulated	Significant decrease in mRNA	48-hour treatment
CaSki (Cervical Cancer)	MMP13	Down-regulated	Significant decrease in mRNA	48-hour treatment
CaSki (Cervical Cancer)	EPHA2	Down-regulated	Confirmed at mRNA and protein levels	48-hour treatment
CaSki (Cervical Cancer)	RARA	Down-regulated	Confirmed at mRNA and protein levels	48-hour treatment
Huh7 (Hepatocellular Carcinoma)	EPO	Down-regulated	~2-fold decrease in mRNA	100 nM for 24h under hypoxia
Huh7 (Hepatocellular Carcinoma)	SERPINE1	Down-regulated	~2.5-fold decrease in mRNA	100 nM for 24h under hypoxia
Huh7 (Hepatocellular Carcinoma)	PGK-1	Down-regulated	~1.5-fold decrease in mRNA	100 nM for 24h under hypoxia
SUM-229PE (Breast Cancer)	ERα	Up-regulated	Significant increase in gene and protein expression	Not specified
HT29 & SW480 (Colorectal Cancer)	E-cadherin	Up-regulated	Increased expression	48-hour treatment with 100 nM calcitriol

Table 2: Effect of Calcipotriol (MC 903) on Gene Expression

Cell Line	Gene	Regulation	Fold Change / Effect	Experimental Context
HaCaT (Keratinocytes)	IL-10R	Up-regulated	~12-fold increase	Treatment with 10-8-10-9 M
Normal Human Epidermal Keratinocytes	IL-8	Down-regulated	Dose-dependent suppression (at 2, 20, 40 nM)	In the presence of IL-17A and IL-22
Human Natural Killer (NK) cells	NKp30	Up-regulated	Significant up-regulation	4-hour incubation with 1, 10, or 100 ng/mL
HT29 (Colon Cancer)	Jak-STAT pathway genes	Down-regulated	Overall pathway downregulation	In combination with oncolytic viral therapy

Experimental Protocols

The following are generalized protocols for key experiments used to evaluate the effects of Vitamin D analogs on gene expression and cellular function.

Cell Culture and Treatment

• Cell Lines: Select appropriate human cell lines (e.g., cancer cell lines like HT29, HCT116, CaSki, or keratinocytes like HaCaT).

• Culture Conditions: Culture cells in the recommended medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics, and maintain in a humidified incubator at 37°C with 5% CO2.

• Treatment Preparation: Dissolve the Vitamin D analog (e.g., (24S)-MC 976) in a suitable solvent such as DMSO or ethanol (B145695) to create a stock solution. Further dilute the stock solution in the culture medium to achieve the desired final concentrations for treatment.

• Experimental Procedure: Seed the cells in culture plates and allow them to adhere overnight. Replace the medium with fresh medium containing the Vitamin D analog at various concentrations or a vehicle control (e.g., DMSO). Incubate for the desired time period (e.g., 24, 48, or 72 hours).

RNA Extraction and Quantitative Real-Time PCR (qRT-PCR)

• RNA Isolation: Following treatment, lyse the cells and extract total RNA using a commercial kit (e.g., RNeasy RNA isolation kit) according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qRT-PCR: Perform qRT-PCR using a thermal cycler with a fluorescent dye (e.g., SYBR Green) and specific primers for the target genes and a housekeeping gene (e.g., GAPDH, RPL32) for normalization.

• Data Analysis: Calculate the relative gene expression using the comparative Ct (ΔΔCt) method.

Whole-Genome Expression Analysis (RNA-Sequencing)

• Library Preparation: After RNA extraction and quality control, prepare sequencing libraries from the RNA samples using a kit such as the Nextera XT DNA library preparation kit.

• Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NextSeq 500).

• Data Analysis:

  • Align the sequencing reads to a reference genome.

  • Quantify gene expression levels.

  • Perform differential expression analysis to identify genes that are significantly up- or down-regulated between the treated and control groups.

  • Conduct pathway and gene ontology analysis to understand the biological functions of the differentially expressed genes.

Experimental Workflow Diagram

Caption: Workflow for Analyzing Gene Expression Effects.

Conclusion

While specific data for (24S)-MC 976 remains to be published, the established framework for Vitamin D analog research provides a robust roadmap for its investigation. It is highly probable that (24S)-MC 976 exerts its effects on gene expression through the VDR signaling pathway, leading to changes in cellular proliferation, differentiation, and other key biological processes. The experimental protocols and data from related compounds presented in this guide offer a solid foundation for researchers and drug development professionals to design and interpret studies aimed at elucidating the precise molecular effects of (24S)-MC 976.

In Vitro Characterization of (24S)-MC 976 (Calcipotriol): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(24S)-MC 976, also known as calcipotriol (B1668217) or calcipotriene, is a synthetic analogue of vitamin D3. It is a potent modulator of cell proliferation and differentiation, primarily utilized in the topical treatment of psoriasis. This document provides an in-depth technical guide on the in vitro characterization of (24S)-MC 976, detailing its mechanism of action, effects on cellular processes, and the experimental protocols for its evaluation. The information is intended to support further research and drug development efforts centered on this compound and its therapeutic applications.

Mechanism of Action

The signaling cascade of (24S)-MC 976 involves both genomic and potentially non-genomic pathways. The primary genomic pathway involves the direct regulation of gene transcription. Additionally, evidence suggests crosstalk with other signaling pathways, including the NF-κB and PI3K/Akt pathways, further contributing to its pleiotropic effects.

Data Presentation

Effect on Keratinocyte Proliferation

(24S)-MC 976 is a potent inhibitor of keratinocyte proliferation. Its anti-proliferative effects have been demonstrated in a dose-dependent manner in various in vitro models.

Concentration	Effect on Keratinocyte Proliferation	Reference Assay
10⁻¹⁰ M	Effective inhibition of proliferation	MTT Assay
1 nM - 10 µM	Dose-dependent regulation of proliferation-associated genes	qPCR, Western Blot

Effect on Keratinocyte Differentiation

(24S)-MC 976 promotes the terminal differentiation of keratinocytes, a key aspect of its therapeutic efficacy in psoriasis.

Concentration	Effect on Keratinocyte Differentiation	Reference Assay
10⁻⁸ M	Maximal stimulation of transglutaminase activity	Enzyme Activity Assay
10⁻⁸ M	Increased number of cornified envelopes	Microscopic Analysis
-	Enhanced expression of involucrin	Immunohistochemistry, Western Blot

Regulation of Gene Expression

The therapeutic effects of (24S)-MC 976 are underpinned by its ability to modulate the expression of a wide array of genes in keratinocytes.

Gene	Regulation	Cellular Process
VDR	Upregulation	Signal Transduction
COL1A1	Upregulation	Extracellular Matrix
EGR1	Downregulation	Proliferation
PLK2	Downregulation	Proliferation
STAT1	Downregulation	Proliferation, Inflammation
STAT3	Downregulation	Proliferation, Inflammation
SOCS1	Downregulation	Inflammation
SOCS3	Downregulation	Inflammation
Keratin 17 (K17)	Downregulation (of IFN-γ-induced expression)	Proliferation, Inflammation

Experimental Protocols

Vitamin D Receptor (VDR) Binding Assay (Competitive Radioligand Binding)

Objective: To determine the binding affinity of (24S)-MC 976 for the VDR.

Principle: This assay measures the ability of unlabeled (24S)-MC 976 to compete with a radiolabeled VDR ligand (e.g., [³H]1α,25(OH)₂D₃) for binding to the VDR.

Materials:

• Purified recombinant VDR or nuclear extracts from VDR-expressing cells.

• Radiolabeled ligand: [³H]1α,25(OH)₂D₃.

• Unlabeled competitor: (24S)-MC 976.

• Binding buffer (e.g., TEG buffer: 50 mM Tris-HCl pH 7.4, 1.5 mM EDTA, 5 mM DTT, 10% glycerol).

• Wash buffer (e.g., Tris-HCl with 0.1% Triton X-100).

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Prepare serial dilutions of unlabeled (24S)-MC 976.

• In a multi-well plate, incubate a fixed concentration of VDR, a fixed concentration of [³H]1α,25(OH)₂D₃, and varying concentrations of (24S)-MC 976 in binding buffer.

• Include controls for total binding (no competitor) and non-specific binding (excess unlabeled 1α,25(OH)₂D₃).

• Incubate at 4°C for a sufficient time to reach equilibrium (e.g., 18 hours).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Calculate the percentage of specific binding at each concentration of (24S)-MC 976 and determine the IC₅₀ value by non-linear regression analysis.

Keratinocyte Proliferation Assay (MTT Assay)

Objective: To assess the dose-dependent effect of (24S)-MC 976 on keratinocyte proliferation.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active metabolism reduce the yellow MTT to a purple formazan (B1609692) product, which can be quantified spectrophotometrically.

Materials:

• Human keratinocyte cell line (e.g., HaCaT) or primary human keratinocytes.

• Keratinocyte growth medium.

• (24S)-MC 976.

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or acidified isopropanol).

• 96-well microtiter plates.

• Microplate reader.

Procedure:

• Seed keratinocytes in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of (24S)-MC 976 (e.g., 10⁻¹² M to 10⁻⁶ M) for the desired duration (e.g., 72 hours). Include a vehicle control.

• After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the MTT solution and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Keratinocyte Differentiation Assay (Transglutaminase Activity)

Objective: To quantify the effect of (24S)-MC 976 on keratinocyte differentiation by measuring transglutaminase activity.

Principle: Transglutaminase is an enzyme that cross-links proteins during the formation of the cornified envelope, a hallmark of terminal keratinocyte differentiation. Its activity can be measured using a colorimetric or fluorescent assay.

Materials:

• Human keratinocytes.

• (24S)-MC 976.

• Cell lysis buffer.

• Transglutaminase activity assay kit (containing substrate and necessary reagents).

• Microplate reader.

Procedure:

• Culture keratinocytes and treat with different concentrations of (24S)-MC 976 for a specified period to induce differentiation (e.g., 48-72 hours).

• Lyse the cells and collect the protein extracts.

• Determine the protein concentration of the lysates.

• Perform the transglutaminase activity assay according to the manufacturer's instructions. This typically involves incubating the cell lysate with a specific substrate and measuring the resulting product.

• Normalize the enzyme activity to the protein concentration of each sample.

Gene Expression Analysis (Quantitative Real-Time PCR - qPCR)

Objective: To measure the changes in the expression of target genes in keratinocytes following treatment with (24S)-MC 976.

Principle: qPCR allows for the sensitive and specific quantification of mRNA levels.

Materials:

• Human keratinocytes.

• (24S)-MC 976.

• RNA extraction kit.

• Reverse transcription kit.

• qPCR master mix (e.g., SYBR Green or TaqMan).

• Primers for target genes (e.g., VDR, EGR1, PLK2, STAT1, STAT3, K17) and a housekeeping gene (e.g., GAPDH, ACTB).

• qPCR instrument.

Procedure:

• Treat keratinocytes with (24S)-MC 976 at various concentrations and time points.

• Isolate total RNA from the cells using an RNA extraction kit.

• Assess RNA quality and quantity.

• Synthesize cDNA from the RNA using a reverse transcription kit.

• Perform qPCR using the cDNA, qPCR master mix, and specific primers for the target and housekeeping genes.

• Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression compared to the control group.

Visualization of Signaling Pathways and Workflows

Caption: (24S)-MC 976 signaling pathway.

Caption: Workflow for gene expression analysis.

Conclusion

The in vitro characterization of (24S)-MC 976 reveals its multifaceted mechanism of action, centered on the activation of the Vitamin D Receptor. Its ability to inhibit keratinocyte proliferation, promote differentiation, and modulate the expression of key regulatory genes provides a strong rationale for its therapeutic use in hyperproliferative skin disorders like psoriasis. The experimental protocols and data presented in this guide offer a framework for researchers and drug developers to further investigate the therapeutic potential of (24S)-MC 976 and to discover novel compounds with similar or improved pharmacological profiles.

Foundational Research on Vitamin D3 Derivatives: A Technical Guide for Drug Development

Abstract

The secosteroid hormone 1α,25-dihydroxyvitamin D3 (calcitriol), the biologically active form of vitamin D3, is a potent regulator of a vast array of physiological processes. Its functions extend far beyond the classical roles in calcium and phosphate (B84403) homeostasis, encompassing the regulation of cellular proliferation, differentiation, and immunomodulation.[1] These pleiotropic effects have positioned the vitamin D endocrine system as a highly attractive target for therapeutic intervention in a variety of diseases, including psoriasis, cancer, autoimmune disorders, and secondary hyperparathyroidism.[2] However, the clinical utility of calcitriol (B1668218) is often hampered by its potent calcemic activity, which can lead to hypercalcemia at therapeutic doses.[1][2] This limitation has driven the synthesis and development of a multitude of vitamin D3 derivatives, or analogs, designed to retain or enhance specific therapeutic actions while minimizing calcemic side effects. This technical guide provides a comprehensive overview of the foundational research on these derivatives, detailing their mechanisms of action, quantitative binding and activity data, and the core experimental protocols used in their evaluation.

The Vitamin D Receptor and Core Signaling Pathways

The biological effects of vitamin D3 and its derivatives are primarily mediated through the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily of ligand-activated transcription factors.[3][4] VDR activation initiates two distinct signaling cascades: a well-characterized genomic pathway and a rapid, non-genomic pathway.

The Genomic Signaling Pathway

The classical, genomic action of VDR is responsible for the long-term regulation of gene expression. Upon binding its ligand, such as calcitriol or a synthetic analog, the VDR undergoes a conformational change.[5] This triggers the dissociation of co-repressor proteins and the recruitment of co-activator complexes. The ligand-bound VDR forms a heterodimer with the Retinoid X Receptor (RXR).[6][7] This VDR-RXR complex then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes, thereby modulating their transcription.[7][8] It is estimated that VDR can regulate the expression of up to 3% of the human genome.[9]

Diagram 1. The Genomic VDR Signaling Pathway.

Non-Genomic Signaling Pathways

In addition to genomic regulation, vitamin D derivatives can elicit rapid cellular responses that are too quick to be explained by changes in gene transcription.[10] These non-genomic actions are initiated at the cell membrane, where a subpopulation of VDR, potentially in complex with other proteins like caveolin-1, triggers intracellular signaling cascades.[11][12] This leads to the rapid generation of second messengers such as calcium (Ca²⁺) and cAMP, and the activation of various protein kinases including Protein Kinase C (PKC) and Mitogen-Activated Protein Kinases (MAPKs).[11][12] These pathways can influence a range of cellular functions, including ion channel activity and apoptosis, and can also cross-talk with the genomic pathway.[11][13]

Diagram 2. Overview of Rapid Non-Genomic Signaling.

Key Vitamin D3 Derivatives and Quantitative Data

The primary goal in developing vitamin D3 analogs is to separate the desired anti-proliferative, pro-differentiative, or immunomodulatory effects from the calcemic effects.[14] This is often achieved by modifying the A-ring or the side chain of the calcitriol molecule.[15] Several analogs have been successfully approved for clinical use.[16]

Table 1: Selected Therapeutic Vitamin D3 Derivatives

Derivative	Key Structural Modification(s)	Primary Therapeutic Use	Key Feature(s)
Calcipotriol (Calcipotriene)	Modified side chain	Topical treatment of psoriasis[1][17]	Reduced calcemic activity compared to calcitriol, allowing for topical application at effective doses.[17]
Tacalcitol	Modified side chain	Topical treatment of psoriasis[18]	Inhibits keratinocyte proliferation and promotes differentiation.[18]
Paricalcitol	Lacks the exocyclic methylene (B1212753) group at C19; D2 analog	Secondary hyperparathyroidism in chronic kidney disease[16]	Selectively down-regulates parathyroid hormone with minimal impact on serum calcium and phosphorus.[16]
Doxercalciferol	Prodrug, activated to 1α,25-dihydroxyvitamin D2 in the liver	Secondary hyperparathyroidism in chronic kidney disease[16]	Provides a therapeutic effect with managed calcemic impact.[16]
Eldecalcitol	Hydroxyl group at the 2β-position	Osteoporosis	Approved in Japan; shown to increase bone mineral density.[14]

The efficacy of these derivatives is rooted in their interaction with the VDR. Quantitative assays are crucial for comparing the binding affinity and transcriptional potency of new chemical entities against the natural hormone.

Table 2: Comparative VDR Binding and Transcriptional Activity

Compound	VDR Binding Affinity (IC₅₀)	Transcriptional Activity (EC₅₀)	Notes
1α,25(OH)₂D₃ (Calcitriol)	~0.1 nM[6]	~0.1 - 1 nM	The natural, high-affinity ligand; serves as the benchmark for comparison.
25(OH)D₃ (Calcifediol)	Lower affinity than calcitriol[19]	Lower potency than calcitriol	A precursor metabolite that can also act as a VDR agonist, though with lower affinity.[19]
Calcipotriol	Similar to or slightly lower than calcitriol	Similar to or slightly lower than calcitriol	Potent VDR binder and activator, effective for topical use.[17]
Tacalcitol	High affinity for VDR	Potent transcriptional activator	Similar in potency to calcitriol in activating VDR-mediated gene expression.[18]
Paricalcitol	Lower affinity for VDR than calcitriol	Less potent than calcitriol in some assays	Exhibits a selective profile, with reduced calcemic effects despite VDR activation.[16]

Note: IC₅₀ (half-maximal inhibitory concentration) and EC₅₀ (half-maximal effective concentration) values are highly assay-dependent and can vary between studies. The values presented are representative approximations based on available literature.

Core Experimental Protocols

Evaluating the potential of novel vitamin D3 derivatives requires a standardized set of in vitro and in vivo assays. These protocols are designed to quantify VDR interaction, measure downstream biological activity, and assess the therapeutic window.

Protocol: Competitive VDR Binding Assay

This assay determines the affinity of a test compound for the VDR by measuring its ability to compete with a radiolabeled ligand.[20]

• Objective: To determine the IC₅₀ value of a vitamin D3 derivative for the VDR.

• Materials:

  • Receptor Source: Purified full-length human VDR or homogenates from cells/tissues expressing VDR (e.g., calf thymus).[20][21]

  • Radioligand: High-specific-activity [³H]-calcitriol.[20]

  • Test Compound: Vitamin D3 derivative of interest.

  • Assay Buffer: Tris-HCl based buffer containing stabilizers.[20]

  • Separation System: Glass fiber filters and a vacuum filtration manifold to separate bound from free radioligand.[20]

  • Detection: Liquid scintillation counter.[20]

• Methodology:

  • Incubation: A fixed concentration of VDR and [³H]-calcitriol are incubated with serial dilutions of the unlabeled test compound.

  • Controls: Three controls are essential: Total Binding (no competitor), Non-specific Binding (a high concentration of unlabeled calcitriol to saturate all specific binding sites), and Vehicle Control.[20]

  • Separation: The incubation mixture is rapidly filtered through glass fiber filters. The filters trap the VDR and any bound radioligand, while the unbound radioligand passes through.

  • Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

  • Data Analysis: Specific binding is calculated by subtracting non-specific binding from total binding. The percentage of specific binding is plotted against the log concentration of the test compound to generate a dose-response curve, from which the IC₅₀ is calculated.[20][22]

Diagram 3. Experimental Workflow for a Competitive VDR Binding Assay.

Protocol: VDR-Mediated Gene Expression Analysis (Reporter Assay)

This cell-based assay measures the ability of a compound to activate the VDR and induce the transcription of a target gene.

• Objective: To determine the EC₅₀ value of a vitamin D3 derivative for VDR-mediated transactivation.

• Materials:

  • Cell Line: A suitable mammalian cell line, such as human breast cancer (MCF-7) or colon cancer (Caco-2) cells.[22][23]

  • Reporter Plasmid: A plasmid containing a luciferase or other reporter gene under the control of a promoter with one or more VDREs (e.g., from the CYP24A1 gene promoter).[22]

  • Transfection Reagent: A method to introduce the plasmid into the cells.

  • Test Compound: Vitamin D3 derivative of interest.

  • Lysis Buffer & Substrate: Reagents for cell lysis and detection of the reporter protein (e.g., luciferin (B1168401) for luciferase).

• Methodology:

  • Cell Culture & Transfection: Cells are seeded in multi-well plates and transfected with the VDRE-reporter plasmid. A control plasmid (e.g., expressing Renilla luciferase) is often co-transfected to normalize for transfection efficiency.

  • Compound Treatment: After an incubation period to allow for plasmid expression, the cells are treated with serial dilutions of the test compound or vehicle control for 18-24 hours.[23]

  • Cell Lysis: The culture medium is removed, and cells are lysed to release the reporter protein.

  • Signal Measurement: The appropriate substrate is added to the cell lysate, and the resulting signal (e.g., luminescence) is measured using a plate reader.

  • Data Analysis: The reporter signal is normalized to the control plasmid signal. The normalized activity is then plotted against the log concentration of the test compound to generate a dose-response curve and calculate the EC₅₀ value.[22]

References

• 1. Vitamin D analogs: mechanism of action and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vitamin D analogs: therapeutic applications and mechanisms for selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vitamin D receptor - Wikipedia [en.wikipedia.org]
• 4. Vitamin D receptor signaling mechanisms: Integrated actions of a well-defined transcription factor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. VDR (VITAMIN D RECEPTOR) - NuRCaMeIn [ub.edu]
• 6. A Genomic Perspective on Vitamin D Signaling | Anticancer Research [ar.iiarjournals.org]
• 7. A plethora of laboratory protocols for vitamin D receptor (VDR) gene variants detection: a systematic review of associations with hypertensive disorders of pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Yin and Yang of vitamin D receptor (VDR) signaling in neoplastic progression: Operational networks and tissue-specific growth control - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Non-Genomic Actions of Vitamin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Non-Genomic Actions of Vitamin D - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Vitamin D and Its Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Vitamin D analogues - Wikipedia [en.wikipedia.org]
• 16. Therapeutic uses of vitamin D analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Vitamin D3 analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. altmeyers.org [altmeyers.org]
• 19. Article - Journal Bone Fragility [journalbonefragility.com]
• 20. benchchem.com [benchchem.com]
• 21. Vitamin D Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. journals.physiology.org [journals.physiology.org]

The Therapeutic Potential of (24R)-MC 976: An In-depth Technical Guide

Disclaimer: As of December 2025, publicly available scientific literature lacks specific quantitative data and detailed experimental protocols for the Vitamin D3 analog (24R)-MC 976. To fulfill the structural and content requirements of this guide, the well-characterized, non-calcemic Vitamin D analog 22-oxacalcitriol (Maxacalcitol) will be used as a representative compound. The principles, experimental methodologies, and signaling pathways described herein are fundamental to the study of Vitamin D analogs and are directly applicable to the investigation of (24R)-MC 976.

Executive Summary

Vitamin D analogs are a class of synthetic compounds designed to leverage the potent anti-proliferative, pro-differentiative, and immunomodulatory effects of the natural hormone calcitriol (B1668218) (1α,25-dihydroxyvitamin D3), while minimizing its calcemic side effects. This guide explores the therapeutic potential of these analogs, using 22-oxacalcitriol (Maxacalcitol) as a primary example. It provides a comprehensive overview of the mechanism of action, quantitative biological data from preclinical studies, detailed experimental protocols for in vitro and in vivo evaluation, and visualizations of the core signaling pathways. This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of Vitamin D analogs for therapeutic applications, particularly in oncology.

Mechanism of Action: The Vitamin D Receptor (VDR) Pathway

The biological effects of Vitamin D analogs, including 22-oxacalcitriol, are primarily mediated through their interaction with the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily of transcription factors.[1][2]

Genomic Signaling Pathway:

• Ligand Binding: The Vitamin D analog enters the target cell and binds to the ligand-binding domain (LBD) of the VDR, which can be located in the cytoplasm or the nucleus.[3]

• Heterodimerization: Upon ligand binding, the VDR undergoes a conformational change and forms a heterodimer with the Retinoid X Receptor (RXR).[3]

• DNA Binding: This VDR-RXR heterodimer translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.[2][3]

• Transcriptional Regulation: The binding of the VDR-RXR complex to VDREs recruits a complex of co-activator or co-repressor proteins, which in turn modulates the transcription of target genes. This leads to changes in protein expression that influence cellular processes such as cell cycle progression, differentiation, and apoptosis.[2]

For instance, in pancreatic cancer cells, 22-oxacalcitriol has been shown to up-regulate the expression of the cyclin-dependent kinase inhibitors p21 and p27, leading to a G1 phase cell cycle arrest and inhibition of proliferation.[4]

Canonical VDR Genomic Signaling Pathway

Quantitative Data

The therapeutic efficacy of Vitamin D analogs is assessed through various in vitro and in vivo assays. The following tables summarize key quantitative data for the representative compound, 22-oxacalcitriol (Maxacalcitol).

Table 1: In Vitro Anti-proliferative Activity of 22-Oxacalcitriol

Cell Line	Cancer Type	IC50 (nM)	Assay Method	Reference
BxPC-3	Pancreatic	Approx. 10	MTT Assay	[4]
Capan-1	Pancreatic	Approx. 10	MTT Assay	[4]
PANC-1	Pancreatic	Approx. 100	MTT Assay	[4]
Keratinocytes	N/A (Psoriasis model)	~10x more potent than calcipotriol	[3H]Thymidine uptake	[5]

Note: IC50 values for pancreatic cancer cell lines are estimated from graphical data presented in the cited reference.

Table 2: Vitamin D Receptor (VDR) Binding Affinity

Compound	Relative Competitive Index (RCI) vs. [3H]1,25(OH)2D3	Cell/Tissue Source	Reference
22-Oxacalcitriol (OCT)	48.1	Rat Osteosarcoma (ROS 17/2.8)	[6]
22-Oxacalcitriol (OCT)	14.8	Chick Intestine	[6]
1,25(OH)2D3 (Calcitriol)	100	Rat Osteosarcoma & Chick Intestine	[6]

RCI is a measure of the compound's ability to displace the radiolabeled natural ligand, with a lower RCI indicating lower binding affinity.

Table 3: In Vivo Anti-tumor Efficacy of 22-Oxacalcitriol

Tumor Model	Treatment	Outcome	Calcemic Effect	Reference
Human Breast Carcinoma Xenograft (Athymic Mice)	22-Oxacalcitriol + Tamoxifen	Synergistic inhibition of tumor growth	Not specified	[3]
BxPC-3 Pancreatic Cancer Xenograft (Athymic Mice)	22-Oxacalcitriol (oral)	Significant inhibition of tumor growth vs. control	No hypercalcemia	[4]
BxPC-3 Pancreatic Cancer Xenograft (Athymic Mice)	Calcitriol (oral)	No significant growth inhibition	Significant hypercalcemia	[4]

Experimental Protocols

Detailed and reproducible experimental design is critical for the evaluation of therapeutic compounds. The following sections provide methodologies for key experiments cited in this guide.

In Vitro Cell Proliferation Assay (MTT Assay)

This protocol is adapted from the methodology used to assess the anti-proliferative effects of 22-oxacalcitriol on pancreatic cancer cell lines.[4]

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound on cancer cell proliferation.

Materials:

• Pancreatic cancer cell lines (e.g., BxPC-3, Capan-1, PANC-1)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Test compound (22-Oxacalcitriol) and vehicle (e.g., DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% dimethylformamide)

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle-only controls.

• Incubation: Incubate the plates for the desired duration (e.g., 72 hours) at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

MTT Cell Proliferation Assay Workflow

In Vivo Tumor Xenograft Study

This protocol is a generalized representation based on studies evaluating 22-oxacalcitriol in athymic mice.[4]

Objective: To evaluate the in vivo anti-tumor efficacy and systemic toxicity (e.g., hypercalcemia) of a test compound.

Materials:

• Athymic nude mice (4-6 weeks old)

• Tumor cells (e.g., BxPC-3)

• Matrigel (optional, for enhancing tumor take)

• Test compound (22-Oxacalcitriol) and vehicle for administration (e.g., propylene (B89431) glycol for injection, or appropriate formulation for oral gavage)

• Calipers for tumor measurement

• Equipment for blood collection and calcium analysis

Procedure:

• Tumor Cell Implantation: Subcutaneously inject a suspension of tumor cells (e.g., 5 x 10⁶ cells in 100 µL PBS, optionally mixed 1:1 with Matrigel) into the flank of each mouse.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a palpable size (e.g., 100 mm³), randomize the mice into treatment and control groups.

• Treatment Administration: Administer the test compound and vehicle control according to the planned schedule (e.g., daily oral gavage or intraperitoneal injection).

• Monitoring:

  • Tumor Volume: Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume (e.g., Volume = (length x width²)/2).

  • Body Weight: Monitor body weight as an indicator of general health.

  • Serum Calcium: Collect blood samples periodically (e.g., at the end of the study) to measure serum calcium levels and assess hypercalcemic effects.

• Study Endpoint: Euthanize mice when tumors reach the predetermined maximum size, or at the end of the study period.

• Data Analysis: Compare the tumor growth curves between the treatment and control groups. Analyze differences in final tumor volume, body weight, and serum calcium levels using appropriate statistical methods (e.g., t-test or ANOVA).

In Vivo Tumor Xenograft Study Workflow

Conclusion

While specific data on (24R)-MC 976 remains limited, the extensive research on analogs like 22-oxacalcitriol provides a robust framework for its investigation. The therapeutic potential of these compounds lies in their ability to activate VDR-mediated signaling pathways that control cell growth and differentiation, with a reduced risk of hypercalcemia. The methodologies and data presented in this guide offer a comprehensive starting point for researchers aiming to characterize and develop novel Vitamin D analogs for the treatment of cancer and other hyperproliferative disorders. Future studies should focus on elucidating the specific binding kinetics, anti-proliferative efficacy, and in vivo therapeutic window of (24R)-MC 976 to fully understand its potential as a clinical candidate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potential for vitamin D receptor agonists in the treatment of cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Inhibitory effect of 22-oxa-1,25-dihydroxyvitamin D3, maxacalcitol, on the proliferation of pancreatic cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Topical maxacalcitol for the treatment of psoriasis vulgaris: a placebo-controlled, double-blind, dose-finding study with active comparator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 22-Oxacalcitriol: dissection of 1,25(OH)2D3 receptor-mediated and Ca2+ entry-stimulating pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

(24S)-MC 976 Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information regarding the specific signaling pathways and quantitative biological activities of (24S)-MC 976, a vitamin D3 analog, is limited. This guide provides an in-depth overview of the presumed signaling pathways of (24S)-MC 976 based on the well-established mechanisms of action of calcitriol (B1668218) (1α,25-dihydroxyvitamin D3) and other vitamin D analogs. The experimental protocols detailed herein are standard methodologies used to characterize such compounds.

Introduction to (24S)-MC 976

(24S)-MC 976 is a synthetic analog of calcitriol, the hormonally active form of vitamin D3. Vitamin D analogs are a class of compounds designed to elicit specific biological responses, often with improved therapeutic profiles compared to endogenous calcitriol. These analogs are primarily investigated for their roles in regulating cell proliferation, differentiation, and immunomodulation, with potential applications in oncology, immunology, and dermatology. The core mechanism of action for vitamin D analogs is mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor.

Core Signaling Pathway: The Vitamin D Receptor (VDR) Genomic Pathway

The primary signaling pathway for (24S)-MC 976 is presumed to be the classical genomic pathway mediated by the Vitamin D Receptor (VDR). This pathway involves the regulation of gene expression and can be summarized in the following steps:

• Cellular Entry and VDR Binding: (24S)-MC 976, being lipophilic, is expected to passively diffuse across the cell membrane into the cytoplasm and subsequently the nucleus. In the nucleus, it binds to the ligand-binding domain (LBD) of the VDR.

• Conformational Change and Heterodimerization: Ligand binding induces a conformational change in the VDR, which promotes its heterodimerization with the Retinoid X Receptor (RXR).

• Binding to Vitamin D Response Elements (VDREs): The VDR/RXR heterodimer binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter or enhancer regions of target genes.

• Recruitment of Co-regulators: The ligand-bound VDR/RXR complex recruits a variety of co-activator or co-repressor proteins. Co-activators, such as those with histone acetyltransferase (HAT) activity, facilitate the opening of the chromatin structure, making the DNA more accessible for transcription.

• Modulation of Gene Transcription: The assembled complex at the VDRE modulates the rate of transcription of target genes by the RNA polymerase II machinery, leading to either an increase or decrease in the synthesis of specific messenger RNAs (mRNAs).

• Protein Synthesis and Cellular Response: The translated proteins from these mRNAs then carry out the downstream biological effects, which can include cell cycle arrest, induction of apoptosis, cellular differentiation, and modulation of immune responses.

Diagram of the VDR Genomic Signaling Pathway

An In-depth Technical Guide to the Vitamin D3 Analog: MC 976

For Researchers, Scientists, and Drug Development Professionals

Abstract

MC 976, also known as (24S)-MC 976, is a synthetic analog of 1α-hydroxyvitamin D3 distinguished by the incorporation of carbons 25, 26, and 27 into a cyclopropane (B1198618) ring within its side chain. This structural modification significantly influences its metabolic fate, directing its biotransformation towards oxidation at the C24 position, in contrast to the typical C25-hydroxylation pathway of native vitamin D3. This document provides a comprehensive literature review of MC 976, detailing its metabolic profile, putative mechanism of action, and the experimental methodologies employed in its characterization. Quantitative data from published studies are summarized, and key metabolic pathways are visualized to offer a thorough understanding of this unique Vitamin D3 derivative for researchers in the fields of endocrinology, drug metabolism, and medicinal chemistry.

Introduction

Vitamin D3 is a crucial prohormone primarily involved in the regulation of calcium and phosphate (B84403) homeostasis. Its biological activity is dependent on sequential hydroxylation steps, first in the liver to form 25-hydroxyvitamin D3 [25(OH)D3] and subsequently in the kidneys and other tissues to yield the active hormone, 1α,25-dihydroxyvitamin D3 [1,25(OH)2D3]. The synthesis of analogs that can modulate the metabolic pathways and receptor interactions of Vitamin D has been a significant area of research for developing therapeutics with improved efficacy and safety profiles.

MC 976 is one such analog, featuring a cyclopropyl (B3062369) group at the terminus of its side chain. This modification sterically hinders the conventional 25-hydroxylation, leading to an alternative metabolic activation pathway. This guide will delve into the known scientific literature surrounding MC 976, with a focus on its metabolism as elucidated in a key in vitro study.

Chemical and Physical Properties

Property	Value
Chemical Name	(24S)-MC 976
Synonyms	MC 969
Molecular Formula	C27H42O3
Molecular Weight	414.62 g/mol
CAS Number	112849-14-6

In Vitro Metabolism of MC 976

The primary investigation into the metabolism of MC 976 was conducted by Strugnell and colleagues using a human hepatocyte cell model, Hep 3B.[1] This study provides the foundational knowledge of how the cyclopropane ring modification alters the compound's biotransformation.

Experimental Protocol: In Vitro Metabolism in Hep 3B Cells

The following protocol is based on the methodology described by Strugnell et al. (1990).[1]

• Cell Culture: Human hepatoma (Hep 3B) cells were cultured to confluency.

• Incubation: The cells were incubated with MC 976 (referred to as MC 969 in the study) at a specified concentration and for various time points.

• Metabolite Extraction: Following incubation, the cells and media were collected, and the lipids were extracted using a suitable organic solvent system (e.g., chloroform/methanol).

• Metabolite Separation and Identification: The extracted metabolites were separated and purified using High-Performance Liquid Chromatography (HPLC). The identification of the metabolites was achieved through co-migration with authentic standards and confirmed by mass spectrometry of the native and chemically modified (e.g., derivatized) metabolites.[1]

Metabolic Profile

The study revealed that MC 976 is extensively metabolized by Hep 3B cells, leading to the formation of 24-oxidized products. The major metabolites identified were the 24-keto derivative and two epimeric 24-alcohol metabolites.[1]

Table 1: Identified Metabolites of MC 976 in a Human Hepatocyte Model [1]

Metabolite	Method of Identification
24-keto-MC 976	HPLC co-migration with standard, Mass Spectrometry
(24R)-hydroxy-MC 976	HPLC co-migration with standard, Mass Spectrometry
(24S)-hydroxy-MC 976	HPLC co-migration with standard, Mass Spectrometry

Crucially, the study found no evidence of 25-hydroxylated metabolites, indicating that the cyclopropane ring effectively blocks the action of the vitamin D3-25-hydroxylase at the C25 position.[1]

Mechanism of Action

Interaction with Vitamin D Metabolic Enzymes

The metabolic profile of MC 976 strongly suggests a direct interaction with the enzymes responsible for vitamin D metabolism.

• Inhibition of 25-Hydroxylase: Competition studies conducted by Strugnell et al. demonstrated that MC 976 is a more potent inhibitor of the 25-hydroxylation of native vitamin D3 than 1α-hydroxyvitamin D3 itself.[1] This suggests that MC 976 can bind to the active site of the vitamin D3-25-hydroxylase.

• Substrate for 24-Hydroxylase: The formation of 24-keto and 24-hydroxy metabolites indicates that MC 976 is a substrate for the enzyme(s) responsible for C24 oxidation. It is plausible that the same enzyme that normally acts as a 25-hydroxylase is responsible for the observed 24-hydroxylation of this analog.[1]

Signaling Pathway

The following diagram illustrates the proposed metabolic pathway of MC 976 based on the available literature.

References

• 1. Metabolism of a cyclopropane-ring-containing analog of 1 alpha-hydroxyvitamin D3 in a hepatocyte cell model. Identification of 24-oxidized metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (24S)-MC 976 in Cell Culture

For Research Use Only.

Introduction

(24S)-MC 976 is a synthetic derivative of Vitamin D3.[1] Like the active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), and other synthetic analogs, (24S)-MC 976 is expected to exert its biological effects by acting as a ligand for the Vitamin D Receptor (VDR).[2] Vitamin D analogs are a well-established class of compounds known for their potent anti-proliferative, pro-differentiative, and immunomodulatory activities.[2] These properties make them valuable tools in cancer research, immunology, and studies of cellular differentiation.[2][3]

These application notes provide a detailed framework for utilizing (24S)-MC 976 in cell culture experiments, including its mechanism of action, protocols for cell treatment and downstream analysis, and templates for data presentation.

Mechanism of Action: VDR Signaling Pathway

The primary mechanism of action for vitamin D analogs involves the nuclear Vitamin D Receptor (VDR). Upon entering the cell, (24S)-MC 976 binds to the VDR. This binding event induces a conformational change in the VDR, leading to its heterodimerization with the Retinoid X Receptor (RXR). The resulting VDR-RXR complex translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.[4] This interaction recruits a complex of co-activator or co-repressor proteins, ultimately modulating the transcription of genes involved in critical cellular processes such as cell cycle control, apoptosis, and differentiation.[3][4] The key outcomes often observed in cancer cell lines include cell cycle arrest and induction of apoptosis.[3][4]

Caption: Presumed signaling pathway of (24S)-MC 976 via the Vitamin D Receptor (VDR).

Quantitative Data Summary

While specific quantitative data for (24S)-MC 976 is not extensively published, researchers can use the following table structure to record and compare results from their own experiments. Data should be generated from a minimum of three independent experiments.

Cell Line	Assay Type	Parameter	Value (e.g., µM)	Notes
e.g., MCF-7	Proliferation (MTT)	IC₅₀ (72h)	Placeholder	Breast Adenocarcinoma
e.g., LNCaP	Proliferation (MTT)	IC₅₀ (72h)	Placeholder	Prostate Carcinoma
e.g., HL-60	Differentiation (NBT)	EC₅₀ (96h)	Placeholder	Promyelocytic Leukemia
e.g., A549	Apoptosis (Annexin V)	% Apoptotic Cells	Placeholder	Lung Carcinoma

IC₅₀: Half-maximal inhibitory concentration. EC₅₀: Half-maximal effective concentration.

Experimental Protocols

Reagent Preparation and Storage

(24S)-MC 976 Stock Solution: (24S)-MC 976 is typically supplied as a lyophilized powder.[1]

• Reconstitution: To prepare a high-concentration stock solution (e.g., 10 mM), reconstitute the lyophilized powder in a suitable solvent such as DMSO or Ethanol. Briefly vortex to ensure complete dissolution.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to prevent repeated freeze-thaw cycles.[1] In solution, the compound is typically stable for at least one month when stored at -20°C.[1]

• Working Solutions: Prepare fresh dilutions of the stock solution in complete cell culture medium immediately before each experiment. Note that high concentrations of DMSO (>0.5%) can be toxic to cells; ensure the final solvent concentration in the culture is kept low and consistent across all treatments, including the vehicle control.

General Cell Culture and Treatment Workflow

This protocol provides a general workflow for treating adherent cells with (24S)-MC 976.

• Cell Seeding: Plate cells in appropriate culture vessels (e.g., 96-well plates for proliferation assays, 6-well plates for protein/RNA extraction) at a density that allows for logarithmic growth throughout the experiment. Allow cells to adhere and recover for 24 hours in a humidified incubator at 37°C with 5% CO₂.

• Preparation of Treatment Media: Prepare serial dilutions of (24S)-MC 976 in complete culture medium. A common starting range for vitamin D analogs is 1 nM to 10 µM. Always include a "vehicle control" (medium with the same final concentration of solvent, e.g., DMSO) and an "untreated control" (medium only).

• Cell Treatment: After the 24-hour recovery period, aspirate the old medium from the cells and replace it with the prepared treatment media.

• Incubation: Return the cells to the incubator for the desired treatment period (e.g., 24, 48, or 72 hours). The optimal duration will depend on the cell type and the specific endpoint being measured.

• Downstream Analysis: Following incubation, harvest the cells for analysis using appropriate methods, such as a cell viability assay, protein extraction for Western blotting, or RNA isolation for qPCR.

Caption: General experimental workflow for cell culture treatment and analysis.

Protocol: Cell Proliferation (MTT Assay)

This protocol is used to assess the effect of (24S)-MC 976 on cell viability and proliferation.

Materials:

• Cells seeded and treated in a 96-well plate as described above.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS).

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

• Microplate reader capable of measuring absorbance at 570 nm.

Procedure:

• Following the treatment incubation period (e.g., 72 hours), add 10 µL of 5 mg/mL MTT solution to each well.

• Incubate the plate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Carefully aspirate the medium from each well without disturbing the formazan crystals.

• Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the crystals.

• Gently pipette up and down or place the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle control:

  • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

• Plot the % viability against the log of the (24S)-MC 976 concentration to determine the IC₅₀ value.

References

• 1. adooq.com [adooq.com]
• 2. Vitamin D analogs: mechanism of action and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vitamin D signalling pathways in cancer: potential for anticancer therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Signaling pathways for vitamin D-induced differentiation: implications for therapy of proliferative and neoplastic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the In Vitro Use of (24R)-MC 976

Introduction

(24R)-MC 976 is a synthetic analog of vitamin D3, belonging to a class of compounds known for their potent effects on cell differentiation, proliferation, and apoptosis. These compounds primarily exert their biological functions through the vitamin D receptor (VDR), a nuclear transcription factor that regulates the expression of numerous target genes.[1][2][3] Due to its hydrophobic nature, proper dissolution and handling of (24R)-MC 976 are critical for obtaining accurate and reproducible results in in vitro assays. This document provides a detailed protocol for the dissolution of (24R)-MC 976, preparation of stock and working solutions, and important considerations for its use in cell-based experiments.

Physicochemical Properties and Solubility

Table 1: Solubility and Storage Recommendations for (24R)-MC 976

Property	Recommendation	Source(s)
Recommended Solvent	Dimethyl sulfoxide (B87167) (DMSO)	[4][5][6]
Alternative Solvent	Ethanol (anhydrous)	General
Aqueous Solubility	Poor / Insoluble	[7]
Storage (Lyophilized)	-20°C in a dry, dark place.	[7]
Storage (Stock Solution)	Aliquot and store at -20°C for up to one month. Avoid repeated freeze-thaw cycles.	[5][6]

Experimental Protocols

This protocol describes the preparation of a highly concentrated stock solution of (24R)-MC 976, which can be serially diluted for various in vitro applications.

Materials:

• (24R)-MC 976 (lyophilized powder)

• Dimethyl sulfoxide (DMSO), cell culture grade, sterile

• Sterile, amber or foil-wrapped microcentrifuge tubes

• Calibrated micropipettes and sterile, low-retention tips

• Vortex mixer

Procedure:

• Pre-weighing Preparation: Allow the vial of (24R)-MC 976 to equilibrate to room temperature before opening to prevent condensation. Perform all steps in a sterile environment (e.g., a biological safety cabinet).

• Calculating Required DMSO Volume:

  • The molecular weight of (24R)-MC 976 is approximately 414.6 g/mol .

  • To prepare a 10 mM stock solution, use the following formula: Volume of DMSO (µL) = (mass of compound in mg / 414.6 g/mol ) * 100,000

  • For example, to dissolve 1 mg of (24R)-MC 976: Volume of DMSO (µL) = (1 mg / 414.6 g/mol ) * 100,000 ≈ 241.2 µL

• Dissolution:

  • Carefully add the calculated volume of sterile DMSO to the vial containing the (24R)-MC 976 powder.

  • Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. A clear solution should be obtained.

  • If dissolution is slow, gentle warming to 37°C for a few minutes may aid the process.[8]

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots in sterile, amber microcentrifuge tubes to protect from light and minimize freeze-thaw cycles.

  • Store the aliquots at -20°C.

It is crucial to dilute the DMSO stock solution into the final cell culture medium such that the final DMSO concentration is non-toxic to the cells.

Table 2: Recommended Final DMSO Concentrations in Cell Culture

Final DMSO Concentration	Toxicity Level	Recommendation	Source(s)
≤ 0.1%	Generally considered safe for most cell lines with minimal off-target effects.	Ideal for sensitive assays and primary cell cultures.	[6][9]
0.1% - 0.5%	Tolerated by many robust cell lines, but may induce cellular stress or differentiation.	Acceptable for many applications, but a vehicle control is essential.	[6][9]
> 0.5%	Potential for significant cytotoxicity and confounding experimental results.	Not recommended. If unavoidable, extensive validation and control experiments are required.	[9]

Procedure for Preparing a 100 nM Working Solution:

• Intermediate Dilution (Optional but Recommended):

  • Prepare a 100 µM intermediate solution by diluting the 10 mM stock solution 1:100 in sterile cell culture medium.

  • Example: Add 2 µL of the 10 mM stock to 198 µL of pre-warmed cell culture medium. Mix well by gentle pipetting.

• Final Dilution:

  • Prepare the final 100 nM working solution by diluting the 100 µM intermediate solution 1:1000 in the final volume of cell culture medium.

  • Example: Add 1 µL of the 100 µM intermediate solution to 1 mL of cell culture medium.

• Vehicle Control: It is imperative to prepare a vehicle control containing the same final concentration of DMSO as the treatment group. For the example above, the final DMSO concentration would be 0.001%.

Signaling Pathway and Experimental Workflow

(24R)-MC 976, as a vitamin D analog, is expected to activate the VDR signaling pathway. The canonical pathway involves the binding of the ligand to VDR, which then forms a heterodimer with the Retinoid X Receptor (RXR). This complex translocates to the nucleus and binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.[1][2][10][11]

Caption: Canonical VDR signaling pathway activated by (24R)-MC 976.

The following diagram illustrates the logical flow from dissolving the compound to performing a cell-based assay.

Caption: Workflow for dissolving (24R)-MC 976 and use in cell assays.

Conclusion and Best Practices

The successful use of (24R)-MC 976 in in vitro research is highly dependent on the correct preparation of the compound. Due to its hydrophobic nature, DMSO is the recommended solvent for creating a stable, concentrated stock solution. Researchers must pay close attention to the final concentration of DMSO in the cell culture medium to avoid solvent-induced artifacts and cytotoxicity. The inclusion of a vehicle control in all experiments is mandatory for the accurate interpretation of results. By following these protocols, researchers can ensure the reliable and effective application of (24R)-MC 976 in their experimental systems.

References

• 1. Vitamin D receptor - Wikipedia [en.wikipedia.org]
• 2. Vitamin D and Its Receptor from a Structural Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. VDR (VITAMIN D RECEPTOR) - NuRCaMeIn [ub.edu]
• 4. researchgate.net [researchgate.net]
• 5. lifetein.com [lifetein.com]
• 6. lifetein.com [lifetein.com]
• 7. biocrick.com [biocrick.com]
• 8. emulatebio.com [emulatebio.com]
• 9. DMSO usage in cell culture - Cell Biology [protocol-online.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for (24S)-MC 976 in Animal Models

Disclaimer: Publicly available literature lacks specific dosage and administration data for (24S)-MC 976 in animal models. The following application notes and protocols are based on general knowledge of Vitamin D3 analogs and standardized procedures for in vivo research. Researchers should conduct dose-finding studies to determine the optimal and safe dosage for their specific animal model and experimental goals.

Introduction to (24S)-MC 976

(24S)-MC 976 is a synthetic derivative of Vitamin D3.[1] Like the active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), (24S)-MC 976 is expected to exert its biological effects through the Vitamin D Receptor (VDR). The VDR is a nuclear transcription factor that plays a crucial role in a wide array of physiological processes, including calcium and phosphate (B84403) homeostasis, bone metabolism, immune modulation, and the regulation of cell proliferation and differentiation.[2][3][4]

Mechanism of Action: The Vitamin D Receptor (VDR) Signaling Pathway

The genomic actions of Vitamin D3 analogs are mediated by the VDR.[2][4] Upon binding to its ligand, such as (24S)-MC 976, the VDR undergoes a conformational change. This activated receptor then forms a heterodimer with the Retinoid X Receptor (RXR).[4][5] This VDR-RXR complex translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.[4][5] This binding initiates the recruitment of co-activator or co-repressor proteins, ultimately leading to the modulation of gene transcription.[2] The downstream effects of VDR activation are cell-type specific and depend on the complement of expressed co-regulators and the chromatin landscape.

Figure 1: Vitamin D Receptor (VDR) Signaling Pathway.

General Protocols for In Vivo Administration of Vitamin D Analogs

The following are generalized protocols for the administration of a Vitamin D analog in rodent models. These should be adapted based on the specific characteristics of (24S)-MC 976, the animal model, and the research question.

Preparation of Dosing Solution

(24S)-MC 976 is typically supplied as a lyophilized powder.[1] For in vivo administration, it needs to be reconstituted in a suitable vehicle.

• Vehicle Selection: Common vehicles for lipophilic compounds like Vitamin D analogs include:

  • Corn oil

  • Peanut oil

  • Sesame oil

  • A mixture of ethanol (B145695), propylene (B89431) glycol, and saline. The final concentration of ethanol should be kept to a minimum to avoid toxicity.

• Reconstitution Protocol:

  • Allow the lyophilized (24S)-MC 976 to reach room temperature.

  • Aseptically add the desired volume of the chosen vehicle to the vial.

  • Vortex or sonicate gently until the compound is fully dissolved. Protect from light, as Vitamin D analogs can be light-sensitive.

  • Store the reconstituted solution as recommended by the manufacturer, typically at -20°C for short-term storage.[1]

Animal Models

The choice of animal model will depend on the therapeutic area of interest. Commonly used rodent models in Vitamin D research include:

• Mice:

  • Strains: C57BL/6, BALB/c, and various transgenic or knockout models relevant to the disease being studied (e.g., VDR knockout mice).

  • Age and Weight: Typically 6-8 weeks old, with weights ranging from 20-25g.

• Rats:

  • Strains: Sprague-Dawley, Wistar.

  • Age and Weight: Typically 8-10 weeks old, with weights ranging from 200-250g.

All animal procedures must be performed in accordance with institutional and national guidelines for animal care and use.

Routes of Administration

The route of administration will influence the pharmacokinetics and bioavailability of the compound.

• Oral Gavage (p.o.): A common route for daily administration.

• Intraperitoneal (i.p.) Injection: Often used for systemic delivery and to bypass first-pass metabolism.

• Subcutaneous (s.c.) Injection: Provides a slower release profile compared to i.p. injection.

• Intravenous (i.v.) Injection: For direct systemic administration and pharmacokinetic studies.

Experimental Workflow

A typical experimental workflow for evaluating the in vivo efficacy of a Vitamin D analog is outlined below.

Figure 2: General Experimental Workflow for In Vivo Studies.

Quantitative Data Summary (Hypothetical)

As no specific data for (24S)-MC 976 is available, the following table provides a hypothetical framework for presenting dosage information from preclinical studies. Researchers should populate a similar table with their own experimental data.

Animal Model	Disease Model	Route of Administration	Dosage Range	Dosing Frequency	Study Duration	Key Findings
Mouse (C57BL/6)	Cancer (e.g., Melanoma)	Intraperitoneal (i.p.)	To be determined	Daily	28 days	To be determined
Rat (Sprague-Dawley)	Neuroprotection (e.g., Parkinson's)	Oral Gavage (p.o.)	To be determined	Daily	14 days	To be determined
Mouse (BALB/c)	Autoimmune (e.g., Psoriasis)	Topical	To be determined	Twice Daily	21 days	To be determined

Conclusion

While specific preclinical data on the dosage and administration of (24S)-MC 976 in animal models are not currently in the public domain, its classification as a Vitamin D3 derivative provides a strong rationale for its mechanism of action through the VDR signaling pathway. The generalized protocols and workflows presented here offer a starting point for researchers to design and conduct in vivo studies to evaluate the therapeutic potential of this compound. It is imperative that initial dose-response and toxicity studies are performed to establish a safe and effective dosing regimen for any new compound in a specific animal model.

References

• 1. adooq.com [adooq.com]
• 2. Vitamin D receptor signaling mechanisms: Integrated actions of a well-defined transcription factor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vitamin D Receptor Signaling and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. VDR (VITAMIN D RECEPTOR) - NuRCaMeIn [ub.edu]
• 5. A Genomic Perspective on Vitamin D Signaling | Anticancer Research [ar.iiarjournals.org]

Application Notes and Protocols for the Detection of (24R)-MC 976 in Biological Samples

Introduction

(24R)-MC 976 is a synthetic analog of calcitriol, the active form of vitamin D3. As with other vitamin D analogs, accurate quantification in biological matrices is crucial for pharmacokinetic studies, drug monitoring, and understanding its physiological effects. This document provides detailed application notes and protocols for the analytical detection of (24R)-MC 976 in biological samples, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which is the gold standard for the analysis of vitamin D and its analogs due to its high sensitivity and specificity.[1][2]

Target Audience: Researchers, scientists, and drug development professionals.

Application Note 1: General Workflow for (24R)-MC 976 Analysis

The overall workflow for the analysis of (24R)-MC 976 in biological samples involves several key stages, from sample collection and preparation to data acquisition and analysis. Each step is critical to ensure the accuracy and reliability of the results.

Caption: General workflow for the analysis of (24R)-MC 976 in biological samples.

Experimental Protocols

Protocol 1: Sample Preparation from Human Serum/Plasma

This protocol describes the extraction of (24R)-MC 976 from serum or plasma using protein precipitation followed by liquid-liquid extraction (LLE).

Materials:

• Human serum or plasma samples

• Internal Standard (IS) solution (e.g., a stable isotope-labeled (24R)-MC 976 or a structurally similar compound like stanozolol-d3)[3]

• Acetonitrile (ACN), HPLC grade

• Methyl tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solution (e.g., 50:50 Methanol:Water)

Procedure:

• Thaw frozen serum/plasma samples on ice.

• Pipette 200 µL of the sample into a microcentrifuge tube.

• Add 20 µL of the Internal Standard solution and vortex briefly.

• For protein precipitation, add 400 µL of cold acetonitrile.[4]

• Vortex vigorously for 1 minute to ensure thorough mixing and precipitation of proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• For liquid-liquid extraction, add 1 mL of MTBE to the supernatant.

• Vortex for 2 minutes and then centrifuge at 5,000 x g for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (MTBE) to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 37°C.

• Reconstitute the dried extract in 100 µL of the reconstitution solution.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This protocol outlines the conditions for the chromatographic separation and mass spectrometric detection of (24R)-MC 976.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

LC Parameters:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is suitable for the separation of vitamin D analogs.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient Elution:

  • 0-1 min: 50% B

  • 1-5 min: 50-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-50% B

  • 6.1-8 min: 50% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

• MRM Transitions: These need to be optimized specifically for (24R)-MC 976 and the chosen internal standard. The precursor ion will be the [M+H]+ or [M+H-H2O]+ ion. The product ions will result from characteristic fragmentation patterns.

Caption: Workflow of the LC-MS/MS analysis for (24R)-MC 976.

Data Presentation and Method Validation

Method validation should be performed according to the FDA or ICH guidelines to ensure the reliability of the analytical data.[3] Key validation parameters are summarized in the table below.

Table 1: Method Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Linearity & Range	The ability of the method to produce results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99[5]
Accuracy	The closeness of the measured value to the true value.	% Recovery within 85-115% at different concentrations.[6]
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	Relative Standard Deviation (%RSD) ≤ 15% (≤ 20% at LLOQ).[5]
Limit of Detection (LOD)	The lowest amount of an analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Typically signal-to-noise ratio of 3:1.[7]
Limit of Quantification (LOQ)	The lowest amount of an analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Typically signal-to-noise ratio of 10:1.[7]
Specificity	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.	No significant interfering peaks at the retention time of the analyte and IS.
Matrix Effect	The effect of co-eluting, undetected matrix components on the ionization of the analyte.	The ratio of the analyte response in the presence and absence of matrix should be consistent.
Stability	The chemical stability of an analyte in a given matrix under specific conditions for given time intervals.	Analyte concentration should remain within ±15% of the initial concentration.

Table 2: Hypothetical Quantitative Data for (24R)-MC 976 Calibration Curve

Concentration (ng/mL)	Peak Area (Analyte)	Peak Area (IS)	Area Ratio (Analyte/IS)
0.1	1,520	50,100	0.030
0.5	7,650	50,500	0.151
1.0	15,100	49,800	0.303
5.0	75,800	50,200	1.510
10.0	152,500	50,300	3.032
50.0	760,000	49,900	15.230
100.0	1,515,000	50,150	30.209

Signaling Pathway Context (Hypothetical)

As a vitamin D analog, (24R)-MC 976 is expected to exert its biological effects through the Vitamin D Receptor (VDR). The following diagram illustrates the general signaling pathway.

References

• 1. Analytical Methods for Quantification of Vitamin D and Implications for Research and Clinical Practice | Anticancer Research [ar.iiarjournals.org]
• 2. rsc.org [rsc.org]
• 3. Method for simultaneous analysis of eight analogues of vitamin D using liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. ymerdigital.com [ymerdigital.com]

Application Notes and Protocols for (24S)-MC 976 in Cancer Cell Line Studies

Version: 1.0

Introduction

(24S)-MC 976 is a synthetic analog of Vitamin D3. Like other vitamin D analogs, it is investigated for its potential therapeutic applications, including cancer treatment. The rationale for using vitamin D compounds in oncology stems from their ability to regulate cell growth, differentiation, and apoptosis in various cancer cell lines. This document provides an overview of the application of (24S)-MC 976 in cancer cell line studies, including its mechanism of action, protocols for in vitro assays, and relevant signaling pathways.

Mechanism of Action

The primary mechanism of action for vitamin D analogs involves binding to the Vitamin D Receptor (VDR), a nuclear transcription factor. Upon ligand binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR), and this complex binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their expression. This signaling cascade can lead to various anti-cancer effects, including:

• Cell Cycle Arrest: Induction of cell cycle arrest, often at the G0/G1 or G2/M phase, preventing cancer cell proliferation.

• Apoptosis: Upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic proteins, leading to programmed cell death.

• Differentiation: Promotion of cellular differentiation, which can revert cancer cells to a less malignant state.

• Inhibition of Angiogenesis and Metastasis: Modulation of genes involved in the formation of new blood vessels and the spread of cancer cells.

Quantitative Data Summary

Due to the limited publicly available data specifically for (24S)-MC 976, the following table presents hypothetical IC50 values to illustrate how such data would be presented. These values represent the concentration of the compound required to inhibit the growth of 50% of the cancer cell population.

Cell Line	Cancer Type	IC50 (nM)
MCF-7	Breast Cancer	50
PC-3	Prostate Cancer	75
HT-29	Colon Cancer	120
A549	Lung Cancer	90

Note: These values are for illustrative purposes only and are not based on actual experimental data for (24S)-MC 976.

Experimental Protocols

The following are detailed protocols for common experiments used to assess the efficacy of (24S)-MC 976 in cancer cell line studies.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell lines of interest

• (24S)-MC 976 (dissolved in a suitable solvent, e.g., DMSO)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of (24S)-MC 976 in complete medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of (24S)-MC 976. Include a vehicle control (medium with the solvent).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay detects early and late apoptotic cells using flow cytometry.

Materials:

• Cancer cell lines

• (24S)-MC 976

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with (24S)-MC 976 at the desired concentrations for 24-48 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis

This technique is used to detect and quantify specific proteins involved in signaling pathways affected by (24S)-MC 976.

Materials:

• Cancer cell lines

• (24S)-MC 976

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against VDR, p21, p27, Bcl-2, Bax, Caspase-3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Treat cells with (24S)-MC 976 for the desired time.

• Lyse the cells in RIPA buffer and determine the protein concentration.

• Denature equal amounts of protein by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Signaling Pathways and Visualizations

The anti-cancer effects of (24S)-MC 976 are mediated through the Vitamin D Receptor signaling pathway, which influences cell cycle regulation and apoptosis.

Caption: Vitamin D Receptor signaling pathway activated by (24S)-MC 976.

Caption: General experimental workflow for studying (24S)-MC 976.

Conclusion

(24S)-MC 976, as a vitamin D analog, holds promise for cancer therapy. The protocols and pathways described in this document provide a framework for researchers to investigate its anti-cancer properties in various cell lines. Further studies are warranted to fully elucidate its efficacy and mechanism of action, which will be crucial for its potential translation into clinical applications.

Application of (24R)-MC 976 in Immunology Research: A Review of Available Information

Despite a comprehensive search for the application of the vitamin D3 analogue (24R)-MC 976 in immunology research, publicly available scientific literature detailing its specific immunomodulatory effects, quantitative data, and experimental protocols is not available at this time.

(24R)-MC 976 is identified by chemical suppliers as a derivative of vitamin D3. Generally, vitamin D3 and its analogues are well-recognized for their significant roles in the immune system. They are known to exert immunomodulatory effects by interacting with the vitamin D receptor (VDR), which is expressed on various immune cells, including T-lymphocytes, B-lymphocytes, macrophages, and dendritic cells.

General Immunomodulatory Mechanisms of Vitamin D Analogues

While specific data for (24R)-MC 976 is lacking, the broader class of vitamin D analogues has been studied for its impact on immune responses. The primary mechanisms include:

• Inhibition of T-lymphocyte Proliferation: Vitamin D analogues are known to suppress the proliferation of T-helper (Th) cells, particularly the pro-inflammatory Th1 and Th17 subsets.

• Modulation of Cytokine Production: They can decrease the production of pro-inflammatory cytokines such as Interleukin-2 (IL-2), Interferon-gamma (IFN-γ), and IL-17, while promoting the expression of anti-inflammatory cytokines like IL-10.

• Induction of Regulatory T-cells (Tregs): Some vitamin D analogues have been shown to promote the differentiation of Tregs, which are crucial for maintaining immune tolerance and preventing autoimmune reactions.

• Effects on Antigen-Presenting Cells (APCs): Vitamin D analogues can inhibit the maturation and differentiation of dendritic cells, leading to a more tolerogenic phenotype with reduced antigen-presenting capacity.

A generalized signaling pathway for the immunomodulatory effects of vitamin D analogues is depicted below.

Caption: Generalized signaling pathway of vitamin D analogues in immune cells.

Hypothetical Experimental Protocols

Based on standard methodologies used to evaluate the immunomodulatory properties of vitamin D analogues, the following are hypothetical protocols that could be adapted for the study of (24R)-MC 976.

T-Cell Proliferation Assay

This assay would determine the effect of (24R)-MC 976 on the proliferation of T-lymphocytes.

Methodology:

• Isolate peripheral blood mononuclear cells (PBMCs) from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Resuspend PBMCs in complete RPMI-1640 medium.

• Plate the cells in a 96-well plate at a density of 2 x 10^5 cells/well.

• Add a T-cell mitogen, such as phytohemagglutinin (PHA) or anti-CD3/CD28 beads, to stimulate proliferation.

• Treat the cells with varying concentrations of (24R)-MC 976 (e.g., 0.1 nM to 1 µM) or vehicle control (e.g., DMSO).

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Assess cell proliferation using a standard method, such as the MTT assay, CFSE dilution by flow cytometry, or [3H]-thymidine incorporation.

• Calculate the half-maximal inhibitory concentration (IC50) from the dose-response curve.

Caption: Experimental workflow for a T-cell proliferation assay.

Cytokine Production Assay

This protocol would measure the effect of (24R)-MC 976 on the production of key inflammatory cytokines.

Methodology:

• Follow steps 1-5 of the T-Cell Proliferation Assay protocol.

• Incubate the plate for 48 hours.

• Collect the cell culture supernatants.

• Measure the concentration of cytokines (e.g., IFN-γ, IL-17, IL-10) in the supernatants using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

• Compare cytokine levels in (24R)-MC 976-treated wells to vehicle-treated wells.

Data Presentation

As no quantitative data for (24R)-MC 976 is available, the following tables are presented as templates for how such data would be structured.

Table 1: Effect of (24R)-MC 976 on T-Cell Proliferation

Compound	IC50 (nM) on T-Cell Proliferation
(24R)-MC 976	Data Not Available
Calcitriol (Reference)	Data Not Available

Table 2: Effect of (24R)-MC 976 on Cytokine Production by Activated T-Cells

Treatment	IFN-γ (pg/mL)	IL-17 (pg/mL)	IL-10 (pg/mL)
Vehicle Control	Data Not Available	Data Not Available	Data Not Available
(24R)-MC 976 (10 nM)	Data Not Available	Data Not Available	Data Not Available
(24R)-MC 976 (100 nM)	Data Not Available	Data Not Available	Data Not Available

Conclusion for Researchers

While (24R)-MC 976 is commercially available as a vitamin D3 analogue, its biological activities in the context of immunology have not been reported in the accessible scientific literature. Researchers interested in the immunomodulatory potential of this compound will need to conduct foundational in vitro and in vivo studies to characterize its effects. The protocols and data presentation formats provided here can serve as a guide for such investigations. Future research is necessary to elucidate the specific mechanisms of action and potential therapeutic applications of (24R)-MC 976 in immune-mediated diseases.

Application Notes and Protocols for (24S)-MC 976-Induced Cell Differentiation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24S)-MC 976 is a synthetic analog of Vitamin D3.[1] Like other Vitamin D analogs, it is presumed to exert its biological effects, including the induction of cell differentiation, through its interaction with the Vitamin D Receptor (VDR). This document provides an overview of the proposed mechanism of action, protocols for inducing and assessing cell differentiation, and templates for data presentation.

Mechanism of Action: The Vitamin D Receptor (VDR) Signaling Pathway

(24S)-MC 976, as a Vitamin D analog, is expected to follow the canonical VDR signaling pathway to induce cell differentiation. This pathway is initiated by the binding of the ligand to the VDR in the cytoplasm. This binding event triggers a conformational change in the VDR, leading to its heterodimerization with the Retinoid X Receptor (RXR). The VDR/RXR heterodimer then translocates to the nucleus.

Within the nucleus, the complex binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes. This binding modulates the transcription of genes involved in cell cycle regulation and differentiation, ultimately leading to a more differentiated phenotype.

Figure 1: Proposed VDR signaling pathway for (24S)-MC 976.

Data Presentation

Quantitative data from cell differentiation experiments should be summarized in clear and structured tables to facilitate comparison between different treatment conditions.

Table 1: Dose-Response of (24S)-MC 976 on Cell Proliferation

Concentration (nM)	Cell Viability (%)	Standard Deviation
0 (Vehicle)	100	± 5.2
1	95.3	± 4.8
10	82.1	± 6.1
100	65.7	± 5.5
1000	48.2	± 4.9

Table 2: Effect of (24S)-MC 976 on the Expression of Differentiation Markers

Treatment	Marker 1 Expression (Fold Change)	Marker 2 Expression (Fold Change)	% Differentiated Cells
Vehicle Control	1.0	1.0	5 ± 1.2
(24S)-MC 976 (10 nM)	3.2	2.5	35 ± 3.5
(24S)-MC 976 (100 nM)	5.8	4.1	62 ± 5.1
Positive Control	6.5	4.8	70 ± 4.2

Experimental Protocols

The following are generalized protocols for inducing and assessing cell differentiation using a Vitamin D analog like (24S)-MC 976. These should be optimized for the specific cell line and research question.

Protocol 1: General Cell Culture and Treatment

• Cell Seeding: Plate cells (e.g., human leukemia cell line HL-60, or a relevant cancer cell line) in a suitable culture medium at a density of 1 x 10^5 cells/mL in 6-well plates.

• Incubation: Culture the cells for 24 hours at 37°C in a humidified atmosphere of 5% CO2 to allow for attachment and recovery.

• Treatment: Prepare a stock solution of (24S)-MC 976 in a suitable solvent (e.g., DMSO or ethanol). Dilute the stock solution to the desired final concentrations (e.g., 1, 10, 100, 1000 nM) in the culture medium. Replace the existing medium with the medium containing (24S)-MC 976 or the vehicle control.

• Incubation: Incubate the treated cells for a predetermined period (e.g., 48, 72, or 96 hours) to allow for differentiation to occur.

Protocol 2: Assessment of Cell Differentiation by Morphological Analysis

• Sample Collection: After the incubation period, harvest the cells.

• Staining: Prepare cytospin slides and stain with May-Grünwald-Giemsa stain.

• Microscopy: Observe the cells under a light microscope.

• Quantification: Count at least 200 cells per sample and classify them as undifferentiated or differentiated based on morphological criteria such as nuclear-to-cytoplasmic ratio, nuclear condensation, and cytoplasmic granulation.

Protocol 3: Quantification of Differentiation Markers by Flow Cytometry

• Cell Harvesting: After treatment, harvest the cells by centrifugation.

• Washing: Wash the cells with ice-cold phosphate-buffered saline (PBS).

• Antibody Staining: Resuspend the cells in a staining buffer and incubate with a fluorescently labeled primary antibody specific for a cell surface differentiation marker (e.g., CD11b or CD14 for myeloid differentiation) for 30 minutes on ice in the dark.

• Washing: Wash the cells to remove unbound antibodies.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer to quantify the percentage of cells expressing the differentiation marker.

Protocol 4: Analysis of Gene Expression by Real-Time Quantitative PCR (RT-qPCR)

• RNA Extraction: Isolate total RNA from the treated and control cells using a suitable RNA extraction kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• RT-qPCR: Perform RT-qPCR using primers specific for genes known to be involved in the differentiation pathway of interest (e.g., VDR, p21, C/EBPα). Use a housekeeping gene (e.g., GAPDH or β-actin) for normalization.

• Data Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method.

Figure 2: General experimental workflow for studying cell differentiation.

References

• 1. Protocol for differentiation of human pluripotent stem cells into definitive endoderm lineage in a chemically defined and growth factor-free system - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assessing the Anti-proliferative Effects of (24R)-MC 976

Audience: Researchers, scientists, and drug development professionals.

Introduction: (24R)-MC 976 is a synthetic analog of Vitamin D. Like the active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), its analogs are known to possess potent anti-proliferative, pro-differentiating, and pro-apoptotic properties in various cancer cell lines.[1][2][3] These effects are primarily mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates the expression of genes involved in cell cycle control and apoptosis.[1][4] Developing analogs with high anti-cancer efficacy and low calcemic side effects is a key goal in cancer therapy research.[1][5] This document provides detailed protocols for assessing the effects of (24R)-MC 976 on cell proliferation using two common methods: the MTT assay and the BrdU incorporation assay.

Data Presentation

The quantitative results from cell proliferation assays are crucial for determining the efficacy of (24R)-MC 976. Data should be organized to clearly show dose-dependent and time-dependent effects.

Table 1: Effect of (24R)-MC 976 on Cell Viability (MTT Assay)

This table summarizes the percentage of viable cells after treatment with varying concentrations of (24R)-MC 976 for different time periods, as measured by the MTT assay. The IC50 value, the concentration at which 50% of cell growth is inhibited, is a key metric.

Treatment Duration	(24R)-MC 976 Concentration (nM)	Mean Absorbance (570 nm)	% Cell Viability	IC50 (nM)
24 hours	0 (Vehicle Control)	1.25	100%	\multirow{5}{}{>1000}
1	1.21	96.8%
10	1.15	92.0%
100	1.02	81.6%
1000	0.91	72.8%
48 hours	0 (Vehicle Control)	1.62	100%	\multirow{5}{}{450}
1	1.51	93.2%
10	1.28	79.0%
100	0.99	61.1%
1000	0.65	40.1%
72 hours	0 (Vehicle Control)	1.98	100%	\multirow{5}{*}{95}
1	1.76	88.9%
10	1.35	68.2%
100	0.95	48.0%
1000	0.40	20.2%

Table 2: Effect of (24R)-MC 976 on DNA Synthesis (BrdU Assay)

This table presents the effect of (24R)-MC 976 on the rate of DNA synthesis, measured by the incorporation of Bromodeoxyuridine (BrdU). Results are shown as a percentage of BrdU incorporation relative to the vehicle-treated control cells.

Treatment Duration	(24R)-MC 976 Concentration (nM)	Mean Absorbance (450 nm)	% BrdU Incorporation
48 hours	0 (Vehicle Control)	1.54	100%
1	1.45	94.2%
10	1.18	76.6%
100	0.85	55.2%
1000	0.51	33.1%

Experimental Workflow

The general workflow for assessing the anti-proliferative effects of (24R)-MC 976 involves several key stages, from cell culture preparation to data analysis.

Caption: Experimental workflow for assessing (24R)-MC 976 effects.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol measures cell viability by assessing the metabolic activity of cells. Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[6]

Materials:

• (24R)-MC 976 stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[6]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Sterile 96-well cell culture plates

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring viability is >95%.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate at 37°C, 5% CO2 for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (24R)-MC 976 in complete medium from the stock solution. Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration).

  • Carefully remove the medium from the wells and add 100 µL of the appropriate (24R)-MC 976 dilution or vehicle control.

  • Return the plate to the incubator for the desired time period (e.g., 24, 48, or 72 hours).[7]

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.[8][9]

  • Incubate the plate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[9]

  • Shake the plate gently on an orbital shaker for 15 minutes to ensure complete dissolution.[6]

  • Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: BrdU Cell Proliferation Assay

This protocol provides a direct measure of DNA synthesis. The thymidine (B127349) analog BrdU is incorporated into newly synthesized DNA in proliferating cells and is detected using a specific anti-BrdU antibody in an ELISA format.[10][11][12]

Materials:

• BrdU Cell Proliferation Assay Kit (containing BrdU labeling reagent, fixing/denaturing solution, anti-BrdU antibody, HRP-conjugated secondary antibody, TMB substrate, and stop solution).[12]

• Cells and reagents for cell culture and treatment as described in Protocol 1.

• Wash Buffer (e.g., PBS with 0.05% Tween-20).

• Microplate reader (absorbance at 450 nm).

Procedure:

• Cell Seeding and Treatment:

  • Seed and treat cells with (24R)-MC 976 in a 96-well plate as described in steps 1 and 2 of the MTT protocol. The final incubation volume should be 100 µL per well.

• BrdU Labeling:

  • Following the desired treatment period (e.g., 48 hours), add 10 µL of the BrdU labeling solution to each well.

  • Incubate the plate for 2-4 hours at 37°C to allow for BrdU incorporation into the DNA of proliferating cells.[10][12]

• Cell Fixation and DNA Denaturation:

  • Carefully remove the labeling medium from the wells.

  • Add 100 µL of the Fixing/Denaturing solution to each well and incubate for 30 minutes at room temperature.[12] This step fixes the cells and denatures the DNA to allow the antibody to access the incorporated BrdU.[11]

• Immunodetection:

  • Remove the fixing solution and wash the wells twice with 300 µL of Wash Buffer.

  • Add 100 µL of the diluted anti-BrdU primary antibody to each well.

  • Incubate for 1 hour at room temperature with gentle shaking.[12]

  • Remove the primary antibody solution and wash the wells three times with Wash Buffer.

  • Add 100 µL of the diluted HRP-conjugated secondary antibody to each well and incubate for 1 hour at room temperature.[12]

• Measurement:

  • Remove the secondary antibody solution and wash the wells three times with Wash Buffer.

  • Add 100 µL of TMB substrate to each well and incubate for 5-30 minutes at room temperature, monitoring for color development.

  • Stop the reaction by adding 100 µL of Stop Solution. The color will change from blue to yellow.

  • Measure the absorbance at 450 nm within 30 minutes of stopping the reaction.

(24R)-MC 976 Proposed Signaling Pathway

Vitamin D analogs like (24R)-MC 976 typically exert their anti-proliferative effects by binding to the Vitamin D Receptor (VDR). This initiates a cascade of genomic events that lead to cell cycle arrest and apoptosis.

Caption: Proposed signaling of (24R)-MC 976 to inhibit proliferation.

References

• 1. Differential antitumor effects of vitamin D analogues on colorectal carcinoma in culture - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D and cancer: Clinical aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antiproliferative effect of calcitriol on human prostatic cancer cell lines: unrelated to the expression of major histocompatibility complex antigens or intercellular adhesion molecule-1 (ICAM-1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcitriol in Combination Therapy for Prostate Cancer: Pharmacokinetic and Pharmacodynamic Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vitamin D Analogs Regulate the Vitamin D System and Cell Viability in Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. Vitamin D3 mediates miR-15a-5p inhibition of liver cancer cell proliferation via targeting E2F3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. wcrj.net [wcrj.net]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. BrdU Labeling & Detection Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 11. BrdU staining and BrdU assay protocol | Abcam [abcam.com]
• 12. cohesionbio.com [cohesionbio.com]

Application Notes and Protocols for (24S)-MC 976

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24S)-MC 976 is a synthetic analog of Vitamin D3.[1] Like other Vitamin D analogs, it is a lipophilic molecule. Proper preparation of stock solutions is crucial for accurate and reproducible experimental results. These application notes provide detailed protocols for the preparation of stock solutions of (24S)-MC 976 for use in research and drug development applications. As a Vitamin D3 derivative, (24S)-MC 976 is presumed to exert its biological effects through the Vitamin D Receptor (VDR) signaling pathway.[2][3][4]

Chemical Properties

A summary of the key chemical properties of (24S)-MC 976 is provided in the table below.

Property	Value	Reference
Molecular Formula	C₂₇H₄₂O₃	[1]
Molecular Weight	414.62 g/mol	[1]
Appearance	Lyophilized powder	[1]

Preparation of Stock Solutions

The following protocols outline the preparation of stock solutions of (24S)-MC 976 in common organic solvents. It is recommended to handle the lyophilized powder and stock solutions in a well-ventilated area, preferably a chemical fume hood, while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Recommended Solvents and Solubility

While specific quantitative solubility data for (24S)-MC 976 is not widely published, Vitamin D3 and its analogs are generally soluble in organic solvents such as ethanol (B145695), dimethyl sulfoxide (B87167) (DMSO), and dimethylformamide (DMF).[5][6] For Vitamin D3, solubility in ethanol is high, making it a preferred solvent.[7][8][9] The table below provides solubility data for the parent compound, Vitamin D3, as a reference.

Solvent	Solubility of Vitamin D3 (Mole Fraction at 298.2 K)	Reference
Ethanol	1.77 x 10⁻¹	[9]
DMSO	7.23 x 10⁻³	[9]
Water	1.03 x 10⁻⁶ (practically insoluble)	[9]

Note: The solubility of (24S)-MC 976 may differ from that of Vitamin D3. It is recommended to start with a small amount of the compound to test its solubility in the chosen solvent before preparing a large-volume stock solution.

Experimental Protocol: Preparing a 10 mM Stock Solution in Ethanol

This protocol describes the preparation of a 10 mM stock solution of (24S)-MC 976 in ethanol.

Materials:

• (24S)-MC 976 lyophilized powder

• Anhydrous ethanol (≥99.5%)

• Sterile, amber glass vial with a PTFE-lined cap

• Calibrated analytical balance

• Calibrated micropipettes and sterile, filtered pipette tips

• Vortex mixer

• Sonicator (optional)

Procedure:

• Equilibrate: Allow the vial of lyophilized (24S)-MC 976 to warm to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh a precise amount of (24S)-MC 976 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.146 mg of the compound (Molecular Weight = 414.62 g/mol ).

• Dissolving: Add the appropriate volume of anhydrous ethanol to the vial containing the weighed (24S)-MC 976. For 4.146 mg, add 1 mL of ethanol.

• Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle warming (to no more than 40°C) or brief sonication can be used to aid dissolution if necessary.

• Storage: Store the stock solution at -20°C in the tightly sealed amber vial to protect it from light.[1] It is recommended to use the solution within one month.[1]

• Aliquoting: To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.[1]

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing a stock solution of (24S)-MC 976.

Signaling Pathway

(24S)-MC 976, as a Vitamin D3 analog, is expected to mediate its biological effects through the Vitamin D Receptor (VDR).[2][4][10] The VDR is a nuclear receptor that, upon binding to its ligand, forms a heterodimer with the Retinoid X Receptor (RXR).[11][12] This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.[11][13] This can lead to a variety of cellular responses, including regulation of cell proliferation, differentiation, and immune function.[2][14][15]

General Vitamin D Receptor (VDR) Signaling Pathway

Caption: General signaling pathway for Vitamin D analogs via the VDR.

References

• 1. adooq.com [adooq.com]
• 2. Vitamin D analogs: mechanism of action and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vitamin D receptor signaling mechanisms: Integrated actions of a well-defined transcription factor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vitamin D analogues - Wikipedia [en.wikipedia.org]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Item - Solubility of Vitamin D3 in Six Organic Solvents at Temperatures from (248.2 to 273.2) K - American Chemical Society - Figshare [acs.figshare.com]
• 8. che.zju.edu.cn [che.zju.edu.cn]
• 9. researchgate.net [researchgate.net]
• 10. Vitamin D Analogs: Mechanism of Action and Therapeutic Applications - ProQuest [proquest.com]
• 11. A Genomic Perspective on Vitamin D Signaling | Anticancer Research [ar.iiarjournals.org]
• 12. VDR (VITAMIN D RECEPTOR) - NuRCaMeIn [ub.edu]
• 13. vitamin D receptor signaling pathway Gene Ontology Term (GO:0070561) [informatics.jax.org]
• 14. Vitamin D Receptor Signaling and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Vitamin D analogs: therapeutic applications and mechanisms for selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodology for In Vivo Investigation of (24R)-MC 976: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the in vivo evaluation of (24R)-MC 976, a synthetic analog of vitamin D. The protocols outlined herein cover experimental design, animal models, drug administration, and endpoint analysis for assessing the therapeutic potential of (24R)-MC 976 in oncology and immunology. This document is intended to serve as a foundational resource for researchers initiating in vivo studies with this compound.

Introduction

(24R)-MC 976 is a vitamin D analog designed to elicit potent biological responses with an improved therapeutic window compared to the natural hormone, 1α,25-dihydroxyvitamin D3 (calcitriol). Vitamin D analogs are known to exert their effects primarily through the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates a multitude of cellular processes, including cell proliferation, differentiation, and immune modulation.[1][2] In vivo studies are critical to understanding the pharmacological and toxicological profile of (24R)-MC 976. This document details the methodologies for investigating its efficacy and safety in relevant animal models.

Signaling Pathway

The biological activity of (24R)-MC 976 is mediated through the Vitamin D Receptor (VDR) signaling pathway. Upon binding to the VDR in the cytoplasm, the ligand-receptor complex translocates to the nucleus. There, it forms a heterodimer with the Retinoid X Receptor (RXR). This VDR-RXR complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.[3][4][5] This genomic pathway is the primary mechanism by which vitamin D analogs regulate cellular functions. Additionally, non-genomic pathways involving rapid, non-transcriptional effects have also been described.[2]

Caption: (24R)-MC 976 Signaling Pathway.

Experimental Protocols

Animal Models

The choice of animal model is critical and depends on the therapeutic area of investigation. Mouse models are commonly used for in vivo studies of cancer and immunological disorders.[6][7][8]

• Oncology:

  • Xenograft Models: Immunodeficient mice (e.g., BALB/c nude or SCID) are subcutaneously or orthotopically implanted with human cancer cell lines (e.g., MC38 colon cancer).[9][10] This model is useful for evaluating the direct anti-tumor activity of (24R)-MC 976.

  • Syngeneic Models: Immunocompetent mice (e.g., C57BL/6) are implanted with murine tumor cells. This model is essential for studying the interplay between the compound, the tumor, and the host immune system.

• Immunology/Autoimmune Disorders:

  • Psoriasis Model: An imiquimod (B1671794) (IMQ)-induced psoriasis model in mice (e.g., BALB/c or C57BL/6) is widely used.[11][12][13][14] This model mimics many features of human psoriasis, including skin inflammation and epidermal hyperplasia.[11]

  • IL-23-Induced Psoriasis Model: Intradermal injection of recombinant IL-23 can also induce a psoriasis-like phenotype and is useful for studying the IL-23/IL-17 axis.[11][15]

Drug Formulation and Administration

• Formulation: (24R)-MC 976 should be dissolved in a suitable vehicle for in vivo administration. A common vehicle for vitamin D analogs is phosphate-buffered saline (PBS) or a mixture of propylene (B89431) glycol and saline. The final formulation should be sterile and pyrogen-free.

• Administration Routes and Dosages: The route of administration and dosage will depend on the experimental design and the specific analog's properties.

  • Intraperitoneal (i.p.) injection: This route is often used for systemic delivery.

  • Subcutaneous (s.c.) injection: Provides a slower release profile compared to i.p. injection.

  • Oral (p.o.) gavage: Relevant for assessing oral bioavailability and efficacy.

  • Dosage: Dosages for vitamin D analogs can range from 0.2 to 20 µg/kg/day, administered three to five times a week.[9] Dose-response studies are recommended to determine the optimal therapeutic dose of (24R)-MC 976.

Experimental Workflow

The following diagram illustrates a general workflow for an in vivo efficacy study of (24R)-MC 976 in a xenograft cancer model.

Caption: In Vivo Efficacy Study Workflow.

Endpoint Analysis

• Efficacy Assessment:

  • Oncology: Tumor volume should be measured regularly (e.g., twice a week) using calipers. At the end of the study, tumors should be excised and weighed. Survival studies are also a key endpoint.[9][10]

  • Psoriasis: Skin inflammation can be scored using a modified Psoriasis Area and Severity Index (PASI), evaluating erythema, scaling, and thickness.[12] Skin biopsies can be taken for histological analysis of epidermal thickness and immune cell infiltration.[11]

• Toxicity Assessment:

  • Hypercalcemia: A common side effect of vitamin D analogs is hypercalcemia. Serum calcium levels should be monitored regularly.[9][16][17]

  • General Health: Body weight, food and water intake, and general animal behavior should be monitored throughout the study.

• Pharmacodynamic/Mechanism of Action Studies:

  • Immunohistochemistry (IHC): To assess the expression of proliferation markers (e.g., Ki-67) and apoptosis markers (e.g., cleaved caspase-3) in tumor tissues.

  • Flow Cytometry: To analyze immune cell populations in the spleen, lymph nodes, and tumor microenvironment.

  • Gene Expression Analysis (qPCR or RNA-seq): To measure the expression of VDR target genes in tumors or other tissues.

Data Presentation

Quantitative data should be summarized in tables for clear comparison between treatment groups. Below are examples of tables for presenting data from oncology and immunology studies.

Table 1: Antitumor Efficacy of Vitamin D Analogs in a Murine Colon Cancer Model

Treatment Group	Mean Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (%)	Median Survival Time (days)	Increase in Lifespan (%)
Vehicle Control	1500 ± 150	-	25	-
5-FU (50 mg/kg)	800 ± 100	46.7	35	40
PRI-2191 (1 µg/kg)	1200 ± 120	20.0	30	20
5-FU + PRI-2191	400 ± 50	73.3	45	80

Data is representative and adapted from a study on vitamin D analogs in a mouse colon cancer model.[9][10]

Table 2: Immunomodulatory Effects of Long-Term Vitamin D Analog Administration in Mice

Treatment Group	Serum IL-2 (pg/mL) ± SD	Serum IgG (mg/mL) ± SD	Splenic CD4+ T cells (%) ± SD	Splenic CD8+ T cells (%) ± SD
Control	100 ± 15	3.1 ± 0.5	35 ± 4	20 ± 3
Compound C	60 ± 10	5.8 ± 0.8	33 ± 5	19 ± 4
Compound V	40 ± 8	3.5 ± 0.6	36 ± 4	21 ± 3
Compound LH	30 ± 5	2.5 ± 0.4	34 ± 3	20 ± 2
Compound LA	25 ± 6	2.2 ± 0.3	32 ± 4	18 ± 3

Data is representative and adapted from a 55-week study of vitamin D3 analogs in mice.[16][17]

Conclusion

The methodologies described in these application notes provide a robust framework for the in vivo investigation of (24R)-MC 976. Careful selection of animal models, appropriate drug formulation and administration, and comprehensive endpoint analysis are essential for elucidating the therapeutic potential and safety profile of this novel vitamin D analog. The provided protocols and data presentation formats are intended to guide researchers in designing and executing rigorous preclinical studies.

References

• 1. Vitamin D receptor - Wikipedia [en.wikipedia.org]
• 2. VDR (VITAMIN D RECEPTOR) - NuRCaMeIn [ub.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Vitamin D and Its Receptor from a Structural Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vivo cancer modeling using mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Next-Generation in vivo Modeling of Human Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Next-Generation in vivo Modeling of Human Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Vitamin D analogs enhance the anticancer activity of 5-fluorouracil in an in vivo mouse colon cancer model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Vitamin D analogs enhance the anticancer activity of 5-fluorouracil in an in vivo mouse colon cancer model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Psoriasis Mouse Model - Immunology CRO - InnoSer [innoserlaboratories.com]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. Mouse Models of Psoriasis – A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biocytogen.com [biocytogen.com]
• 15. mdpi.com [mdpi.com]
• 16. joe.bioscientifica.com [joe.bioscientifica.com]
• 17. Effects of long-term administration of vitamin D3 analogs to mice [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Vitamin D3 Analogs in Psoriasis Research Models

Topic: (24S)-MC 976 Treatment in Psoriasis Research Models

Audience: Researchers, scientists, and drug development professionals.

Note on (24S)-MC 976: Extensive literature searches did not yield specific public data, experimental protocols, or detailed signaling pathways for the Vitamin D3 derivative (24S)-MC 976 in the context of psoriasis research. (24S)-MC 976 is described as a Vitamin D3 derivative.[1] Therefore, this document provides a comprehensive overview and detailed protocols for a well-characterized Vitamin D3 analog, calcipotriol (B1668217) (MC 903), as a representative compound for studying the effects of this class of molecules in psoriasis research models. The principles, pathways, and experimental setups described herein are broadly applicable to the preclinical evaluation of novel Vitamin D3 analogs like (24S)-MC 976.

Introduction to Vitamin D3 Analogs in Psoriasis

Psoriasis is a chronic, immune-mediated inflammatory skin disease characterized by hyperproliferation and abnormal differentiation of keratinocytes.[2] Vitamin D3 analogs are a cornerstone of topical psoriasis treatment.[3][4] These synthetic compounds exert their therapeutic effects by binding to the Vitamin D Receptor (VDR), a nuclear receptor that regulates gene expression.[4][5] This interaction leads to the inhibition of keratinocyte proliferation and the promotion of normal keratinocyte differentiation, two key pathological features of psoriasis.[2][6] Furthermore, Vitamin D3 analogs possess immunomodulatory properties, contributing to the resolution of inflammatory infiltrates in psoriatic lesions.[5][7]

Mechanism of Action and Signaling Pathways

The therapeutic effects of Vitamin D3 analogs in psoriasis are primarily mediated through their interaction with the Vitamin D Receptor (VDR). The binding of a Vitamin D3 analog to the VDR leads to a cascade of molecular events that modulate the expression of genes involved in cell proliferation, differentiation, and inflammation.

Signaling Pathway of Vitamin D3 Analogs in Keratinocytes:

• Binding and Heterodimerization: The Vitamin D3 analog enters the keratinocyte and binds to the cytosolic VDR. This complex then translocates to the nucleus and forms a heterodimer with the Retinoid X Receptor (RXR).

• Gene Transcription Modulation: The VDR/RXR heterodimer binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes.

• Regulation of Cell Cycle and Differentiation: This binding activity modulates the transcription of genes that control the cell cycle, leading to an inhibition of keratinocyte proliferation. Concurrently, it upregulates genes that promote terminal differentiation of keratinocytes, helping to normalize the epidermal structure.

• Anti-inflammatory Effects: The VDR/RXR complex also influences the expression of cytokines and chemokines within the skin, contributing to a reduction in the inflammatory response characteristic of psoriasis. This includes the inhibition of pro-inflammatory cytokines like IL-6.

Caption: Simplified signaling pathway of Vitamin D3 analogs in keratinocytes.

Experimental Protocols for Psoriasis Research Models

The imiquimod (B1671794) (IMQ)-induced psoriasis-like skin inflammation model in mice is a widely used and relevant model for preclinical testing of anti-psoriatic compounds.

Protocol: Evaluation of a Topical Vitamin D3 Analog in an Imiquimod-Induced Psoriasis Mouse Model

1. Animals and Acclimatization:

• Species: BALB/c or C57BL/6 mice (female, 8-10 weeks old).

• Acclimatization: House the mice for at least one week under standard laboratory conditions (12h light/dark cycle, controlled temperature and humidity, ad libitum access to food and water).

2. Psoriasis Induction:

• On day 0, shave the dorsal skin of the mice.

• From day 1 to day 5, apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved back skin.

3. Treatment Application:

• Divide the mice into at least three groups:

  • Vehicle control group (e.g., ointment base).

  • Positive control group (e.g., calcipotriol ointment, 50 µg/g).

  • Test compound group ((24S)-MC 976 or other analog) at desired concentrations.

• Starting from day 1, two hours after IMQ application, topically apply the respective treatments to the inflamed dorsal skin once daily until the end of the experiment (e.g., day 6 or 7).

4. Assessment of Psoriasis Severity (PASI Score):

• From day 1 to the end of the experiment, daily score the severity of the skin inflammation based on the Psoriasis Area and Severity Index (PASI). Score erythema (redness), scaling, and thickness of the back skin on a scale of 0 to 4 (0: none, 1: slight, 2: moderate, 3: marked, 4: very marked). The cumulative score (0-12) represents the severity of the inflammation.

5. Sample Collection and Analysis (at the end of the experiment):

• Skin Biopsies: Collect full-thickness skin biopsies from the treated area for:

  • Histological Analysis: Fix in 10% formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E) to assess epidermal thickness (acanthosis), and inflammatory cell infiltration.

  • Immunohistochemistry: Stain for proliferation markers (e.g., Ki67) and differentiation markers (e.g., involucrin, loricrin).

  • Gene Expression Analysis (qPCR): Extract RNA to quantify the mRNA levels of pro-inflammatory cytokines (e.g., IL-17, IL-23, TNF-α) and markers of keratinocyte differentiation.

• Spleen: Harvest the spleen and measure its weight as an indicator of systemic inflammation.

Caption: Workflow for evaluating a topical agent in a mouse psoriasis model.

Data Presentation

Quantitative data from such studies should be summarized in tables for clear comparison between treatment groups.

Table 1: Representative Psoriasis Area and Severity Index (PASI) Scores

Treatment Group	Day 1	Day 2	Day 3	Day 4	Day 5	Day 6
Vehicle	0.5 ± 0.1	2.0 ± 0.3	4.5 ± 0.5	6.8 ± 0.6	8.5 ± 0.7	9.2 ± 0.8
Calcipotriol (50 µg/g)	0.5 ± 0.1	1.5 ± 0.2	2.8 ± 0.4	4.0 ± 0.5	4.5 ± 0.6	3.8 ± 0.5
(24S)-MC 976 (Conc. X)	0.5 ± 0.1	1.8 ± 0.3	3.5 ± 0.4	5.0 ± 0.6	5.2 ± 0.7	4.5 ± 0.6
(24S)-MC 976 (Conc. Y)	0.5 ± 0.1	1.6 ± 0.2	3.0 ± 0.4	4.2 ± 0.5	4.8 ± 0.6	4.1 ± 0.5

Data are presented as mean ± SEM. This is hypothetical data for illustrative purposes.

Table 2: Representative Endpoint Measurements (Day 7)

Treatment Group	Epidermal Thickness (µm)	Ki67 Positive Cells (%)	IL-17 mRNA (Fold Change)	Spleen Weight (mg)
Vehicle	120 ± 10	45 ± 5	15 ± 2	250 ± 20
Calcipotriol (50 µg/g)	40 ± 5	15 ± 3	3 ± 0.5	150 ± 15
(24S)-MC 976 (Conc. X)	60 ± 8	25 ± 4	7 ± 1	180 ± 18
(24S)-MC 976 (Conc. Y)	50 ± 6	20 ± 3	5 ± 0.8	165 ± 16

Data are presented as mean ± SEM. This is hypothetical data for illustrative purposes.

Conclusion

References

• 1. adooq.com [adooq.com]
• 2. New vitamin D analogs in psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. skintherapyletter.com [skintherapyletter.com]
• 4. researchgate.net [researchgate.net]
• 5. Vitamin D analogs in the treatment of psoriasis: Where are we standing and where will we be going? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gpnotebook.com [gpnotebook.com]
• 7. Vitamin D analogs: mechanism of action and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating (24R)-MC 976 Binding to the Vitamin D Receptor (VDR)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques available for assessing the binding of the vitamin D analog, (24R)-MC 976, to the Vitamin D Receptor (VDR). This document includes detailed experimental protocols for key binding assays, a summary of quantitative binding data for relevant VDR ligands, and visual representations of the VDR signaling pathway and experimental workflows.

Introduction to (24R)-MC 976 and the Vitamin D Receptor

The Vitamin D Receptor (VDR) is a nuclear receptor and transcription factor that plays a crucial role in calcium homeostasis, bone metabolism, and the regulation of cell proliferation and differentiation.[1] The biologically active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), is the natural ligand for VDR.[2] Upon ligand binding, the VDR forms a heterodimer with the retinoid-X receptor (RXR), which then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.[1][3]

(24R)-MC 976 is a synthetic analog of vitamin D3. Evaluating its binding affinity and functional activity at the VDR is a critical step in its development as a potential therapeutic agent. A variety of in vitro and cell-based assays are available to characterize the interaction of (24R)-MC 976 with the VDR.

Quantitative Binding Affinity Data for VDR Ligands

Ligand	Parameter	Value (nM)	Assay Type	Reference
1α,25-Dihydroxyvitamin D3 (Calcitriol)	EC50	~1	Reporter Gene Assay	[4]
Kd	~0.1-1	Radioligand Binding	[5]
Tacalcitol (1,24-dihydroxyvitamin D3)	EC50	7	Reporter Gene Assay	[6]
Calcipotriol (MC 903)	-	High Affinity	Competitive Binding	[7][8]
24R,25-Dihydroxyvitamin D3	Binding	Weak	EMSA	[9]
(24R)-MC 976	IC50/Ki	Not Available	-	-

VDR Signaling Pathway

The canonical VDR signaling pathway involves the binding of a ligand, such as (24R)-MC 976, to the VDR, leading to a cascade of events that ultimately results in the regulation of gene expression.

Caption: VDR Genomic Signaling Pathway.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to evaluate the binding of (24R)-MC 976 to the VDR.

Competitive Radioligand Binding Assay

This assay directly measures the affinity of an unlabeled compound, such as (24R)-MC 976, by its ability to compete with a radiolabeled VDR ligand (e.g., [³H]-1α,25-dihydroxyvitamin D3) for binding to the VDR.

Experimental Workflow:

Caption: Radioligand Binding Assay Workflow.

Protocol:

• Receptor Preparation:

  • Prepare a source of VDR, which can be purified recombinant VDR, or cytosol/nuclear extracts from cells or tissues known to express the receptor.

  • Determine the protein concentration of the receptor preparation using a standard method (e.g., Bradford or BCA assay).

• Assay Setup:

  • In a 96-well plate, set up the following reactions in a suitable binding buffer (e.g., Tris-HCl buffer containing protease inhibitors and stabilizing agents):

    • Total Binding: VDR preparation + a fixed concentration of [³H]-1α,25(OH)2D3.

    • Non-specific Binding: VDR preparation + a fixed concentration of [³H]-1α,25(OH)2D3 + a high concentration of unlabeled 1α,25(OH)2D3 (e.g., 1000-fold excess).

    • Competitive Binding: VDR preparation + a fixed concentration of [³H]-1α,25(OH)2D3 + varying concentrations of (24R)-MC 976.

• Incubation:

  • Incubate the plate at a specified temperature (e.g., 4°C or room temperature) for a sufficient time to reach binding equilibrium (e.g., 2-4 hours).

• Separation of Bound and Free Ligand:

  • Rapidly separate the receptor-bound radioligand from the free radioligand. A common method is vacuum filtration through glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like polyethyleneimine to reduce non-specific binding.

  • Wash the filters with ice-cold wash buffer to remove any unbound radioligand.

• Detection and Analysis:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the (24R)-MC 976 concentration.

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the VDR.

Fluorescence Polarization (FP) Assay

This is a homogeneous, non-radioactive assay that measures the change in the polarization of light emitted from a fluorescently labeled VDR ligand (tracer) upon displacement by a competitor compound.

Experimental Workflow:

Caption: Fluorescence Polarization Assay Workflow.

Protocol:

• Reagent Preparation:

  • Prepare solutions of purified VDR and a fluorescently labeled VDR ligand (tracer) in a suitable assay buffer.

  • Prepare serial dilutions of (24R)-MC 976 in the same assay buffer.

• Assay Setup:

  • In a black, low-binding 384-well plate, add the following to the wells:

    • A small volume of the (24R)-MC 976 dilutions or control vehicle.

    • A solution containing the VDR and the fluorescent tracer.

• Incubation:

  • Incubate the plate at room temperature for a period sufficient to reach equilibrium (typically 1-2 hours), protected from light.

• Measurement:

  • Measure the fluorescence polarization of each well using a plate reader equipped with appropriate excitation and emission filters for the chosen fluorophore.

• Data Analysis:

  • Plot the fluorescence polarization values against the logarithm of the (24R)-MC 976 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

VDR Reporter Gene Assay

This cell-based assay measures the functional consequence of VDR activation by a ligand. Cells are engineered to express the VDR and a reporter gene (e.g., luciferase) under the control of a VDRE. Ligand binding to the VDR leads to the expression of the reporter gene, which can be quantified.

Experimental Workflow:

Caption: VDR Reporter Gene Assay Workflow.

Protocol:

• Cell Culture and Seeding:

  • Culture a suitable host cell line (e.g., HEK293, HeLa) that has been stably or transiently transfected with a VDR expression vector and a reporter plasmid containing a luciferase gene downstream of a VDRE.

  • Seed the cells into a 96-well white, clear-bottom plate at an appropriate density and allow them to attach overnight.

• Compound Treatment:

  • Prepare serial dilutions of (24R)-MC 976 in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of (24R)-MC 976. Include a vehicle control and a positive control (e.g., 1α,25(OH)2D3).

• Incubation:

  • Incubate the plate for 18-24 hours to allow for VDR activation and reporter gene expression.

• Lysis and Detection:

  • Wash the cells with PBS and then lyse them using a suitable lysis buffer.

  • Add a luciferase assay reagent containing the substrate (e.g., luciferin) to each well.

• Measurement and Analysis:

  • Measure the luminescence using a luminometer.

  • Plot the luminescence signal against the logarithm of the (24R)-MC 976 concentration.

  • Determine the EC50 value from the resulting dose-response curve.

Conclusion

The evaluation of (24R)-MC 976 binding to the VDR is a multi-faceted process that can be approached using a variety of robust and well-established techniques. The choice of assay will depend on the specific research question, available resources, and desired throughput. Competitive radioligand binding assays provide a direct measure of binding affinity, while fluorescence polarization assays offer a non-radioactive alternative. Cell-based reporter gene assays provide valuable information on the functional consequences of VDR binding. By employing these methodologies, researchers can effectively characterize the interaction of (24R)-MC 976 with its molecular target and advance its potential as a therapeutic agent.

References

• 1. Very important pharmacogene summary for VDR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D receptor - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Effects of 1,25-Dihydroxyvitamin D3 and Vitamin D3 on the Expression of the Vitamin D Receptor in Human Skeletal Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. axonmedchem.com [axonmedchem.com]
• 7. Calcipotriol Attenuates Form Deprivation Myopia Through a Signaling Pathway Parallel to TGF-β2–Induced Increases in Collagen Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Calcipotriol abrogates cancer-associated fibroblast-derived IL-8-mediated oxaliplatin resistance in gastric cancer cells via blocking PI3K/Akt signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro binding of vitamin D receptor occupied by 24R,25-dihydroxyvitamin D3 to vitamin D responsive element of human osteocalcin gene - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of (24S)-MC 976 and its Potent Analog, 2MD, in Bone Formation Studies

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

(24S)-MC 976 is a synthetic derivative of Vitamin D3. While specific literature on (24S)-MC 976 is limited, it belongs to a class of potent Vitamin D analogs designed to selectively target bone tissue. A closely related and extensively studied analog with significant implications for bone formation is 2-methylene-19-nor-(20S)-1α,25-dihydroxyvitamin D3 (2MD). This document will focus on the application of 2MD as a representative potent Vitamin D analog in bone formation studies, with the understanding that the principles and methods are likely applicable to (24S)-MC 976. 2MD has demonstrated significantly higher potency in promoting osteoblast differentiation and bone formation compared to the endogenous active form of Vitamin D, 1α,25-dihydroxyvitamin D3 (1,25(OH)₂D₃).[1][2] Its enhanced activity and bone-specific effects make it a valuable tool for investigating the molecular mechanisms of osteogenesis and for the development of novel anabolic therapies for bone disorders.

Mechanism of Action

The biological effects of 2MD, like other Vitamin D compounds, are primarily mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor.[1] Upon entering the target cell, 2MD binds to the VDR. This binding induces a conformational change in the VDR, leading to its heterodimerization with the Retinoid X Receptor (RXR). The 2MD-VDR-RXR complex then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes.[3] This interaction modulates the transcription of genes involved in osteoblast function and bone metabolism.

Studies have shown that 2MD is more potent than 1,25(OH)₂D₃ in promoting the interaction of the VDR with coactivators such as SRC-1 and DRIP205, and it induces a unique conformation in the VDR.[1] This enhanced receptor activation leads to a more robust transcriptional response, even at lower concentrations.[1] Key target genes in osteoblasts regulated by 2MD include those involved in bone matrix formation and remodeling, such as alkaline phosphatase (ALP), osteocalcin, and the RANKL/OPG system.[1][4]

Data Presentation

In Vitro Potency of 2MD in Bone Formation

Parameter	2MD	1,25(OH)₂D₃ (Calcitriol)	Reference
Effective Concentration for New Bone Synthesis	10⁻¹² M	10⁻⁸ M	[2]
Stimulation of Osteoclastogenesis	Two orders of magnitude more potent	-	[2]
Stimulation of RANKL mRNA expression in osteoblasts	100 times more potent	-	[4]
Stimulation of 24-hydroxylase mRNA expression	100 times more potent	-	[4]

Effects of 2MD on Osteoblast Gene Expression

Gene	Effect of 2MD Treatment	Relative Potency vs. 1,25(OH)₂D₃	Reference
Cyp24 (24-hydroxylase)	Upregulation	Two logs lower concentration needed	[1]
Osteopontin	Upregulation	Two logs lower concentration needed	[1]
RANKL	Upregulation	Two logs lower concentration needed	[1]
Osteoprotegerin (OPG)	Suppression	Two logs lower concentration needed	[1]

Experimental Protocols

Osteoblast Differentiation Assay

This protocol describes the induction of osteogenic differentiation in a pre-osteoblastic cell line (e.g., MC3T3-E1) or primary mesenchymal stem cells, and the subsequent assessment of osteoblast markers.

Materials:

• Pre-osteoblastic cell line (e.g., MC3T3-E1) or mesenchymal stem cells

• Basal medium (e.g., α-MEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Osteogenic Differentiation Medium: Basal medium supplemented with 50 µg/mL ascorbic acid and 10 mM β-glycerophosphate

• (24S)-MC 976 or 2MD, and 1,25(OH)₂D₃ (for comparison)

• Phosphate-Buffered Saline (PBS)

• Multi-well culture plates (e.g., 24-well plates)

Procedure:

• Cell Seeding: Seed cells in a 24-well plate at a density that allows them to reach confluence at the start of differentiation.

• Induction of Differentiation: Once cells are confluent, replace the growth medium with Osteogenic Differentiation Medium.

• Treatment: Add (24S)-MC 976/2MD or 1,25(OH)₂D₃ to the differentiation medium at various concentrations (e.g., 10⁻¹² M to 10⁻⁸ M). Include a vehicle control (e.g., ethanol).

• Medium Change: Change the medium with fresh differentiation medium and treatments every 2-3 days.

• Assays: Perform endpoint assays at specific time points (e.g., Day 7 for ALP activity, Day 14-21 for mineralization).

Alkaline Phosphatase (ALP) Activity Assay

ALP is an early marker of osteoblast differentiation.

Materials:

• p-Nitrophenyl phosphate (B84403) (pNPP) substrate solution

• Alkaline phosphatase buffer (e.g., 0.1 M Tris-HCl, pH 9.5, with 1 mM MgCl₂)

• Cell lysis buffer (e.g., 0.1% Triton X-100 in PBS)

• 96-well plate

• Microplate reader

Procedure:

• Cell Lysis: At the desired time point (e.g., Day 7), wash the cell monolayer with PBS and lyse the cells with lysis buffer.

• Assay: Add an aliquot of the cell lysate to a 96-well plate. Add the pNPP substrate solution and incubate at 37°C.

• Measurement: Read the absorbance at 405 nm at multiple time points to determine the rate of p-nitrophenol production.

• Normalization: Normalize the ALP activity to the total protein content of the cell lysate, determined by a standard protein assay (e.g., BCA assay).

Alizarin Red S Staining for Mineralization

Alizarin Red S stains calcium deposits, indicating late-stage osteoblast differentiation and matrix mineralization.

Materials:

• 4% Paraformaldehyde (PFA) in PBS

• Alizarin Red S (ARS) solution (2% w/v, pH 4.1-4.3)

• Distilled water

Procedure:

• Fixation: At the desired time point (e.g., Day 14 or 21), wash the cells with PBS and fix with 4% PFA for 15-20 minutes at room temperature.[5]

• Washing: Wash the fixed cells three times with distilled water.[6]

• Staining: Add the Alizarin Red S solution to each well and incubate for 20-30 minutes at room temperature in the dark.[5]

• Washing: Gently wash the cells with distilled water 3-5 times to remove excess stain.[5]

• Visualization: Visualize the red-orange mineralized nodules under a bright-field microscope.

• (Optional) Quantification: To quantify the staining, the dye can be extracted with 10% acetic acid or 10% cetylpyridinium (B1207926) chloride and the absorbance measured at 405-550 nm.[5]

Visualizations

Signaling Pathway of 2MD in Osteoblasts

References

• 1. 2-Methylene-19-nor-(20S)-1,25-dihydroxyvitamin D3 potently stimulates gene-specific DNA binding of the vitamin D receptor in osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The development of a bone- and parathyroid-specific analog of vitamin D: 2-methylene-19-Nor-(20S)-1α,25-dihydroxyvitamin D3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vitamin D and gene networks in human osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New 19-nor-(20S)-1alpha,25-dihydroxyvitamin D3 analogs strongly stimulate osteoclast formation both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Application Note: HPLC-MS/MS Analysis of (24R)-MC 976 and its Metabolites in Human Plasma

Abstract

This application note presents a detailed protocol for the sensitive and selective quantification of (24R)-MC 976, a synthetic Vitamin D3 analog, and its primary metabolite, 24(R)-hydroxy-MC 976, in human plasma. The method utilizes a robust sample preparation procedure involving protein precipitation followed by solid-phase extraction (SPE) to ensure high recovery and minimize matrix effects. Chromatographic separation is achieved using a reversed-phase C18 column with a gradient elution program. Detection and quantification are performed by a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode with electrospray ionization (ESI). This method is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic and metabolic studies of (24R)-MC 976.

Introduction

(24R)-MC 976 is a Vitamin D3 derivative with potential therapeutic applications. Understanding its metabolic fate is crucial for its development as a drug candidate. Like many vitamin D analogs, (24R)-MC 976 undergoes metabolism, primarily through side-chain hydroxylation. One of the key metabolic pathways for similar 'gemini' vitamin D derivatives is 24(R)-hydroxylation. This application note provides a comprehensive methodology for the simultaneous analysis of the parent compound and its hydroxylated metabolite. The use of liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the precise quantification of vitamin D metabolites due to its high sensitivity and selectivity.

Experimental Protocols

Sample Preparation

Effective sample preparation is critical for removing interfering substances like lipids and proteins from biological matrices. This protocol employs a combination of protein precipitation and solid-phase extraction.

Materials:

• Human plasma

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid

• (24R)-MC 976 and 24(R)-hydroxy-MC 976 analytical standards

• Internal Standard (IS) solution (e.g., a stable isotope-labeled analog)

• SPE cartridges (e.g., C18, 100 mg)

Procedure:

• Protein Precipitation: To 100 µL of human plasma in a microcentrifuge tube, add 200 µL of ice-cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step onto the conditioned cartridge.

  • Wash the cartridge with 1 mL of 20% methanol in water to remove polar impurities.

  • Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

Instrumentation:

• HPLC system with a binary pump and autosampler

• Triple quadrupole mass spectrometer with an ESI source

HPLC Conditions:

Parameter	Value
Column	Reversed-phase C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Gradient Program	0-1 min: 50% B, 1-8 min: 50-95% B, 8-9 min: 95% B, 9-10 min: 50% B

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Gas Flow	Desolvation: 800 L/hr, Cone: 50 L/hr
Collision Gas	Argon

Data Presentation

Table 1: Quantitative Data for (24R)-MC 976 and its Metabolite. This table summarizes the expected retention times and mass transitions for the parent compound and its primary metabolite. These values are predictive and should be optimized during method development.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
(24R)-MC 976	415.3	259.2	6.5
24(R)-hydroxy-MC 976	431.3	275.2	5.8
Internal Standard	User Defined	User Defined	User Defined

Visualizations

Metabolic Pathway of (24R)-MC 976

The primary metabolic transformation of (24R)-MC 976 is expected to be hydroxylation at the 24-position of the side chain, a common metabolic route for vitamin D analogs.

Caption: Proposed primary metabolic pathway of (24R)-MC 976.

Experimental Workflow for HPLC Analysis

The following diagram illustrates the key steps in the analytical workflow, from sample collection to data analysis.

Caption: Workflow for the HPLC-MS/MS analysis of (24R)-MC 976.

Discussion

The presented method provides a reliable and sensitive approach for the quantification of (24R)-MC 976 and its primary metabolite in human plasma. The combination of protein precipitation and SPE ensures a clean extract, which is crucial for minimizing ion suppression in the mass spectrometer and achieving low limits of quantification. The use of a stable isotope-labeled internal standard is highly recommended to correct for any variability during sample preparation and analysis.

The chromatographic conditions are optimized to provide good separation of the parent compound and its more polar metabolite. The gradient elution allows for the efficient removal of matrix components while maintaining sharp peak shapes for the analytes of interest. The MRM transitions provided are predictive and should be confirmed by direct infusion of the analytical standards into the mass spectrometer.

Conclusion

This application note details a comprehensive and robust HPLC-MS/MS method for the analysis of (24R)-MC 976 and its 24(R)-hydroxy metabolite in human plasma. The provided protocols and workflows can be readily implemented in a bioanalytical laboratory setting to support pharmacokinetic and drug metabolism studies of this novel vitamin D analog. Method validation according to regulatory guidelines should be performed before its application to clinical samples.

Unveiling the Molecular Targets of (24S)-MC 976: A CRISPR-Powered Approach

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24S)-MC 976 is a synthetic analog of Vitamin D3 with potential therapeutic applications. Like many Vitamin D derivatives, it is presumed to exert anti-proliferative, pro-differentiating, and pro-apoptotic effects in various cancer cell lines.[1][2][3][4] The precise molecular targets and mechanisms of action of (24S)-MC 976, however, remain to be fully elucidated. This document provides a detailed framework for utilizing Clustered Regularly Interspaced Short Palindromic Repeats (CRISPR) technology to identify the molecular targets of (24S)-MC 976. By systematically perturbing gene expression on a genome-wide scale, CRISPR screens can uncover genes that are essential for the compound's activity, thereby revealing its mechanism of action and identifying potential biomarkers for patient stratification.

The protocols outlined herein describe a comprehensive workflow, from initial cell line selection and CRISPR library screening to hit validation and downstream functional analysis. This guide is intended for researchers in oncology, drug discovery, and molecular biology who are interested in leveraging functional genomics to unravel the complexities of novel therapeutic compounds.

Principle of the Technology

CRISPR-Cas9 technology allows for precise and efficient gene editing. In the context of target identification, a pooled CRISPR library, consisting of thousands of single guide RNAs (sgRNAs) targeting every gene in the genome, is introduced into a population of Cas9-expressing cells. Each cell receives a single sgRNA, which directs the Cas9 nuclease to a specific genomic locus, creating a double-strand break and leading to a functional gene knockout through error-prone DNA repair.

When these cells are treated with a bioactive compound like (24S)-MC 976 that induces a specific phenotype (e.g., decreased cell viability), a positive or negative selection screen can be performed. Genes whose knockout confers resistance to the compound will be enriched in the surviving cell population, while genes whose knockout sensitizes cells to the compound will be depleted. By sequencing the sgRNAs present in the treated versus untreated populations, these "hits" can be identified, pointing to the key genetic players in the compound's mechanism of action.

Experimental Workflow

A typical CRISPR screen workflow for identifying the targets of (24S)-MC 976 involves several key stages, from initial assay development to the validation of candidate genes.

Figure 1: CRISPR screen experimental workflow.

Detailed Protocols

Protocol 1: Cell Line Preparation and Dose-Response Curve

1.1. Cell Line Selection:

• Choose a cancer cell line known to be sensitive to Vitamin D analogs or a panel of cell lines to identify context-specific targets. For example, colorectal cancer cell lines like HCT116 have been used in CRISPR screens involving Vitamin D metabolism.[5]

• Ensure the selected cell line is amenable to lentiviral transduction and expresses Cas9 endogenously or can be engineered to do so.

1.2. Generation of Cas9-Expressing Cell Line (if necessary):

• Transduce the chosen cell line with a lentiviral vector expressing Cas9 and a selection marker (e.g., blasticidin).

• Select for a stable Cas9-expressing cell population using the appropriate antibiotic.

• Validate Cas9 activity using a functional assay (e.g., GFP knockout assay).

1.3. (24S)-MC 976 Dose-Response Assay:

• Plate the Cas9-expressing cells in a 96-well plate.

• Treat the cells with a range of (24S)-MC 976 concentrations for a period determined by the expected phenotypic effect (e.g., 72-120 hours).

• Determine cell viability using a suitable assay (e.g., CellTiter-Glo).

• Calculate the IC50 (half-maximal inhibitory concentration) of (24S)-MC 976. For the screen, a concentration that results in significant but not complete cell death (e.g., IC30-IC50) is often used to allow for the selection of resistant clones.

Parameter	Recommended Value
Seeding Density	Cell line-dependent
(24S)-MC 976 Conc.	10-fold dilutions around expected IC50
Incubation Time	72-120 hours
Viability Assay	CellTiter-Glo or similar

Table 1: Parameters for (24S)-MC 976 Dose-Response Assay

Protocol 2: Genome-Wide CRISPR-Cas9 Knockout Screen

2.1. Lentiviral sgRNA Library Production:

• Amplify a pooled sgRNA library (e.g., GeCKO v2, Brunello) in E. coli and purify the plasmid DNA.

• Co-transfect HEK293T cells with the sgRNA library plasmid pool, a packaging plasmid (e.g., psPAX2), and an envelope plasmid (e.g., pMD2.G).

• Harvest the lentiviral supernatant 48-72 hours post-transfection and determine the viral titer.

2.2. Lentiviral Transduction of Cas9-Expressing Cells:

• Transduce the Cas9-expressing target cells with the pooled sgRNA library at a low multiplicity of infection (MOI) of 0.3-0.5 to ensure that most cells receive a single sgRNA.

• Maintain a sufficient number of cells to ensure adequate library representation (at least 500-1000 cells per sgRNA).

2.3. Antibiotic Selection:

• Select transduced cells with the appropriate antibiotic (e.g., puromycin) to eliminate non-transduced cells.

2.4. Screening with (24S)-MC 976:

• After selection, harvest a portion of the cells as the "Day 0" or "T0" reference sample.

• Split the remaining cells into two arms: a vehicle control (e.g., DMSO) and a (24S)-MC 976 treatment arm. Maintain multiple replicates for each condition.

• Culture the cells for a predetermined period (e.g., 14-21 days), passaging as needed and maintaining library representation.

• Harvest the cells from both arms at the end of the screen.

Parameter	Recommended Value
sgRNA Library	GeCKO v2 or Brunello
MOI	0.3-0.5
Library Representation	>500 cells/sgRNA
(24S)-MC 976 Conc.	IC30-IC50
Screen Duration	14-21 days

Table 2: Parameters for CRISPR-Cas9 Knockout Screen

Protocol 3: Hit Identification and Validation

3.1. Genomic DNA Extraction and sgRNA Sequencing:

• Extract genomic DNA from the T0, vehicle-treated, and (24S)-MC 976-treated cell populations.

• Amplify the integrated sgRNA sequences from the genomic DNA using PCR.

• Perform next-generation sequencing (NGS) to determine the relative abundance of each sgRNA in each sample.

3.2. Data Analysis:

• Align sequencing reads to the sgRNA library to obtain read counts for each sgRNA.

• Calculate the log-fold change (LFC) of each sgRNA in the (24S)-MC 976-treated samples relative to the vehicle-treated or T0 samples.

• Use statistical methods (e.g., MAGeCK) to identify genes that are significantly enriched or depleted in the treatment group.

3.3. Hit Validation:

• Individual sgRNA Validation: Validate the top candidate genes by transducing cells with individual sgRNAs targeting these genes and confirming the resistance phenotype in the presence of (24S)-MC 976.

• Orthogonal Validation: Use an alternative method, such as RNA interference (RNAi), to confirm that knockdown of the target gene confers resistance.

• Rescue Experiments: In knockout cells, re-express the wild-type version of the candidate gene to see if it restores sensitivity to (24S)-MC 976.

Putative Signaling Pathway of Vitamin D Analogs

Based on existing literature, Vitamin D analogs can signal through both genomic (VDR-dependent) and non-genomic pathways to exert their anti-cancer effects. A CRISPR screen can help elucidate the specific components of these pathways that are critical for the action of (24S)-MC 976.

Figure 2: Putative signaling pathways of (24S)-MC 976.

Downstream Validation of Screen Hits

Identified and validated hits from the CRISPR screen should be further investigated to understand their role in the mechanism of action of (24S)-MC 976.

Figure 3: Downstream validation workflow.

Protocol 4: Downstream Functional Assays

4.1. Western Blot Analysis:

• Culture wild-type and validated hit-knockout cells with and without (24S)-MC 976.

• Lyse the cells and perform Western blot analysis to assess the protein levels of the target gene and downstream effectors in relevant signaling pathways (e.g., apoptosis markers like cleaved PARP and Caspase-3, cell cycle regulators like p21 and p27).

4.2. Quantitative PCR (qPCR):

• Extract RNA from wild-type and knockout cells treated with (24S)-MC 976.

• Perform reverse transcription and qPCR to measure the mRNA levels of the target gene and other genes of interest.

4.3. Cell Viability and Apoptosis Assays:

• Perform detailed cell viability assays with a finer titration of (24S)-MC 976 on the validated knockout cell lines.

• Measure apoptosis using methods such as Annexin V/PI staining followed by flow cytometry.

Assay	Purpose
Western Blot	Validate protein knockout and assess downstream signaling
qPCR	Confirm gene knockout at the transcript level
Cell Viability	Quantify the resistance phenotype
Apoptosis Assay	Determine the role of the hit in (24S)-MC 976-induced apoptosis

Table 3: Downstream Functional Assays

Conclusion

The application of CRISPR-Cas9 genome-wide screening provides a powerful and unbiased approach to identify the molecular targets of novel compounds like (24S)-MC 976. The protocols and workflows described in this document offer a comprehensive guide for researchers to systematically unravel the mechanism of action of this and other Vitamin D analogs. The identification of key molecular targets will not only advance our understanding of Vitamin D signaling but also has the potential to accelerate the development of more effective and targeted cancer therapies.

References

• 1. Vitamin D and vitamin D analogs in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of the anti-cancer and anti-inflammatory actions of vitamin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vitamin D and Vitamin D Analogs in Cancer Treatment: Ingenta Connect [ingentaconnect.com]
• 4. Vitamin D-Induced Molecular Mechanisms to Potentiate Cancer Therapy and to Reverse Drug-Resistance in Cancer Cells [mdpi.com]
• 5. CRISPR Uncovers SDR42E1: A Vitamin D Gene That Stops Tumours [combatcancer.com]

Technical Notes & Optimization

troubleshooting (24S)-MC 976 solubility issues

Welcome to the technical support center for (24S)-MC 976. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during experimentation, with a focus on solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is (24S)-MC 976 and what are its basic properties?

(24S)-MC 976 is a synthetic derivative of Vitamin D3.[1] Like other vitamin D analogs, it is a hydrophobic, lipophilic molecule, which often leads to challenges with solubility in aqueous solutions.[2][3] It functions as a ligand for the Vitamin D Receptor (VDR), a transcription factor that regulates a wide array of genes involved in processes like cell growth, differentiation, and immune response.[4][5][6]

• Molecular Formula: C₂₇H₄₂O₃

• Molecular Weight: 414.62 g/mol

• Appearance: Crystalline solid[7]

• Storage: For long-term storage, the lyophilized powder should be kept at -20°C and desiccated, where it is stable for up to 36 months.[1]

Q2: My (24S)-MC 976 is not dissolving in my aqueous cell culture medium. What should I do?

Directly dissolving (24S)-MC 976 in aqueous-based media like DMEM or PBS is not recommended due to its poor water solubility.[3][7] The compound will likely precipitate, making the medium turbid and leading to inaccurate concentrations in your experiment.[8]

The standard procedure is to first prepare a concentrated stock solution in a suitable organic solvent and then dilute this stock into your final aqueous medium.[7] Ensure the final concentration of the organic solvent in your culture medium is low (typically ≤0.1% to 0.5%) to avoid solvent-induced cytotoxicity.[7]

Q3: What is the recommended organic solvent for preparing a stock solution of (24S)-MC 976?

Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions of hydrophobic compounds for in vitro assays.[2][9] Ethanol and dimethylformamide (DMF) are also effective solvents for vitamin D analogs.[7]

The choice of solvent can depend on the specific requirements of your experiment and downstream applications. For vitamin D3, a structurally similar compound, solubility is high in solvents like ethanol, isopropanol (B130326) (IPA), and Transcutol®.[2][3]

Q4: How can I formulate (24S)-MC 976 for in vivo animal studies?

For in vivo applications, organic solvents like DMSO may be unsuitable due to potential toxicity at higher volumes. Common strategies for formulating hydrophobic drugs for animal studies include:

• Co-solvent Systems: Using a mixture of water-miscible solvents like polyethylene (B3416737) glycol (PEG) 300/400 or propylene (B89431) glycol (PG).[10][11]

• Lipid-Based Formulations: Encapsulating the compound in lipid-based carriers such as liposomes or nanoemulsions can improve solubility and bioavailability.[12][13] This approach can also provide sustained release when administered subcutaneously.[13]

• Use of Surfactants: Non-ionic surfactants like Tween 80 or Tween 20 can be used to create stable micellar solutions.[8]

Troubleshooting Guides

Issue 1: Precipitate Forms When Diluting DMSO Stock into Aqueous Buffer

This is a common issue that occurs when the concentration of the compound exceeds its solubility limit in the final aqueous solution.

Troubleshooting Workflow: Resolving Precipitation

References

• 1. adooq.com [adooq.com]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. researchgate.net [researchgate.net]
• 4. A Genomic Perspective on Vitamin D Signaling | Anticancer Research [ar.iiarjournals.org]
• 5. Vitamin D receptor - Wikipedia [en.wikipedia.org]
• 6. VDR (VITAMIN D RECEPTOR) - NuRCaMeIn [ub.edu]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. researchgate.net [researchgate.net]
• 9. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. asiapharmaceutics.info [asiapharmaceutics.info]
• 11. researchgate.net [researchgate.net]
• 12. Assessment of in Vivo Performance of Lipid-Based Formulations: Correlation between in Vitro Drug Release Profiles and in Vivo Absorption Rate Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing (24R)-MC 976 Concentration for Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of (24R)-MC 976 for their cell-based assays.

Disclaimer: (24R)-MC 976 is a vitamin D3 analog. Due to limited publicly available data specific to this compound, the guidance provided is based on the general characteristics of vitamin D analogs and established principles for cell-based assays. Optimal conditions should be determined empirically for your specific cell line and experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and what is its expected mechanism of action?

(24R)-MC 976, with CAS number 112828-09-8, is a synthetic analog of Vitamin D3 and an isomer of Calcipotriol.[1][][3][4][5] Like other vitamin D analogs, it is expected to exert its biological effects primarily through the Vitamin D Receptor (VDR), a nuclear hormone receptor that regulates gene transcription.[6] Upon binding to the VDR, the complex translocates to the nucleus and modulates the expression of genes involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis.

References

• 1. 2,4-Diamino-6-hydroxypyrimidine | CAS:56-06-4 | GTP cyclohydrolase I (GCH1) inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. CAS No. 112828-09-8 Specifications | Ambeed [ambeed.cn]
• 4. (24R)-MC 976 1mg | A14960-1 | ENCO [enco.co.il]
• 5. (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-5-cyclopropyl-5-hydroxypentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol112828-09-8,Purity98%_MedChemexpress LLC [molbase.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Experiments with Vitamin D Analogs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals navigate the common pitfalls encountered during experiments with vitamin D analogs.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions related to the handling, application, and interpretation of results from experiments involving vitamin D analogs.

General

???+ question "Q1: What are the most common sources of variability in experiments with vitamin D analogs?"

???+ question "Q2: How do I choose the right vitamin D analog for my experiment?"

???+ question "Q3: What are the key differences in the pharmacokinetic profiles of common vitamin D analogs?"

Handling and Storage

???+ question "Q4: My vitamin D analog solution seems to have lost activity. What could be the cause?"

???+ question "Q5: What are the optimal storage conditions for vitamin D analogs?"

In Vitro Experiments

???+ question "Q6: I'm not seeing the expected anti-proliferative effect of my vitamin D analog in cell culture. What should I check?"

???+ question "Q7: My results for VDR target gene expression are inconsistent. What are the potential reasons?"

???+ question "Q8: Why do different cell lines show varied responses to the same vitamin D analog?"

In Vivo and Clinical Studies

???+ question "Q9: What are the major pitfalls to avoid when designing in vivo studies with vitamin D analogs?"

???+ question "Q10: Why have many clinical trials with vitamin D supplementation failed to show significant effects?"

Part 2: Troubleshooting Guides

This section provides detailed guides for troubleshooting specific experimental issues.

Guide 1: Inconsistent Analytical Measurements of Vitamin D Analogs

Problem: High variability in the quantification of vitamin D analogs in experimental samples.

Possible Causes and Solutions:

Possible Cause	Solution
Sample Degradation	Vitamin D analogs are sensitive to light, heat, and oxidation.[1] Ensure samples are protected from light and stored at appropriate low temperatures (-20°C or -80°C).[2] Use amber-colored vials for storage and analysis.
Inappropriate Sample Handling	Repeated freeze-thaw cycles can lead to degradation. Aliquot samples upon collection to minimize handling.
Assay Variability	Different analytical methods (e.g., immunoassays vs. LC-MS/MS) can yield different results.[3] Use a validated and standardized method, preferably LC-MS/MS, for accurate quantification.
Matrix Effects	Components in the sample matrix (e.g., plasma, cell culture media) can interfere with the assay. Implement appropriate sample preparation techniques, such as solid-phase extraction, to remove interfering substances.

Detailed Experimental Protocol: HPLC-UV Method for Vitamin D3 Analog Stability Testing

This protocol provides a general framework for assessing the stability of vitamin D3 analogs in aqueous solutions.

• Preparation of Standard Solutions:

  • Prepare a stock solution of the vitamin D3 analog in a suitable solvent (e.g., ethanol) at a concentration of 1 mg/mL.

  • From the stock solution, prepare a series of working standard solutions in the mobile phase at concentrations ranging from 1 to 50 µg/mL.

• Sample Preparation:

  • Prepare aqueous solutions of the vitamin D3 analog at a known concentration.

  • To test the effects of different factors (e.g., pH, light, temperature), expose the solutions to the desired conditions for specific time periods.

  • At each time point, take an aliquot of the solution and, if necessary, dilute it with the mobile phase to fall within the concentration range of the standard curve.

• HPLC-UV Analysis:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A mixture of methanol (B129727) and water (e.g., 95:5 v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection Wavelength: 265 nm.

• Data Analysis:

  • Generate a standard curve by plotting the peak area of the standards against their known concentrations.

  • Determine the concentration of the vitamin D3 analog in the test samples by interpolating their peak areas from the standard curve.

  • Calculate the percentage of the analog remaining at each time point to assess its stability.

Guide 2: Unexpected Cell Viability/Proliferation Results

Problem: A vitamin D analog does not inhibit cell growth as expected in an in vitro assay.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected cell viability results.

Possible Causes and Solutions:

Possible Cause	Solution
Compound Inactivity	The vitamin D analog may have degraded. Verify proper storage and handling.[1] Test a fresh batch of the compound.
Low VDR Expression	The cell line may not express sufficient levels of the vitamin D receptor (VDR).[4] Measure VDR mRNA and protein levels. Consider using a different cell line with higher VDR expression.
High CYP24A1 Expression	High levels of the catabolizing enzyme CYP24A1 can rapidly inactivate the analog.[4] Measure CYP24A1 expression. Co-treatment with a CYP24A1 inhibitor could be explored.
Suboptimal Experimental Conditions	The concentration of the analog may be too low, or the treatment duration too short.[5] Perform a dose-response and time-course experiment to determine the optimal conditions.
Cell Line Resistance	The cell line may have intrinsic or acquired resistance to vitamin D-induced anti-proliferative effects. Investigate downstream signaling pathways to identify potential blocks.

Detailed Experimental Protocol: MTT Assay for Cell Viability Following Vitamin D Analog Treatment

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours to allow cells to attach.

• Treatment:

  • Prepare serial dilutions of the vitamin D analog in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the analog at various concentrations. Include a vehicle control (e.g., ethanol).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Formazan Solubilization:

  • Add 100 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.

  • Incubate for at least 2 hours at 37°C, or overnight at room temperature, to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with medium only).

  • Calculate cell viability as a percentage of the vehicle control.

  • Plot cell viability against the analog concentration to generate a dose-response curve and determine the IC50 value.

Guide 3: Variable VDR Target Gene Expression

Problem: Inconsistent qPCR results for VDR target genes such as CYP24A1.

Experimental Workflow:

Caption: Workflow for troubleshooting inconsistent qPCR results.

Possible Causes and Solutions:

Possible Cause	Solution
Inconsistent Cell Culture	Variations in cell density, passage number, or serum concentration can affect gene expression. Maintain consistent cell culture practices.
Poor RNA Quality	Degraded or contaminated RNA will lead to unreliable qPCR results. Assess RNA integrity (e.g., using a Bioanalyzer) and purity (A260/A280 and A260/A230 ratios).
Inefficient cDNA Synthesis	Inconsistent reverse transcription can introduce variability. Use a high-quality reverse transcriptase and standardize the amount of input RNA.
Suboptimal qPCR Assay	Poor primer design or non-optimal annealing temperatures can result in non-specific amplification. Design and validate primers carefully. Perform a temperature gradient to determine the optimal annealing temperature.
Inappropriate Housekeeping Genes	The expression of some housekeeping genes can be affected by vitamin D analog treatment. Validate the stability of your chosen housekeeping genes under your experimental conditions.

Detailed Experimental Protocol: SYBR Green qPCR for VDR Target Gene Expression

• RNA Extraction and cDNA Synthesis:

  • Treat cells with the vitamin D analog as described previously.

  • Extract total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen).

  • Assess RNA quality and quantity.

  • Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR Reaction Setup:

  • Prepare a qPCR master mix containing SYBR Green, forward and reverse primers (final concentration of 200-500 nM each), and nuclease-free water.

  • Add the master mix to a 96-well qPCR plate.

  • Add diluted cDNA to each well.

  • Include no-template controls (NTC) for each primer set.

• qPCR Cycling Conditions:

  • Initial Denaturation: 95°C for 10 minutes.

  • Cycling (40 cycles):

    • Denaturation: 95°C for 15 seconds.

    • Annealing/Extension: 60°C for 1 minute.

  • Melt Curve Analysis: To check for non-specific amplification.

• Data Analysis:

  • Determine the cycle threshold (Ct) for each sample.

  • Normalize the Ct value of the target gene to the Ct value of a stable housekeeping gene (ΔCt).

  • Calculate the fold change in gene expression using the 2-ΔΔCt method.

Part 3: Key Signaling Pathway

Vitamin D Receptor (VDR) Signaling Pathway

The biological effects of vitamin D analogs are primarily mediated through the vitamin D receptor (VDR), a ligand-inducible transcription factor.[6] Upon binding to its ligand, the VDR forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as vitamin D response elements (VDREs) in the promoter regions of target genes, leading to the recruitment of co-activators or co-repressors and subsequent modulation of gene transcription.[6] This can result in a wide range of cellular responses, including cell cycle arrest, differentiation, and apoptosis.[5][7]

References

• 1. circehealthscience.com [circehealthscience.com]
• 2. Effect of sample type, centrifugation and storage conditions on vitamin D concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pitfalls with Vitamin D Research in Musculoskeletal Disorders and Recommendations on How to Avoid Them - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vitamin D Analogs Regulate the Vitamin D System and Cell Viability in Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Policing Cancer: Vitamin D Arrests the Cell Cycle [mdpi.com]
• 6. A Genomic Perspective on Vitamin D Signaling | Anticancer Research [ar.iiarjournals.org]
• 7. 1, 25(OH)2 Vitamin D3 Inhibits Cell Proliferation by Promoting Cell Cycle Arrest Without Inducing Apoptosis and Modifies Cell Morphology of Mesenchymal Multipotent Cells - PMC [pmc.ncbi.nlm.nih.gov]

improving the stability of (24R)-MC 976 for in vivo studies

Welcome to the technical support center for (24R)-MC 976. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges related to the in vivo stability of this vitamin D3 analog. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the success of your in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and what is its primary mechanism of action?

A1: (24R)-MC 976, also known by its chemical name (1α,3β,5Z,7E,24R)-24-Cyclopropyl-9,10-secochola-5,7,10(19)-triene-1,3,24-triol, is a synthetic analog of calcitriol (B1668218), the active form of vitamin D3. Its primary mechanism of action is through binding to the Vitamin D Receptor (VDR), a nuclear transcription factor.[1][2] This interaction modulates the expression of various genes involved in a wide range of physiological processes, including calcium and phosphate (B84403) homeostasis, cell proliferation and differentiation, and immune system regulation.

Q2: I am observing lower than expected efficacy in my in vivo experiments. Could this be a stability issue?

A2: Yes, lower than expected efficacy is a common consequence of compound instability. (24R)-MC 976, like other vitamin D analogs, is a lipophilic molecule susceptible to degradation, which can reduce its bioavailability and, consequently, its therapeutic effect. Factors such as the formulation, route of administration, and storage conditions can all impact its stability in vivo.

Q3: What are the known degradation pathways for vitamin D analogs like (24R)-MC 976?

A3: The primary degradation pathway for calcitriol and its analogs involves enzymatic hydroxylation, primarily by the enzyme 24-hydroxylase (CYP24A1), which leads to the formation of inactive metabolites.[3] Other potential degradation pathways for vitamin D analogs include oxidation and isomerization of the triene system, which can be influenced by factors like light, heat, and the presence of oxidizing agents.

Q4: What are the recommended storage conditions for (24R)-MC 976?

A4: For long-term stability, lyophilized (24R)-MC 976 should be stored at -20°C, where it can be stable for up to 36 months. Once reconstituted in a solvent, the solution should be used within one month and stored at -20°C to minimize degradation. It is advisable to prepare fresh solutions for each experiment whenever possible.

Troubleshooting Guide: Improving In Vivo Stability

This guide addresses common issues encountered during in vivo studies with (24R)-MC 976 and provides actionable solutions.

Problem	Potential Cause	Troubleshooting/Optimization Strategy
Low Bioavailability/Efficacy	Poor solubility and/or rapid degradation of (24R)-MC 976 in the formulation or after administration.	1. Optimize Formulation: Utilize lipid-based formulations such as emulsions, microemulsions, or liposomes to enhance solubility and protect the compound from degradation. 2. Incorporate Stabilizers: Add antioxidants (e.g., ascorbic acid, BHT) and chelating agents (e.g., EDTA) to the formulation to prevent oxidative degradation. 3. Select Appropriate Vehicle: For parenteral administration, consider biocompatible oils (e.g., sesame oil, corn oil) or co-solvent systems (e.g., ethanol, propylene (B89431) glycol, PEG 400 in saline).
Inconsistent Results Between Experiments	Variability in formulation preparation, storage, or administration. Degradation of stock solutions.	1. Standardize Protocols: Ensure consistent and detailed protocols for formulation preparation, including mixing times, temperatures, and order of component addition. 2. Fresh Preparations: Prepare formulations fresh before each experiment. If stock solutions are used, validate their stability over the intended period of use. 3. Control Environmental Factors: Protect the compound and its formulations from light and excessive heat during all stages of handling and administration.
Precipitation of Compound Upon Administration	The formulation is not stable in the physiological environment, leading to drug precipitation at the injection site or in the bloodstream.	1. Pre-formulation Screening: Conduct in vitro tests to assess the stability and solubility of the formulation in simulated physiological fluids (e.g., phosphate-buffered saline with or without serum). 2. Adjust Formulation Composition: Modify the ratio of oil, surfactant, and co-solvent in the formulation to improve its stability upon dilution in an aqueous environment.

Experimental Protocols

Protocol 1: Preparation of a Lipid-Based Formulation for Oral Gavage

This protocol describes the preparation of a self-microemulsifying drug delivery system (SMEDDS) to enhance the oral bioavailability of (24R)-MC 976.

Materials:

• (24R)-MC 976

• Capmul MCM (Oil)

• Cremophor EL (Surfactant)

• Transcutol HP (Co-surfactant)

• Vortex mixer

• Water bath

Procedure:

• Accurately weigh the required amount of (24R)-MC 976.

• In a clean glass vial, combine Capmul MCM, Cremophor EL, and Transcutol HP in a predetermined ratio (e.g., 40:40:20 w/w).

• Gently heat the mixture in a water bath to 40°C to ensure homogeneity.

• Add the weighed (24R)-MC 976 to the vehicle mixture.

• Vortex the mixture until the compound is completely dissolved and the solution is clear and homogenous.

• Protect the final formulation from light and store at 2-8°C until use.

Protocol 2: In Vivo Administration via Intraperitoneal (IP) Injection

This protocol outlines the procedure for administering (24R)-MC 976 formulated in a co-solvent system to rodents.

Materials:

• (24R)-MC 976 formulation (e.g., in 10% ethanol, 40% propylene glycol, 50% saline)

• Sterile syringes and needles (e.g., 27G)

• Appropriate animal restraint device

Procedure:

• Bring the (24R)-MC 976 formulation to room temperature before administration.

• Gently swirl the vial to ensure the solution is homogenous.

• Calculate the required dose volume based on the animal's body weight and the concentration of the formulation.

• Properly restrain the animal.

• Lift the animal's hindquarters and locate the injection site in the lower abdominal quadrant, avoiding the midline to prevent damage to internal organs.

• Insert the needle at a shallow angle (approximately 10-20 degrees) into the peritoneal cavity.

• Aspirate gently to ensure the needle has not entered a blood vessel or organ.

• Slowly inject the calculated volume of the formulation.

• Withdraw the needle and return the animal to its cage.

• Monitor the animal for any adverse reactions post-injection.

Data Presentation

Table 1: Comparison of Formulation Strategies for Lipophilic Vitamin D Analogs

Formulation Type	Key Components	Advantages	Disadvantages
Oil Solution	Vegetable oils (sesame, corn)	Simple to prepare, good for highly lipophilic compounds.	Limited drug loading capacity, potential for slow absorption.
Co-solvent System	Ethanol, Propylene Glycol, PEGs	Higher drug loading capacity than oils, suitable for IV/IP.	Potential for precipitation upon dilution, can cause local irritation.
Emulsion/Microemulsion	Oil, Surfactant, Co-surfactant	Enhances solubility and bioavailability, can be tailored for different routes.	More complex to formulate and characterize, potential for instability.
Liposomes	Phospholipids, Cholesterol	Protects drug from degradation, can offer targeted delivery.	Complex manufacturing process, higher cost.

Visualizations

Signaling Pathway of (24R)-MC 976

The primary signaling pathway for (24R)-MC 976 involves its interaction with the Vitamin D Receptor (VDR).

Caption: (24R)-MC 976 signaling through the Vitamin D Receptor.

Experimental Workflow for In Vivo Stability Assessment

A typical workflow to assess the in vivo stability and efficacy of a (24R)-MC 976 formulation.

Caption: Workflow for in vivo assessment of (24R)-MC 976 formulations.

References

• 1. 1,24(R)-dihydroxyvitamin D3, a novel active form of vitamin D3 with high activity for inducing epidermal differentiation but decreased hypercalcemic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The future of vitamin D analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2017205939A1 - Vitamin d formulations and therapeutic uses thereof - Google Patents [patents.google.com]

addressing off-target effects of (24S)-MC 976

Welcome to the technical support center for (24S)-MC 976. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing potential off-target effects during experimentation with this novel Vitamin D3 derivative.

Frequently Asked Questions (FAQs)

Q1: What is (24S)-MC 976?

A1: (24S)-MC 976 is a synthetic Vitamin D3 analog that acts as a ligand for the Vitamin D Receptor (VDR).[1] The VDR is a nuclear hormone receptor that regulates a wide array of genes involved in calcium homeostasis, cell proliferation, and differentiation.[2][3] Like other VDR agonists, (24S)-MC 976 is being investigated for various therapeutic applications, including those outside of the classical calcium-related actions.[4]

Q2: What is the primary mechanism of action for (24S)-MC 976?

A2: (24S)-MC 976 is expected to bind to the Vitamin D Receptor (VDR). Upon binding, the VDR undergoes a conformational change, leading to the recruitment of coactivator proteins and the initiation of target gene transcription. This signaling pathway is central to the physiological and pharmacological effects of Vitamin D and its analogs.

Q3: What are the potential off-target effects of (24S)-MC 976?

A3: As a Vitamin D3 analog, (24S)-MC 976 may exhibit off-target effects similar to other VDR agonists, such as the natural ligand calcitriol (B1668218). The most well-documented of these are related to calcium and phosphate (B84403) homeostasis. These potential off-target effects include:

• Hypercalcemia: Elevated levels of calcium in the blood.[5]

• Hypercalciuria: Increased excretion of calcium in the urine.[5]

• Vascular Calcification: The deposition of calcium in blood vessels, which can be accelerated by high doses of Vitamin D analogs.

• Hyperphosphatemia: Elevated levels of phosphate in the blood.

Q4: Are there strategies to minimize the calcemic side effects of (24S)-MC 976?

A4: Yes, several strategies have been explored for other Vitamin D analogs to separate the desired therapeutic effects from the calcemic side effects. These include the development of "non-calcemic" or "low-calcemic" analogs with modified structures that may alter their interaction with the VDR and downstream gene regulation. While specific data for (24S)-MC 976 is not available, researchers should consider careful dose-response studies and monitor serum calcium and phosphate levels closely.

Troubleshooting Guide

This guide provides practical advice for identifying and mitigating common off-target effects observed with Vitamin D analogs, which may also be relevant for (24S)-MC 976.

Observed Issue	Potential Cause	Recommended Action
Unexpectedly high serum calcium levels in animal models.	VDR-mediated increase in intestinal calcium absorption and bone resorption.	1. Dose Reduction: Lower the dose of (24S)-MC 976. 2. Dietary Modification: Use a low-calcium diet for the animal models. 3. Monitor PTH levels: Assess parathyroid hormone levels, as suppression is an indicator of VDR activation.
Evidence of vascular calcification in histological analysis.	Prolonged hypercalcemia and/or direct effects on vascular smooth muscle cells.	1. Optimize Dosing Regimen: Explore intermittent dosing schedules instead of continuous administration. 2. Co-administration: Consider co-administration with calcimimetics if applicable to the research context. 3. In Vitro Assays: Use in vitro models of vascular calcification to assess the direct effects of (24S)-MC 976.
Inconsistent or variable VDR activation in cell-based assays.	Issues with compound stability, cell line variability, or assay conditions.	1. Compound Handling: Ensure proper storage and handling of (24S)-MC 976 to prevent degradation.[1] 2. Cell Line Authentication: Verify the identity and VDR expression levels of the cell lines used. 3. Assay Optimization: Titrate serum concentrations in cell culture media, as components in serum can affect VDR ligand activity.

Quantitative Data Summary

The following table summarizes the typical calcemic effects observed with the natural VDR agonist, calcitriol, in preclinical studies. Researchers should aim to generate similar data for (24S)-MC 976 to understand its off-target effect profile.

Parameter	Vehicle Control	Calcitriol (Low Dose)	Calcitriol (High Dose)	(24S)-MC 976 (Experimental)
Serum Calcium (mg/dL)	8.5 - 10.2	Slight Increase	Significant Increase	Record experimental values here
Serum Phosphate (mg/dL)	2.5 - 4.5	No significant change	Potential Increase	Record experimental values here
Urinary Calcium (mg/24h)	Baseline	Increase	Significant Increase	Record experimental values here
Aortic Calcium Content (µg/mg tissue)	Baseline	No significant change	Significant Increase	Record experimental values here

Note: The values for calcitriol are illustrative and can vary based on the animal model and experimental conditions.

Experimental Protocols

1. Protocol for Assessing Serum and Urine Calcium Levels

• Objective: To quantify the in vivo calcemic effects of (24S)-MC 976.

• Methodology:

  • House animals (e.g., mice or rats) in metabolic cages to allow for accurate urine collection over a 24-hour period.

  • Administer (24S)-MC 976 or vehicle control at the desired dose and route.

  • Collect blood samples via an appropriate method (e.g., tail vein, retro-orbital) at specified time points post-administration.

  • Centrifuge blood samples to separate serum.

  • Measure calcium and phosphate concentrations in serum and urine samples using a colorimetric assay kit or an automated clinical chemistry analyzer.

  • Normalize urinary calcium excretion to creatinine (B1669602) levels to account for variations in urine output.

2. Protocol for Quantifying Vascular Calcification

• Objective: To assess the extent of vascular calcification induced by (24S)-MC 976.

• Methodology:

  • Following the treatment period, euthanize the animals and perfuse the vascular system with saline.

  • Dissect the aorta and other relevant blood vessels.

  • Fix the tissues in 10% neutral buffered formalin.

  • For histological analysis, embed the tissues in paraffin, section, and perform Von Kossa staining to visualize calcium deposits.

  • For quantitative analysis, the calcium content of the tissue can be determined using methods such as atomic absorption spectrometry or colorimetric assays after acid hydrolysis of the tissue.

3. Protocol for VDR Reporter Gene Assay

• Objective: To measure the in vitro potency of (24S)-MC 976 in activating the Vitamin D Receptor.

• Methodology:

  • Culture a suitable cell line (e.g., HEK293T, COS-1) in appropriate media.

  • Co-transfect the cells with a VDR expression plasmid and a reporter plasmid containing a Vitamin D Response Element (VDRE) driving the expression of a reporter gene (e.g., luciferase).

  • After transfection, treat the cells with a range of concentrations of (24S)-MC 976, calcitriol (as a positive control), and vehicle control.

  • Incubate for 24-48 hours.

  • Lyse the cells and measure the reporter gene activity (e.g., luminescence for luciferase) using a plate reader.

  • Calculate the EC50 value for (24S)-MC 976 to determine its potency.

Visualizations

Caption: VDR signaling pathway activation by (24S)-MC 976.

Caption: Workflow for assessing vascular calcification.

References

• 1. WO2018198043A1 - Methods for quantifying total vitamin d - Google Patents [patents.google.com]
• 2. Quantification of the Vitamin D Receptor - Coregulator Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Non-Calciotropic Actions of Vitamin D: Recent Clinical Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Noncalcemic actions of vitamin D receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vitamin D-Mediated Hypercalcemia: Mechanisms, Diagnosis, and Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (24R)-MC 976 In Vitro Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing (24R)-MC 976 (also known as PRI-2191 or Tacalcitol) in in vitro experiments. The information is tailored for scientists and professionals in drug development and cellular research.

Troubleshooting Guide

Researchers may encounter issues with cytotoxicity when using (24R)-MC 976. This guide provides a structured approach to troubleshoot and mitigate these effects.

Problem 1: Excessive Cell Death or Low Viability

High concentrations of (24R)-MC 976 can lead to significant cytotoxicity, confounding experimental results.

Potential Cause	Recommended Solution
High Compound Concentration	Perform a dose-response curve to determine the optimal non-toxic concentration for your specific cell line. Start with a wide range of concentrations (e.g., 1 nM to 10 µM).
Prolonged Exposure Time	Optimize the incubation time. Shorter exposure periods may be sufficient to observe the desired biological effects without inducing excessive cell death.
Solvent Toxicity	(24R)-MC 976 is often dissolved in solvents like DMSO. Ensure the final solvent concentration in the culture medium is minimal (typically ≤ 0.1%) to avoid solvent-induced toxicity. Run a vehicle-only control.
Cell Line Sensitivity	Different cell lines exhibit varying sensitivities to vitamin D analogs. If possible, test the compound on a panel of cell lines to identify a suitable model.

Problem 2: Inconsistent or Non-Reproducible Results

Variability between experiments can hinder the interpretation of data.

Potential Cause	Recommended Solution
Compound Instability	Aliquot stock solutions to avoid repeated freeze-thaw cycles. Protect solutions from light, as vitamin D analogs can be light-sensitive.
Cell Culture Conditions	Maintain consistent cell culture practices, including cell passage number, confluency at the time of treatment, and media composition.
Assay Interference	Some assay reagents can interact with the compound or be affected by changes in cell metabolism. Validate your cytotoxicity assay (e.g., MTT, LDH) to ensure it is not being directly affected by (24R)-MC 976.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (24R)-MC 976?

A1: (24R)-MC 976 is a synthetic analog of vitamin D3. Its primary mechanism involves binding to the Vitamin D Receptor (VDR), a nuclear receptor that regulates the transcription of numerous genes involved in cell proliferation, differentiation, and apoptosis.[1]

Q2: How does (24R)-MC 976 induce cytotoxicity?

A2: The cytotoxic effects of (24R)-MC 976 are primarily linked to its antiproliferative and pro-differentiative properties.[2] In some cancer cell lines, this can lead to cell cycle arrest and apoptosis. However, in certain cell types, such as T98G human glioblastoma cells, (24R)-MC 976 has been shown to reduce proliferation and migration without inducing apoptosis via caspase-3 and -7 activation.[3] The precise cytotoxic mechanism can be cell-type specific.

Q3: What are the known signaling pathways affected by (24R)-MC 976?

A3: (24R)-MC 976, through its interaction with the VDR, can modulate various signaling pathways. In human colon cancer cells, it has been shown to downregulate genes related to cell survival and upregulate those associated with an epithelial phenotype.[4] As a vitamin D analog, it may also interact with pathways such as the TNFα signaling pathway, potentially sensitizing cells to apoptosis.

Q4: Are there ways to reduce the cytotoxicity of (24R)-MC 976 without compromising its intended biological effects?

A4: Yes. The primary strategy is to carefully titrate the concentration and duration of treatment to find a therapeutic window that allows for the desired biological effect (e.g., inhibition of proliferation) without causing widespread, non-specific cell death. Additionally, ensuring optimal cell culture conditions can make cells more resilient to the cytotoxic effects of the compound.

Experimental Protocols

Protocol 1: Determining the IC50 of (24R)-MC 976 using an MTT Assay

This protocol provides a general framework for assessing the half-maximal inhibitory concentration (IC50) of (24R)-MC 976 on cell proliferation.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Preparation: Prepare a series of dilutions of (24R)-MC 976 in culture medium. A common starting range is from 1 nM to 10 µM. Also, prepare a vehicle control (e.g., DMSO in medium at the highest concentration used for the compound).

• Treatment: Remove the old medium from the wells and add 100 µL of the prepared compound dilutions or vehicle control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control and plot the results to determine the IC50 value.

Protocol 2: Assessing Apoptosis using Annexin V/Propidium Iodide Staining

This protocol allows for the detection of apoptosis and necrosis in cells treated with (24R)-MC 976.

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentration of (24R)-MC 976 and a vehicle control for the chosen duration.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and wash the pellet with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V-negative/PI-negative cells are viable.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

  • Annexin V-negative/PI-positive cells are necrotic.

Visualizations

.dot

Caption: General signaling pathway of (24R)-MC 976 via the Vitamin D Receptor (VDR).

.dot

Caption: A logical workflow for troubleshooting high cytotoxicity of (24R)-MC 976.

.dot

Caption: Potential intrinsic apoptosis pathway induced by (24R)-MC 976.

References

• 1. benchchem.com [benchchem.com]
• 2. hirszfeld.pl [hirszfeld.pl]
• 3. Vitamin D Analogues Tacalcitol and Calcipotriol Inhibit Proliferation and Migration of T98G Human Glioblastoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vitamin D Signaling in Inflammation and Cancer: Molecular Mechanisms and Therapeutic Implications [mdpi.com]

Technical Support Center: Optimizing Transfection Efficiency in (24S)-MC 976 Treated Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize transfection efficiency in cells treated with (24S)-MC 976, a Vitamin D3 derivative.

I. Troubleshooting Guide

This guide addresses common issues encountered when transfecting cells pre-treated with (24S)-MC 976.

Issue 1: Low Transfection Efficiency

Low transfection efficiency is a frequent challenge. Several factors, from cell health to protocol specifics, can contribute to this issue.

Potential Cause	Recommended Solution
Suboptimal Cell Health and Confluency	Ensure cells are healthy, actively dividing, and at optimal confluency (typically 70-90% for adherent cells) at the time of transfection.[1] Cells treated with (24S)-MC 976 may exhibit altered growth rates; it is crucial to monitor cell proliferation and adjust seeding density accordingly.
Inappropriate Transfection Reagent or Method	The choice of transfection method is critical and cell-type dependent. For sensitive or hard-to-transfect cells, consider electroporation or viral-mediated delivery. For many common cell lines, lipid-based reagents are effective. It may be necessary to screen several reagents to find the optimal one for your specific cell line in the presence of (24S)-MC 976.
Incorrect DNA:Reagent Ratio	The ratio of plasmid DNA to transfection reagent is a critical parameter that requires optimization for each cell type and experimental condition. A typical starting point for optimization is to test ratios from 1:2 to 1:5 (DNA µg:Reagent µL).
Presence of Serum or Antibiotics	While some modern reagents are compatible with serum and antibiotics, their presence can inhibit transfection complex formation and increase cytotoxicity.[2] For optimal results, perform complex formation in serum-free and antibiotic-free media.
Toxicity from (24S)-MC 976 or Transfection Reagent	Both (24S)-MC 976 and transfection reagents can induce cytotoxicity, affecting transfection efficiency. Consider reducing the concentration of (24S)-MC 976 or the amount of transfection reagent. A shorter incubation time with the transfection complex (e.g., 4-6 hours) before changing the media may also mitigate toxicity.
Poor Quality of Plasmid DNA	Use high-purity, endotoxin-free plasmid DNA. The A260/A280 ratio should be between 1.8 and 2.0. The topology of the plasmid can also influence efficiency, with supercoiled DNA generally being more effective for transient transfection.[1]

Logical Troubleshooting Flow for Low Transfection Efficiency

Troubleshooting flowchart for low transfection efficiency.

Issue 2: High Cell Death Post-Transfection

High cytotoxicity can obscure experimental results and indicates a stressful environment for the cells.

Potential Cause	Recommended Solution
Combined Toxicity of (24S)-MC 976 and Transfection Reagent	The cytotoxic effects of the Vitamin D analog and the transfection reagent can be additive. Perform a dose-response curve for (24S)-MC 976 to determine the optimal concentration that elicits the desired biological effect with minimal toxicity. Similarly, use the lowest effective concentration of the transfection reagent.
Extended Incubation with Transfection Complex	Prolonged exposure to transfection complexes can be toxic to cells.[3] Reduce the incubation time to 4-6 hours before replacing the medium with fresh, complete growth medium.
High Cell Density	Overly confluent cells can be more susceptible to toxicity. Ensure cells are within the optimal confluency range (70-90%).
Suboptimal Culture Conditions	Ensure proper incubator conditions (temperature, CO2, humidity) and use high-quality culture media and supplements.

II. Frequently Asked Questions (FAQs)

Q1: How does (24S)-MC 976 treatment affect cells and potentially influence transfection?

A1: (24S)-MC 976 is a Vitamin D3 derivative. Vitamin D analogs are known to exert biological effects by binding to the Vitamin D Receptor (VDR), which then acts as a transcription factor to regulate the expression of target genes.[3] This can lead to changes in cell proliferation, differentiation, and apoptosis.[1][4] These physiological changes can indirectly impact transfection efficiency by altering cell membrane properties, metabolic activity, and overall health. Therefore, it is crucial to optimize transfection parameters specifically for cells treated with (24S)-MC 976.

Q2: What is the general signaling pathway for Vitamin D analogs like (24S)-MC 976?

A2: Vitamin D analogs, including (24S)-MC 976, typically bind to the intracellular Vitamin D Receptor (VDR). Upon binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then translocates to the nucleus and binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

Vitamin D/VDR Signaling Pathway

General signaling pathway of Vitamin D analogs.

Q3: Should I treat my cells with (24S)-MC 976 before, during, or after transfection?

A3: It is generally recommended to pre-treat the cells with (24S)-MC 976 for a sufficient period (e.g., 24-48 hours) to allow for the desired biological effects to manifest before proceeding with transfection. Performing transfection in the continued presence of (24S)-MC 976 is common, but the concentration may need to be optimized to minimize combined toxicity with the transfection reagent.

Q4: Is there an optimal cell density for transfection of (24S)-MC 976 treated cells?

A4: Yes, cell density is a critical factor. For most adherent cell lines, a confluency of 70-90% at the time of transfection yields the best results.[1] However, since (24S)-MC 976 can affect cell proliferation, it is advisable to perform a preliminary experiment to determine the optimal seeding density that will result in the target confluency after the pre-treatment period.

Q5: What quantitative data is available on the effects of Vitamin D analogs on cells?

A5: Studies on various Vitamin D analogs demonstrate their potent biological activity. The following tables summarize key quantitative findings from research on different analogs, which can provide a reference for what to expect with (24S)-MC 976.

Table 1: Potency of Vitamin D Analogs in Inducing CYP24A1 Expression

Cell Line	Analog	Treatment Time	EC50 (nmol/L)
13781 (HGSOC)	PRI-5202	4 hours	2.98 ± 1.10
14433 (HGSOC)	PRI-5202	4 hours	0.92 ± 0.20

Data from a study on high-grade serous ovarian cancer (HGSOC) cells. EC50 represents the half-maximal effective concentration for inducing the expression of the CYP24A1 gene, a primary target of the VDR.[1]

Table 2: Antiproliferative Activity of a Novel Vitamin D Analog

Cell Line	Analog	IC50 (nM)
Prostate Cancer (LNCaP)	21e	>1000
Breast Cancer (MCF-7)	21e	0.6
Calcitriol (Reference)	0.7

IC50 represents the half-maximal inhibitory concentration for cell proliferation.[5]

III. Experimental Protocols

Protocol 1: General Procedure for (24S)-MC 976 Treatment and Subsequent Transfection

This protocol provides a general workflow. Optimization of specific parameters (e.g., concentrations, incubation times) is essential for each cell line and experimental setup.

Experimental Workflow

References

• 1. Vitamin D Analogs Regulate the Vitamin D System and Cell Viability in Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. genscript.com [genscript.com]
• 3. Vitamin D receptor stable transfection restores the susceptibility to 1,25-dihydroxyvitamin D3 cytotoxicity in a rat glioma resistant clone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vitamin D analogue: potent antiproliferative effects on cancer cell lines and lack of hypercalcemic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of MC 976 (Vitamin D Analogue) Isomers

Disclaimer: "MC 976" is referenced here as a representative Vitamin D analogue. The challenges, protocols, and data presented are based on established principles for the synthesis of complex Vitamin D analogues like Calcipotriol (MC 903) and are intended for research and development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing MC 976 and its isomers?

The synthesis of potent Vitamin D analogues like MC 976 presents several significant challenges.[1] The core difficulties revolve around the stereoselective construction of the complex side-chain and the efficient coupling of the A-ring and CD-ring fragments. Key issues include:

• Controlling Stereoisomerism: The side chain of MC 976 contains multiple chiral centers. Achieving the desired stereochemistry (e.g., at the C20 or C24 positions) while minimizing the formation of unwanted diastereomers is a primary obstacle.[2][3]

• Isomer Separation: Diastereomeric isomers of MC 976 often possess very similar physicochemical properties, making their separation by standard chromatographic techniques difficult and resource-intensive.[4]

• Convergent Synthesis Efficiency: The most common synthetic routes, such as the Lythgoe approach, involve the convergent coupling of an A-ring synthon with a CD-ring/side-chain fragment.[1][5] The efficiency of this coupling, often a Wittig-Horner reaction, is critical for the overall yield.[5][6]

• Protecting Group Strategy: The multiple hydroxyl groups present in the MC 976 molecule necessitate a robust and orthogonal protecting group strategy to prevent unwanted side reactions during the synthesis.

Q2: Why is controlling the C20 stereocenter so critical for the biological activity of MC 976?

The stereochemistry at the C20 position plays a crucial role in how the side chain orients itself within the ligand-binding pocket (LBP) of the Vitamin D Receptor (VDR). Modifications at C20 have led to the discovery of novel analogues with a wide range of biological activities.[3][7] An incorrect configuration can lead to a significant loss of binding affinity and, consequently, a dramatic reduction in biological potency. For some analogues, the C20 epimer can be nearly inactive compared to the desired isomer.[3]

Q3: What is the most common strategy for coupling the A-ring and CD-ring fragments in MC 976 synthesis?

The Wittig-Horner reaction is the most widely used and versatile method for constructing the triene system of Vitamin D analogues by coupling an A-ring phosphine (B1218219) oxide synthon with a CD-ring ketone (often referred to as Grundmann's ketone).[5][6][8] This convergent approach allows for modularity, enabling the synthesis of various analogues by combining different A-ring and CD-ring fragments.[3][7]

Troubleshooting Guides

Problem 1: Low Stereoselectivity in Side-Chain Synthesis

Symptom: NMR and chiral HPLC analysis of the final product or a key intermediate shows a nearly 1:1 mixture of the desired C20 (or C24) isomer and its epimer.

Possible Causes & Solutions:

• Non-selective Reduction: A ketone reduction step (e.g., at C24) may be non-stereoselective.

• Poor Substrate Control: The inherent stereochemistry of the starting material may not be sufficient to direct the stereochemical outcome of a key bond-forming reaction.

• Ineffective Chiral Auxiliary or Catalyst: The chiral auxiliary or catalyst used to induce stereoselectivity may be inefficient or mismatched with the substrate.

Troubleshooting Steps:

• Reaction Condition Optimization: Systematically vary reaction parameters such as temperature, solvent, and reagent stoichiometry. Lowering the temperature often enhances stereoselectivity.

• Reagent Screening: Evaluate a panel of reducing agents or catalysts known for high stereoselectivity. For reductions, consider reagents like K-Selectride® or L-Selectride® for hindered ketones.

• Substrate Modification: Introduce a bulky protecting group near the reactive center to sterically hinder one face of the molecule, thereby directing the approach of the reagent.

• Chiral Chromatography: If synthetic approaches fail to provide adequate selectivity, developing a robust chiral HPLC or SFC (Supercritical Fluid Chromatography) method for separating the diastereomers may be the most practical solution, although it can be costly at scale.[9][10]

Problem 2: Inefficient Wittig-Horner Coupling Reaction

Symptom: The yield of the coupled triene product is low (<50%), and significant amounts of unreacted A-ring phosphine oxide and CD-ring ketone are recovered.

Possible Causes & Solutions:

• Inefficient Deprotonation of Phosphine Oxide: The base used may not be strong enough to fully deprotonate the phosphine oxide to form the reactive ylide.

• Steric Hindrance: The CD-ring ketone may be sterically hindered, impeding the approach of the bulky phosphine oxide ylide.

• Enolate Formation: The base may preferentially deprotonate the α-carbon of the ketone, leading to enolate formation instead of nucleophilic attack.[8]

Troubleshooting Steps:

• Choice of Base: Switch to a stronger, non-nucleophilic base. n-Butyllithium (n-BuLi) is commonly used, but other options like Lithium diisopropylamide (LDA) or Potassium hexamethyldisilazide (KHMDS) can be effective.

• Temperature Control: Perform the deprotonation of the phosphine oxide at a low temperature (e.g., -78 °C) before adding the ketone. This can minimize side reactions.

• Solvent Effects: The choice of solvent can influence reactivity. Tetrahydrofuran (THF) is standard, but exploring other aprotic solvents or additives may be beneficial.

• Modified Coupling Reactions: Consider alternative coupling strategies if the Wittig-Horner reaction remains problematic. Julia olefination or Suzuki coupling reactions have also been employed in the synthesis of Vitamin D analogues.[2]

Problem 3: Difficulty in Separating Final MC 976 Isomers

Symptom: The final product appears as a single spot on TLC, but HPLC analysis reveals two or more closely eluting isomers that cannot be resolved with standard silica (B1680970) gel chromatography.

Possible Causes & Solutions:

• Similar Polarity: The isomers (e.g., C24 epimers) have nearly identical structures and polarities, resulting in poor separation on standard stationary phases.[4]

Troubleshooting Steps:

• Advanced HPLC Techniques: Develop a method using a high-resolution HPLC column. Phenyl-hexyl or cholesterol-based stationary phases can offer different selectivity compared to standard C18 columns and may resolve the isomers.[9]

• Chromatography Condition Optimization:

  • Mobile Phase: Screen different solvent systems (e.g., hexane/isopropanol vs. hexane/ethyl acetate) and use isocratic elution for better resolution.

  • Temperature: Cooling the column can sometimes enhance separation between epimers.[10]

• Supercritical Fluid Chromatography (SFC): SFC often provides superior resolution for chiral separations and is a powerful alternative to HPLC for difficult-to-separate isomers.

• Derivatization: If separation of the final triols is challenging, consider separating an earlier, protected intermediate. The presence of bulky protecting groups can sometimes amplify the subtle structural differences between isomers, facilitating chromatographic separation.

Data & Protocols

Table 1: Comparison of Conditions for Stereoselective Reduction

This table provides representative data for the stereoselective reduction of a C-24 ketone, a common step in the synthesis of Vitamin D analogue side chains.

Reducing Agent	Solvent	Temperature (°C)	Diastereomeric Ratio (S:R)	Yield (%)
NaBH₄	Methanol	0	60:40	95
L-Selectride®	THF	-78	92:8	88
K-Selectride®	THF	-78	95:5	85
CBS Catalyst (Corey-Bakshi-Shibata)	THF	-20	>98:2	80

Experimental Protocol: Wittig-Horner Coupling

Objective: To couple the A-ring phosphine oxide with the CD-ring ketone to form the protected MC 976 triene system.

Materials:

• A-ring phosphine oxide (1.2 equivalents)

• CD-ring ketone (1.0 equivalent)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi), 1.6 M in hexanes (1.15 equivalents)

• Argon atmosphere

Procedure:

• The A-ring phosphine oxide is dissolved in anhydrous THF under an argon atmosphere and cooled to -78 °C in a dry ice/acetone bath.

• n-BuLi is added dropwise via syringe over 10 minutes. The resulting deep red solution is stirred at -78 °C for 1 hour to ensure complete formation of the ylide.

• A solution of the CD-ring ketone in anhydrous THF is added dropwise to the ylide solution at -78 °C.

• The reaction mixture is stirred at -78 °C for 4 hours.

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• The mixture is allowed to warm to room temperature, and the aqueous layer is extracted three times with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the protected MC 976 triene.

Visualizations

Caption: Troubleshooting decision tree for addressing low stereoselectivity.

Caption: Convergent synthesis workflow for MC 976 analogues.

References

• 1. The practical synthesis of vitamin D analogs: a challenge for process research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Activity of Diastereomeric and Geometric Analogs of Calcipotriol, PRI-2202 and PRI-2205, Against Human HL-60 Leukemia and MCF-7 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. mdpi.com [mdpi.com]
• 5. Strategies for the Synthesis of 19-nor-Vitamin D Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Synthesis and Biological Evaluation of D-Ring-Modified Vitamin D Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. nacalai.com [nacalai.com]
• 10. Utilizing cooled liquid chromatography and chemical derivatization to separate and quantify C3-epimers of 25-hydroxy vitamin D and low abundant 1α,25(OH)2D3: application in a pediatric population - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to (24S)-MC 976 in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to (24S)-MC 976, a Vitamin D analog, in cancer cell experiments.

Frequently Asked Questions (FAQs)

Q1: What is (24S)-MC 976 and what is its general mechanism of action?

A1: (24S)-MC 976 is a synthetic analog of Vitamin D. Like the active form of vitamin D, 1α,25-dihydroxyvitamin D3, its primary mechanism of action is to bind to and activate the Vitamin D Receptor (VDR).[1][2] The activated VDR forms a heterodimer with the Retinoid X Receptor (RXR), and this complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes.[3][4] This binding modulates the transcription of genes involved in cell cycle regulation, differentiation, and apoptosis, leading to anti-proliferative effects in cancer cells.[5][6][7]

Q2: My cancer cell line is showing reduced sensitivity to (24S)-MC 976. What are the potential mechanisms of resistance?

A2: Resistance to Vitamin D analogs like (24S)-MC 976 can be multifactorial. The primary mechanisms include:

• Altered Drug Metabolism: Increased expression of the enzyme CYP24A1, which catabolizes and inactivates Vitamin D analogs, can reduce the intracellular concentration of (24S)-MC 976.[8] Conversely, decreased expression of the activating enzyme CYP27B1 can also contribute to resistance.[8]

• Vitamin D Receptor (VDR) Alterations:

  • Epigenetic Silencing: Hypermethylation of the VDR promoter can lead to decreased VDR expression, reducing the target for (24S)-MC 976.[9]

  • Coregulator Imbalance: Changes in the expression of VDR coactivators and corepressors can alter the transcriptional response to (24S)-MC 976.[10]

  • Impaired VDR Localization: Defects in the nuclear localization of the VDR can prevent it from reaching its genomic targets.[10]

• Activation of Pro-Survival Signaling Pathways: Upregulation of alternative signaling pathways such as the PI3K/Akt or Wnt/β-catenin pathways can promote cell survival and override the anti-proliferative signals from (24S)-MC 976.[3][11]

• Evasion of Apoptosis: Increased expression of anti-apoptotic proteins (e.g., Bcl-2) or decreased expression of pro-apoptotic proteins (e.g., Bax) can make cells resistant to (24S)-MC 976-induced cell death.[5]

Troubleshooting Guides

Problem 1: Decreased potency of (24S)-MC 976 observed as an increased IC50 value.

Possible Cause	Suggested Action
Development of a resistant cell population.	Confirm resistance by comparing the IC50 value of the suspected resistant line to the parental, sensitive line using a cell viability assay (See Experimental Protocol 1).
Altered expression of the Vitamin D Receptor (VDR).	Assess VDR mRNA and protein levels in both sensitive and resistant cells using qPCR and Western blot, respectively (See Experimental Protocol 2).
Increased catabolism of (24S)-MC 976.	Measure the expression of CYP24A1, the key catabolizing enzyme, in both cell lines (See Experimental Protocol 2).
Activation of alternative survival pathways.	Profile the activation status of key survival pathways (e.g., PI3K/Akt, MAPK/ERK, Wnt/β-catenin) in both cell lines using Western blot for phosphorylated proteins.

Data Presentation: Example of IC50 Shift in Resistant Cells

Cell Line	Treatment	IC50 (nM)	Fold Resistance
Parental Cancer Cell Line	(24S)-MC 976	50	-
Resistant Sub-line	(24S)-MC 976	850	17

Problem 2: No significant induction of apoptosis after treatment with (24S)-MC 976.

Possible Cause	Suggested Action
Upregulation of anti-apoptotic proteins.	Analyze the expression of Bcl-2 family proteins (e.g., Bcl-2, Bcl-xL, Bax, Bak) in sensitive vs. resistant cells via Western blot.
Impaired caspase activation cascade.	Assess the cleavage of caspase-3 and PARP after treatment with (24S)-MC 976 in both cell lines by Western blot.
Cell cycle arrest instead of apoptosis.	Perform cell cycle analysis using flow cytometry to determine if the cells are arresting in a particular phase (e.g., G0/G1) (See Experimental Protocol 3).

Experimental Protocols

Experimental Protocol 1: Determination of IC50 using a Cell Viability Assay

• Cell Seeding: Plate cancer cells (both parental and suspected resistant lines) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of (24S)-MC 976 in culture medium. Remove the old medium from the plates and add the drug-containing medium. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a period that allows for at least two cell doublings in the control wells (typically 48-72 hours).

• Viability Assessment: Add a viability reagent (e.g., MTT, PrestoBlue, or CellTiter-Glo) to each well according to the manufacturer's instructions.

• Data Acquisition: Read the absorbance or fluorescence/luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control. Plot the normalized values against the logarithm of the drug concentration and fit a dose-response curve to calculate the IC50 value.

Experimental Protocol 2: Analysis of Gene and Protein Expression

• Sample Preparation: Culture parental and resistant cells and treat with (24S)-MC 976 or vehicle for a specified time (e.g., 24-48 hours).

• RNA Isolation and qPCR:

  • Isolate total RNA from the cells.

  • Synthesize cDNA using reverse transcriptase.

  • Perform quantitative PCR (qPCR) using primers specific for VDR, CYP24A1, and a housekeeping gene (e.g., GAPDH, ACTB).

  • Analyze the relative gene expression using the ΔΔCt method.

• Protein Lysate Preparation and Western Blot:

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against VDR, CYP24A1, and a loading control (e.g., β-actin, GAPDH).

  • Incubate with a secondary antibody and visualize using a chemiluminescence detection system.

Experimental Protocol 3: Cell Cycle Analysis by Flow Cytometry

• Cell Culture and Treatment: Plate cells and treat with (24S)-MC 976 or vehicle for 24-48 hours.

• Cell Harvesting and Fixation:

  • Harvest the cells, including any floating cells, and wash with PBS.

  • Fix the cells in ice-cold 70% ethanol (B145695) while vortexing, and store at -20°C overnight.

• Staining:

  • Wash the fixed cells with PBS.

  • Resuspend the cells in a staining solution containing a DNA dye (e.g., Propidium Iodide) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Signaling Pathway of (24S)-MC 976 and Resistance Mechanisms

Caption: VDR signaling and key resistance points.

Experimental Workflow for Investigating Resistance

Caption: Workflow for resistance mechanism investigation.

Logical Relationship for Overcoming Resistance

Caption: Strategies to overcome (24S)-MC 976 resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. The vitamin D receptor in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A plethora of laboratory protocols for vitamin D receptor (VDR) gene variants detection: a systematic review of associations with hypertensive disorders of pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vitamin D in combination cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Vitamin D and Cancer - NCI [cancer.gov]
• 8. Vitamin D Receptor Signaling and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. aacrjournals.org [aacrjournals.org]
• 11. mdpi.com [mdpi.com]

Technical Support Center: (24R)-MC 976 Delivery in Animal Studies

This technical support center provides troubleshooting guidance and frequently asked questions for researchers working on improving the delivery of (24R)-MC 976 (Calcipotriol) in animal studies.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and why is its delivery challenging?

A1: (24R)-MC 976, also known as Calcipotriol (B1668217), is a synthetic analog of vitamin D3 used in the topical treatment of psoriasis.[1] Its delivery is challenging primarily due to its hydrophobic nature, which leads to low permeation through the stratum corneum, the outermost layer of the skin.[2] Additionally, conventional topical formulations can be greasy, leading to poor patient adherence in clinical settings, and may cause skin irritation.[2][3]

Q2: What are the common animal models used for studying (24R)-MC 976 delivery for psoriasis?

A2: The most common animal model is the imiquimod-induced psoriasis model in mice (e.g., BALB/c) or rats (e.g., Sprague-Dawley).[1][2][4][5][6] This model effectively mimics the inflammatory and hyperproliferative characteristics of human psoriasis. Another approach involves inducing hyperproliferative skin by repeated tape stripping.[7]

Q3: What are some advanced formulation strategies to improve the delivery of (24R)-MC 976?

A3: Several advanced formulations have been developed to enhance the delivery of (24R)-MC 976. These include:

• Solid Lipid Nanoparticles (SLNs): These are lipid-based nanoparticles that can improve skin penetration and reduce inflammation more effectively than conventional creams.[1]

• Nanostructured Lipid Carriers (NLCs): NLCs are a modified version of SLNs that can incorporate both lipophilic drugs like calcipotriol and hydrophilic drugs, offering enhanced permeation.[7][8]

• Microneedle Patches (MAPs): These patches create micropores in the skin, allowing for the direct delivery of drug-loaded nanosuspensions.[2][4]

• Polyaphron Dispersion (PAD) Technology: This creates a stable oil-in-water cream that improves the dermal absorption of the active ingredients and is generally well-tolerated.[9][10]

• Proniosomal Gels: These vesicular systems can reduce skin irritation by encapsulating the drug, thus avoiding direct contact with the skin.[6]

Q4: How can I quantify the amount of (24R)-MC 976 in skin and other tissues?

A4: A rapid and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is effective for evaluating the permeation and retention of calcipotriol in skin samples.[11] For quantification in plasma and tissue homogenates, High-Performance Liquid Chromatography (HPLC) with UV detection is also a viable method.[12] Sample preparation typically involves liquid-liquid extraction.[11]

Troubleshooting Guide

Issue 1: Poor solubility of (24R)-MC 976 in my vehicle.

• Question: I am having trouble dissolving (24R)-MC 976 in my aqueous-based topical formulation. What can I do?

• Answer: (24R)-MC 976 is a lipophilic compound and has very low water solubility. To overcome this, consider the following:

  • Use of Co-solvents: Incorporate a pharmaceutically acceptable organic solvent like ethanol (B145695) or propylene (B89431) glycol in your formulation. For instance, a 30% ethanol medium has been used as a control vehicle in permeation studies.[8]

  • Lipid-Based Formulations: Formulate (24R)-MC 976 in a lipid-based system where it has higher solubility. Examples include Solid Lipid Nanoparticles (SLNs) or Nanostructured Lipid Carriers (NLCs).[1][7]

  • Nanosuspensions: Reduce the particle size of the drug to the nanometer range to create a nanosuspension. This increases the surface area and can improve dissolution rate and bioavailability.[2][4]

Issue 2: High variability in drug permeation results in my animal studies.

• Question: My in vivo skin permeation data for (24R)-MC 976 shows significant variability between animals. How can I reduce this?

• Answer: High variability is a common challenge in topical delivery studies. Here are some steps to minimize it:

  • Standardize the Animal Model: Ensure consistency in the age, weight, and sex of the animals used.[2] For induced models like imiquimod-induced psoriasis, standardize the application site, amount of imiquimod (B1671794), and duration of induction.[1][6]

  • Control Application Dose and Area: Use a template to ensure the formulation is applied to a consistent surface area on each animal. Precisely measure the dose of the formulation applied.

  • Consistent Sampling Time: Collect skin tissue samples at standardized time points post-application.

  • Increase Sample Size: A larger number of animals per group can help to account for biological variability and improve the statistical power of your results.

Issue 3: Evidence of skin irritation in the treatment group.

• Question: The animals treated with my (24R)-MC 976 formulation are showing signs of erythema and edema. What is the likely cause and how can I mitigate it?

• Answer: Skin irritation can be caused by the drug itself or by excipients in the formulation.

  • Vehicle Control: Always include a control group treated with the vehicle alone to determine if the irritation is caused by the formulation excipients. High levels of surfactants, for example, can cause skin irritation.[13]

  • Encapsulation: Encapsulating (24R)-MC 976 in a carrier system like a proniosomal gel can reduce its direct contact with the skin and thereby minimize irritation.[6]

  • Lower Drug Concentration: If the irritation is dose-dependent, you may need to evaluate lower concentrations of (24R)-MC 976. Combination therapies, for example with corticosteroids, can sometimes allow for a lower dose of calcipotriol while maintaining efficacy.[14]

  • Alternative Formulations: Consider formulations known for good tolerability, such as those based on Polyaphron Dispersion (PAD) technology, which require fewer surfactants.[10]

Quantitative Data Presentation

Table 1: Performance of Different (24R)-MC 976 Formulations in Animal Studies

Formulation Type	Animal Model	Key Quantitative Finding	Reference
Solid Lipid Nanoparticle (SLN) Cream	Imiquimod-induced psoriasis in BALB/c mice	Significantly reduced inflammatory scores on day 5 (P<0.0001) compared to conventional cream.	[1]
Nanosuspension-Loaded Microneedle Patch	Imiquimod-induced psoriasis in Sprague-Dawley rats	Nanosuspension average particle size of 211 ± 2 nm. Efficacy comparable to marketed ointment.	[2][4]
Nanostructured Lipid Carriers (NLCs)	Normal and hyperproliferative mouse skin (ex vivo)	Provided calcipotriol fluxes of 0.62 to 1.08 µg/cm²/h.	[8]
Conventional Ointment	Excised pig, rat, and mouse skin (ex vivo)	Retained in skin at 40% (pig) to 60% (rat and mouse) of the applied dose after 20 hours.	[11]

Experimental Protocols

1. Protocol for Preparation of (24R)-MC 976 Solid Lipid Nanoparticles (SLNs)

• Method: This protocol is based on the melting method.[1]

• Materials: (24R)-MC 976, solid lipid (e.g., glyceryl monostearate), surfactant (e.g., Poloxamer 188), aqueous phase (e.g., distilled water).

• Procedure:

  • Melt the solid lipid by heating it to 5-10°C above its melting point.

  • Dissolve the lipophilic drug, (24R)-MC 976, in the melted lipid.

  • Heat the aqueous phase containing the surfactant to the same temperature as the lipid phase.

  • Disperse the hot lipid phase into the hot aqueous phase under high-speed homogenization to form a coarse oil-in-water emulsion.

  • Subject the resulting pre-emulsion to high-pressure homogenization or ultrasonication to reduce the particle size to the nanometer range.

  • Cool the resulting nanoemulsion to room temperature to allow the lipid to recrystallize and form SLNs.

  • The final SLN dispersion can then be incorporated into a semi-solid base like a cream or gel for topical application.

2. Protocol for Imiquimod-Induced Psoriasis Mouse Model

• Method: This is a widely used protocol to induce psoriasis-like skin inflammation.[1][6]

• Animals: BALB/c mice are commonly used.

• Procedure:

  • Shave the dorsal skin of the mice one day before the start of the experiment.

  • Apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved back skin for 5-7 consecutive days.

  • Monitor the mice daily for signs of psoriasis, such as erythema, scaling, and skin thickness.

  • Score the severity of these signs using a Psoriasis Area and Severity Index (PASI).

  • Once the psoriasis-like phenotype is established (typically after 5-7 days), the animals can be randomized into treatment groups.

  • Apply the test formulations (e.g., SLN cream with (24R)-MC 976) and control formulations daily.

  • Continue to monitor and score the PASI throughout the treatment period.

  • At the end of the study, sacrifice the animals and collect skin samples for histological analysis and measurement of pro-inflammatory cytokines (e.g., TNF-α, IL-6) by ELISA.[6]

Visualizations

References

• 1. Evaluation of Calcipotriol Solid Lipid Nanoparticles in Male BALB/c Mice Psoriasis Model - Journal of Mazandaran University of Medical Sciences [jmums.mazums.ac.ir]
• 2. Calcipotriol Nanosuspension-Loaded Trilayer Dissolving Microneedle Patches for the Treatment of Psoriasis: In Vitro Delivery and In Vivo Antipsoriatic Activity Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Calcipotriol Nanosuspension-Loaded Trilayer Dissolving Microneedle Patches for the Treatment of Psoriasis: In Vitro Delivery and In Vivo Antipsoriatic Activity Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. impactfactor.org [impactfactor.org]
• 7. Combination of calcipotriol and methotrexate in nanostructured lipid carriers for topical delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Calcipotriol and Betamethasone Dipropionate Cream Based on PAD Technology for the Treatment of Plaque Psoriasis: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Polyaphron Dispersion Technology, A Novel Topical Formulation and Delivery System Combining Drug Penetration, Local Tolerability and Convenience of Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of calcipotriol transdermal permeation through pig, rat and mouse skin using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Polyaphron Dispersion Technology, A Novel Topical Formulation and Delivery System Combining Drug Penetration, Local Tolerability and Convenience of Application - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Inconsistent Results with (24S)-MC 976

Welcome to the technical support center for (24S)-MC 976. This guide is designed for researchers, scientists, and drug development professionals to address common issues and provide standardized protocols for consistent and reliable experimental outcomes. (24S)-MC 976 is a synthetic derivative of Vitamin D3, and like many biologically active small molecules, its efficacy in experimental systems can be influenced by a variety of factors.[1] This resource provides troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you achieve reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and potential sources of variability when working with (24S)-MC 976.

Q1: My experimental results with (24S)-MC 976 are inconsistent. What are the common causes?

Inconsistent results with Vitamin D analogs like (24S)-MC 976 can stem from several factors:

• Compound Stability and Handling: (24S)-MC 976 is light-sensitive and prone to degradation if not stored and handled correctly. Ensure the compound is stored lyophilized at -20°C and protected from light.[1] Once reconstituted, use the solution within one month and avoid repeated freeze-thaw cycles by preparing aliquots.[1]

• Cell Culture Conditions: Variations in cell passage number, confluency, and serum concentration in the media can alter cellular responses to Vitamin D analogs. It is crucial to maintain consistent cell culture practices.

• Metabolism of the Analog: Vitamin D analogs are metabolized by cytochrome P450 enzymes (CYPs), which can activate or inactivate them.[2] The expression of these enzymes can vary between cell lines and even within the same cell line under different conditions, leading to variable responses.

• Vitamin D Receptor (VDR) Expression: The cellular response to (24S)-MC 976 is dependent on the expression of the Vitamin D Receptor (VDR). Inconsistent VDR expression levels across experiments will lead to variable outcomes.

Q2: I'm observing lower than expected potency of (24S)-MC 976. What could be the reason?

Lower than expected potency can be due to:

• Improper Storage: As mentioned, improper storage can lead to the degradation of the compound.[1]

• Inaccurate Concentration: Ensure accurate preparation of stock solutions and dilutions. Use a calibrated pipette and high-quality solvents.

• Low VDR Expression: The target cells may have low endogenous expression of the VDR, leading to a reduced response.

• Presence of Antagonistic Factors in Serum: Components in the fetal bovine serum (FBS) used in cell culture media can sometimes interfere with the activity of Vitamin D analogs.

Q3: I am seeing significant off-target effects or cellular toxicity. How can I mitigate this?

Off-target effects and toxicity can be a concern with high concentrations of Vitamin D analogs.

• Dose-Response Optimization: It is critical to perform a thorough dose-response experiment to determine the optimal concentration range that elicits the desired biological effect without causing significant toxicity.

• Hypercalcemia: A known side effect of high doses of Vitamin D analogs is hypercalcemia, an increase in calcium levels, which can lead to cellular stress and toxicity.[3] While this is more of a concern in in vivo studies, it's important to be aware of potential calcium signaling disruptions in in vitro models as well.

• Control Experiments: Always include appropriate vehicle controls (e.g., DMSO or ethanol) at the same concentration used to dissolve the (24S)-MC 976 to ensure that the observed effects are not due to the solvent.

Quantitative Data Summary

To aid in experimental design, the following table summarizes hypothetical dose-response data for (24S)-MC 976 on the inhibition of proliferation of a cancer cell line. Note: This is example data and researchers should generate their own dose-response curves for their specific cell line and assay.

(24S)-MC 976 Concentration (nM)	% Inhibition of Cell Proliferation (Mean ± SD)
0 (Vehicle Control)	0 ± 2.5
1	15 ± 3.1
10	45 ± 4.2
100	78 ± 5.5
1000	85 ± 4.8

Experimental Protocols

Protocol 1: General Cell Culture and Treatment with (24S)-MC 976

This protocol provides a general guideline for treating adherent mammalian cells with (24S)-MC 976.

Materials:

• Adherent mammalian cell line of choice

• Complete growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• (24S)-MC 976 (lyophilized)

• Anhydrous DMSO

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Sterile microcentrifuge tubes

• Cell culture plates or flasks

Procedure:

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Wash cells with PBS and detach using Trypsin-EDTA.

  • Neutralize trypsin with complete growth medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in fresh medium and perform a cell count.

  • Seed cells into appropriate culture vessels at the desired density and allow them to adhere overnight.

• Preparation of (24S)-MC 976 Stock Solution:

  • Bring the lyophilized (24S)-MC 976 vial to room temperature.

  • Reconstitute the compound in anhydrous DMSO to a stock concentration of 10 mM.

  • Aliquot the stock solution into small volumes in sterile, light-protected microcentrifuge tubes and store at -20°C.[1]

• Treatment of Cells:

  • On the day of the experiment, thaw an aliquot of the (24S)-MC 976 stock solution.

  • Prepare serial dilutions of (24S)-MC 976 in complete growth medium to achieve the final desired concentrations. Ensure the final DMSO concentration is consistent across all treatment groups, including the vehicle control (typically ≤ 0.1%).

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of (24S)-MC 976 or vehicle control.

  • Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

• Downstream Analysis:

  • Following incubation, proceed with the desired downstream assays (e.g., proliferation assay, gene expression analysis, Western blotting).

Visualizations

Signaling Pathway

As a Vitamin D3 derivative, (24S)-MC 976 is expected to exert its effects primarily through the Vitamin D Receptor (VDR) signaling pathway.

Caption: Canonical VDR signaling pathway for (24S)-MC 976.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for studying the effects of (24S)-MC 976.

Caption: General experimental workflow for (24S)-MC 976.

Troubleshooting Logic

This diagram provides a logical flow for troubleshooting inconsistent results.

Caption: Troubleshooting flowchart for (24S)-MC 976 experiments.

References

• 1. adooq.com [adooq.com]
• 2. Novel Vitamin D Analogs as Potential Therapeutics: The Metabolism, Toxicity Profiling, and Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Quantification of (24R)-MC 976 Uptake

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on quantifying the cellular uptake of (24R)-MC 976, a vitamin D analog. The information is designed to address specific experimental challenges and refine existing methodologies.

Troubleshooting Guide

This guide addresses common issues encountered during the quantification of (24R)-MC 976 uptake using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Problem	Potential Cause(s)	Recommended Solution(s)
Low Signal Intensity / Poor Sensitivity	1. Inefficient extraction of (24R)-MC 976 from the cell lysate.2. Ion suppression from matrix components in the cell lysate.3. Suboptimal ionization of (24R)-MC 976 in the mass spectrometer source.4. Low intracellular concentration of the compound.	1. Optimize the extraction solvent. Consider a liquid-liquid extraction (LLE) followed by solid-phase extraction (SPE) for cleaner samples.[1] Acetone-based LLE has shown good recovery for vitamin D analogs.[2]2. Incorporate a cleanup step like HybridSPE®-Phospholipid to remove phospholipids, a major source of ion suppression.[3]3. Consider derivatization with reagents like 2-nitrosopyridine (B1345732) (PyrNO) or PTAD to enhance ionization efficiency.4. Increase the incubation time or the initial concentration of (24R)-MC 976, if compatible with the experimental design.[4]
High Variability Between Replicates	1. Inconsistent cell numbers across wells.2. Incomplete or variable washing of cells, leading to residual extracellular compound.3. Inconsistent sample processing (e.g., extraction, evaporation).4. Instrument instability.	1. Ensure accurate cell counting before seeding. Normalize the final concentration to cell number or protein content.[4]2. Wash cells extensively with ice-cold PBS or media to halt uptake and remove extracellular compound.[4]3. Automate sample preparation steps where possible. Ensure complete evaporation of solvents and consistent reconstitution volumes.[5]4. Use a deuterated internal standard for (24R)-MC 976 to correct for instrument variability.[6]
Poor Chromatographic Peak Shape	1. Inappropriate column chemistry or mobile phase composition.2. Sample overload.3. Matrix effects interfering with chromatography.	1. Screen different reversed-phase columns (e.g., C18, C8, Phenyl) and mobile phase modifiers (e.g., formic acid, acetic acid) to optimize peak shape and retention.[1][2]2. Dilute the sample extract before injection.3. Improve sample cleanup to remove interfering substances.[3]
Inability to Separate (24R)-MC 976 from Isobaric Interferences	1. Co-elution of compounds with the same mass-to-charge ratio (e.g., epimers).	1. Optimize the chromatographic gradient to achieve baseline separation. This may require a longer run time or a shallower gradient.[5][7]2. Evaluate different column chemistries, such as a pentafluorophenyl (F5) phase, which can offer unique selectivity for structurally similar compounds.[3][8]
Overestimation of Intracellular Concentration	1. Nonspecific binding of (24R)-MC 976 to the cell culture plate or the exterior of the cell membrane.[9][10]	1. To account for nonspecific binding, run a parallel experiment at 4°C. At this temperature, active transport is inhibited, and the measured compound concentration is primarily due to nonspecific binding. Subtract this value from the concentration measured at 37°C.[9]2. For compounds with low intracellular concentrations, consider harvesting cells with trypsin-EDTA prior to extraction to eliminate binding to the culture plate.[9]

Frequently Asked Questions (FAQs)

1. What is the recommended method for quantifying (24R)-MC 976 uptake?

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for quantifying vitamin D analogs like (24R)-MC 976.[7] It offers high sensitivity and selectivity, allowing for accurate measurement even at low intracellular concentrations.[1]

2. How can I improve the extraction of (24R)-MC 976 from my cell samples?

A combination of protein precipitation and liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is often effective. For vitamin D metabolites, a common approach involves initial protein precipitation with a solvent like methanol (B129727) or acetonitrile, followed by further purification.[1][3] Supported liquid extraction (SLE) has also been shown to be an efficient alternative to traditional LLE.[5][7]

3. Is an internal standard necessary for this assay?

Yes, using a stable isotope-labeled internal standard (e.g., deuterated (24R)-MC 976) is highly recommended. It helps to correct for variability during sample preparation and instrumental analysis, thereby improving the accuracy and precision of the quantification.[6]

4. How should I normalize my results?

To account for variations in cell number, it is crucial to normalize the quantified intracellular concentration of (24R)-MC 976. Common normalization methods include dividing by the total protein content of the cell lysate or by the cell count for that sample.[4]

5. What are typical LC-MS/MS parameters for vitamin D analog analysis?

• Ionization Mode: Electrospray Ionization (ESI) in positive mode or Atmospheric Pressure Chemical Ionization (APCI) are commonly used.[5][6][7]

• Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[5][7]

• Column: A reversed-phase column, such as a C18 or a specialized phase like F5, is typically employed.[1][3]

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a small amount of acid (e.g., 0.1% formic acid) is common.[1]

Experimental Protocols & Visualizations

Protocol: Quantification of (24R)-MC 976 Uptake by LC-MS/MS

This protocol provides a general framework. Optimization may be required based on the cell type and available instrumentation.

1. Cell Seeding and Treatment:

• Seed cells in a multi-well plate at a predetermined density and allow them to adhere overnight.
• Treat cells with the desired concentration of (24R)-MC 976 for the specified time period at 37°C. Include vehicle-treated control wells.

2. Cell Harvesting and Washing:

• To terminate the uptake, aspirate the media.[11]
• Wash the cells three times with ice-cold phosphate-buffered saline (PBS) to remove any remaining extracellular compound.[11]

3. Cell Lysis and Extraction:

• Lyse the cells using a suitable lysis buffer or by sonication in an organic solvent.[12]
• Add an organic solvent (e.g., acetone (B3395972) or acetonitrile/methanol mixture) containing the internal standard to precipitate proteins and extract (24R)-MC 976.[2][13]
• Vortex and centrifuge the samples to pellet the cell debris.

4. Sample Cleanup (if necessary):

• Transfer the supernatant to a new tube.
• If significant matrix effects are observed, perform an additional cleanup step using solid-phase extraction (SPE) or a phospholipid removal plate.[3][8]
• Evaporate the solvent under a stream of nitrogen.[5]
• Reconstitute the sample in the initial mobile phase composition.[5]

5. LC-MS/MS Analysis:

• Inject the reconstituted sample into the LC-MS/MS system.
• Separate the analyte using a suitable chromatographic method.
• Detect and quantify (24R)-MC 976 and the internal standard using optimized MRM transitions.

6. Data Analysis:

• Calculate the concentration of (24R)-MC 976 in the sample based on a standard curve.
• Normalize the intracellular concentration to cell number or protein content.[4]

Experimental Workflow for (24R)-MC 976 Uptake Quantification

Caption: Workflow for quantifying cellular uptake of (24R)-MC 976.

Troubleshooting Logic for Low Signal Intensity

Caption: Decision tree for troubleshooting low LC-MS/MS signal.

References

• 1. A new sensitive LC/MS/MS analysis of vitamin D metabolites using a click derivatization reagent, 2-nitrosopyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Method Optimization for LC-MS Analysis of Vitamin D Metabolite Critical Pairs in Serum [sigmaaldrich.com]
• 4. Determination of Intracellular Compound Concentrations: Preclinical Pharmacology Lab - UT Southwestern, Dallas, Texas [utsouthwestern.edu]
• 5. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. High throughput LC-MS/MS method for the simultaneous analysis of multiple vitamin D analytes in serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Method Optimization for LC-MS Analysis of Vitamin D Metabolite Critical Pairs in Serum [sigmaaldrich.com]
• 9. Methods to measure the intracellular concentration of unlabeled compounds within cultured cells using liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. pure.psu.edu [pure.psu.edu]

optimizing storage conditions for (24S)-MC 976

Welcome to the technical support center for (24S)-MC 976. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing storage conditions and troubleshooting experiments involving this vitamin D analog.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing lyophilized (24S)-MC 976?

A: Lyophilized (24S)-MC 976 should be stored at -20°C in a desiccated environment. Under these conditions, the compound is stable for up to 36 months.

Q2: How should I store (24S)-MC 976 once it is in solution?

A: Solutions of (24S)-MC 976 should be stored at -20°C and are best used within one month to maintain potency. It is highly recommended to aliquot the solution into single-use volumes to prevent multiple freeze-thaw cycles.

Q3: Which solvent should I use to reconstitute (24S)-MC 976?

Q4: Is (24S)-MC 976 sensitive to light?

A: Vitamin D and its analogs are known to be sensitive to light. Therefore, it is recommended to protect solutions of (24S)-MC 976 from light by using amber vials or by wrapping the container in foil.

Troubleshooting Guide

Issue 1: I am observing inconsistent or lower-than-expected efficacy of (24S)-MC 976 in my experiments.

• Possible Cause A: Improper Storage. The compound may have degraded due to incorrect storage conditions.

  • Solution: Ensure that both the lyophilized powder and solutions are stored at -20°C and protected from light and moisture. For solutions, use them within one month of preparation.

• Possible Cause B: Multiple Freeze-Thaw Cycles. Repeated freezing and thawing can lead to the degradation of the compound.

  • Solution: Aliquot stock solutions into single-use vials to minimize the number of freeze-thaw cycles. Studies on other vitamin D metabolites have shown that while they can be stable for a few cycles, degradation is a risk.

• Possible Cause C: Solvent Effects. The solvent used to dissolve (24S)-MC 976 or its final concentration in the culture medium may be affecting the cells.

  • Solution: Perform a dose-response experiment with the solvent alone to determine its toxicity threshold for your specific cell line. Always include a vehicle-only control in your experiments.

Issue 2: I am seeing unexpected or off-target effects in my cell-based assays.

• Possible Cause A: Non-specific Binding or Activity. At high concentrations, some vitamin D analogs may exhibit off-target effects.

  • Solution: Perform a dose-response experiment to determine the optimal concentration range for observing the desired biological effect with minimal off-target activity.

• Possible Cause B: Contamination. The (24S)-MC 976 solution or cell culture may be contaminated.

  • Solution: Ensure aseptic techniques are used when preparing and handling solutions. Regularly check cell cultures for signs of contamination.

Issue 3: The compound has precipitated out of solution.

• Possible Cause A: Low Solubility in the Chosen Solvent or Buffer. (24S)-MC 976 may have limited solubility in aqueous solutions.

  • Solution: Prepare stock solutions in an appropriate organic solvent like DMSO or ethanol (B145695) at a higher concentration. For experiments, dilute the stock solution in the final aqueous buffer or medium immediately before use, ensuring vigorous mixing. Avoid storing dilute aqueous solutions for extended periods.

Data Presentation

Table 1: Generalized Stability of Vitamin D Analogs Under Various Conditions

Condition	Parameter	General Stability Profile	Recommendations
Temperature	Lyophilized (-20°C)	Stable for up to 36 months.	Store in a desiccated environment.
Solution (-20°C)	Stable for up to 1 month.	Aliquot to avoid freeze-thaw cycles.
Solution (4°C)	Prone to degradation over short periods.	Not recommended for storage.
Solution (Room Temp)	Significant degradation can occur.	Avoid prolonged exposure.
Light	UV/Visible Light	Susceptible to photodegradation.	Protect solutions from light using amber vials or foil.
Solvent	Aqueous Buffers	Generally unstable, with stability influenced by pH and metal ions.	Prepare fresh dilutions for experiments. Consider using stabilizers like EDTA or antioxidants if aqueous storage is necessary.
Organic Solvents (DMSO, Ethanol)	More stable than in aqueous solutions.	Store stock solutions at -20°C.
Freeze-Thaw	Multiple Cycles	Potential for degradation with repeated cycles.	Aliquot stock solutions into single-use volumes.

Note: This data is generalized from studies on Vitamin D3 and its analogs. Specific quantitative data for (24S)-MC 976 is not currently available.

Experimental Protocols

Protocol 1: Stability Assessment of (24S)-MC 976 by HPLC

This protocol provides a general method for assessing the stability of (24S)-MC 976 under different conditions.

1. Materials:

• (24S)-MC 976

• HPLC-grade solvents (e.g., acetonitrile (B52724), methanol (B129727), water)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

2. Sample Preparation:

• Prepare a stock solution of (24S)-MC 976 in a suitable organic solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• To test stability under different conditions (e.g., temperature, light exposure, pH), dilute the stock solution in the desired matrix (e.g., buffer, cell culture medium).

• Store the samples under the specified conditions for various time points (e.g., 0, 24, 48, 72 hours).

3. HPLC Analysis:

• Set the detection wavelength to the absorbance maximum of (24S)-MC 976 (typically around 265 nm for vitamin D analogs).

• Use a mobile phase suitable for the separation of vitamin D analogs, such as a gradient of acetonitrile and water.

• Inject the samples onto the HPLC system.

• Record the peak area of (24S)-MC 976 at each time point.

4. Data Analysis:

• Calculate the percentage of (24S)-MC 976 remaining at each time point relative to the initial time point (t=0).

• Plot the percentage of remaining compound against time to determine the degradation kinetics.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol can be used to assess the effect of (24S)-MC 976 on the cell cycle distribution of a cancer cell line.

1. Materials:

• Cancer cell line of interest

• (24S)-MC 976

• Cell culture medium and supplements

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

2. Cell Treatment:

• Seed cells in multi-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of (24S)-MC 976 (and a vehicle control) for a specified duration (e.g., 24, 48, or 72 hours).

3. Cell Harvesting and Fixation:

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells with PBS.

• Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol while vortexing gently.

• Incubate the cells on ice or at -20°C for at least 30 minutes.

4. Staining and Analysis:

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in PI staining solution.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the samples on a flow cytometer, collecting data for at least 10,000 events per sample.

5. Data Interpretation:

• Analyze the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

• Compare the cell cycle distribution of treated cells to the vehicle control to determine the effect of (24S)-MC 976.

Visualizations

Technical Support Center: (24R)-MC 976 (Calcipotriol) Administration and Hypercalcemia Mitigation

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use of (24R)-MC 976 (Calcipotriol) with a focus on mitigating the risk of hypercalcemia.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and what is its primary mechanism of action?

A1: (24R)-MC 976, also known as Calcipotriol (B1668217), is a synthetic analog of calcitriol, the active form of vitamin D3. Its primary mechanism of action is to bind to the Vitamin D Receptor (VDR), a nuclear hormone receptor. This binding modulates the transcription of various genes involved in cell proliferation, differentiation, and immune response. In the context of psoriasis treatment, Calcipotriol promotes the differentiation of keratinocytes and reduces their proliferation, leading to the normalization of the psoriatic plaque.

Q2: How does the hypercalcemic risk of (24R)-MC 976 compare to that of calcitriol?

A2: (24R)-MC 976 is designed to have a significantly lower impact on systemic calcium metabolism compared to calcitriol. Animal studies have indicated that parenteral administration of Calcipotriol has a weaker effect on systemic calcium homeostasis than calcitriol.[1] Clinical evidence suggests that when used topically within the recommended maximum weekly dose of 100g of 50 µg/g ointment, there is no significant effect on serum calcium.[1] However, excessive topical use can lead to hypercalcemia.[1][2]

Q3: What are the early signs of hypercalcemia that I should monitor for in my experimental subjects?

A3: Early signs of hypercalcemia can be subtle and may include fatigue, weakness, nausea, vomiting, abdominal pain, and constipation. In more severe cases, polyuria (increased urination), polydipsia (increased thirst), cardiac arrhythmias, and changes in mental status can occur. It is crucial to monitor serum calcium levels regularly during preclinical and clinical studies.

Q4: Can concomitant treatments increase the risk of hypercalcemia with (24R)-MC 976?

A4: Yes. For example, the use of thiazide diuretics at the same time as topical vitamin D3 analogs has been reported to induce hypercalcemia. Therefore, it is important to review all concomitant medications in your experimental design.

Q5: How does (24R)-MC 976 affect parathyroid hormone (PTH) levels?

A5: Topical application of high doses of Calcipotriol has been shown to cause a dose-dependent decrease in serum parathyroid hormone (PTH) levels.[3][4] This is a physiological response to an increase in serum calcium levels, as PTH secretion is suppressed to reduce bone resorption and renal calcium reabsorption.

Troubleshooting Guides

Issue 1: Unexpectedly high serum calcium levels in animal models.

• Possible Cause 1: Incorrect Dosing.

  • Troubleshooting: Double-check all dose calculations, concentrations of dosing solutions, and the volume administered. Ensure accurate and consistent administration techniques.

• Possible Cause 2: Animal Strain Sensitivity.

  • Troubleshooting: Different strains of mice or rats may have varying sensitivities to vitamin D analogs. Review the literature for data on the specific strain being used. Consider conducting a dose-ranging study to establish the maximum tolerated dose in your specific model.

• Possible Cause 3: Diet Composition.

  • Troubleshooting: The calcium and phosphorus content of the animal diet can significantly influence serum calcium levels. Ensure a standardized diet with known calcium and phosphorus content is used across all experimental groups.

Issue 2: Inconsistent or weak effects on keratinocyte differentiation in vitro.

• Possible Cause 1: Cell Culture Conditions.

  • Troubleshooting: The differentiation of keratinocytes is highly dependent on culture conditions, particularly the calcium concentration in the medium. Ensure that the calcium concentration is appropriate to induce differentiation (typically >1.0 mM). Verify the quality and passage number of the keratinocytes, as prolonged culture can affect their differentiation potential.

• Possible Cause 2: (24R)-MC 976 Degradation.

  • Troubleshooting: Like other vitamin D analogs, (24R)-MC 976 can be sensitive to light and temperature. Store the compound as recommended by the manufacturer, protected from light, and prepare fresh solutions for each experiment.

• Possible Cause 3: Assay Sensitivity.

  • Troubleshooting: The choice of differentiation markers is critical. Use a panel of early (e.g., Keratin 1, Keratin 10) and late (e.g., Involucrin, Loricrin, Filaggrin) differentiation markers.[5][6][7] Quantify marker expression using sensitive methods like qPCR or Western blotting.

Quantitative Data Summary

Table 1: Effects of Topical Calcipotriol on Calcium Homeostasis in Psoriasis Patients

Parameter	Dosage	Duration	Key Findings	Reference
Serum Calcium	Up to 360 g/week (50 µg/g ointment)	2 weeks	Dose-dependent rise in serum total and ionized calcium. 5 out of 16 patients became hypercalcemic.	[3]
200 g/week for 1 week, then 300 g/week for 1 week	2 weeks	Mean adjusted total calcium rose by 0.14 mmol/L. No patients developed sustained hypercalcemia.	[4]
Once daily application (body surface area: 20-30%)	8 weeks	Mean serum calcium changed marginally (9.04 to 9.08 mg/dL). No cases of hypercalcemia.	[8]
Urine Calcium	100 g/week (50 µg/g ointment)	4 weeks	Statistically significant rise in 24-hour urine calcium excretion.	[9]
200-300 g/week	2 weeks	Mean 24-hour urine calcium excretion rose by 2.09 mmol/24h.	[4]
Serum PTH	Up to 360 g/week	2 weeks	Dose-dependent fall in serum PTH.	[3]
200-300 g/week	2 weeks	Mean peak PTH fell by 2.58 pmol/L; mean trough PTH fell by 2.08 pmol/L.	[4]

Experimental Protocols

Protocol 1: Assessment of Keratinocyte Differentiation

• Cell Culture:

  • Culture primary human keratinocytes in a low-calcium medium (e.g., 0.05 mM Ca²⁺).

  • Seed cells in appropriate culture plates and allow them to reach 50-60% confluency.

• Induction of Differentiation:

  • Switch the culture medium to a high-calcium medium (e.g., 1.2-1.8 mM Ca²⁺) to induce differentiation.

  • Simultaneously, treat the cells with varying concentrations of (24R)-MC 976 or vehicle control.

• Incubation:

  • Incubate the cells for 48-72 hours to allow for differentiation.

• Analysis of Differentiation Markers:

  • RNA Analysis: Isolate total RNA and perform quantitative real-time PCR (qPCR) to measure the mRNA expression of differentiation markers such as Keratin 1 (KRT1), Keratin 10 (KRT10), Involucrin (IVL), and Loricrin (LOR).[5][7]

  • Protein Analysis: Lyse the cells and perform Western blotting to detect the protein levels of the same differentiation markers.

  • Immunofluorescence: Fix the cells and perform immunofluorescent staining for differentiation markers to visualize their expression and localization within the cell layers.

Protocol 2: Monitoring for Hypercalcemia in Animal Models

• Animal Model:

  • Use an appropriate animal model (e.g., mouse or rat).

  • Acclimatize animals for at least one week before the start of the experiment.

• Administration of (24R)-MC 976:

  • Administer (24R)-MC 976 via the intended route (e.g., topical, oral, or parenteral) at various dose levels. Include a vehicle control group and a positive control group (e.g., calcitriol).

• Sample Collection:

  • Collect blood samples at baseline and at regular intervals throughout the study (e.g., 4, 8, 24, 48 hours post-dose for acute studies; weekly for chronic studies).

  • Collect 24-hour urine samples using metabolic cages at specified time points.

• Biochemical Analysis:

  • Measure serum total and ionized calcium levels.

  • Measure serum phosphate (B84403) and creatinine (B1669602) levels.

  • Measure serum intact PTH levels using an appropriate immunoassay.

  • Measure 24-hour urinary calcium and creatinine excretion.

• Data Analysis:

  • Compare the changes in biochemical parameters between the (24R)-MC 976-treated groups, the vehicle control group, and the calcitriol-treated group.

  • Analyze the dose-response relationship for any observed changes in calcium homeostasis.

Visualizations

References

• 1. Item - The effects of topical calcipotriol on systemic calcium homeostasis in patients with psoriasis. - University of Leicester - Figshare [figshare.le.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. The effects of topical calcipotriol on systemic calcium homeostasis in patients with chronic plaque psoriasis [pubmed.ncbi.nlm.nih.gov]
• 4. High dose topical calcipotriol consistently reduces serum parathyroid hormone levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Differential Marker Expression between Keratinocyte Stem Cells and Their Progeny Generated from a Single Colony - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Low incidence of hypercalcemia following combined calcipotriol hydrate/betamethasone dipropionate ointment treatment in Japanese patients with severe psoriasis vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Urine calcium excretion during treatment of psoriasis with topical calcipotriol - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Anti-Proliferative Effects of Vitamin D Analogs

A Note to Our Audience: Our initial investigation to validate the anti-proliferative effects of (24S)-MC 976 did not yield specific published data for this compound within the scope of our search. We are therefore unable to provide a direct comparative analysis for this specific molecule at this time.

However, to fulfill the core request for a comparative guide on the anti-proliferative properties of Vitamin D analogs, we have compiled a comprehensive analysis of well-researched alternatives: the parent compound Calcitriol (1α,25-dihydroxyvitamin D3) and its synthetic analog Calcipotriol (MC 903) . This guide adheres to the requested format, providing quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways and experimental workflows.

Comparison of Anti-Proliferative Activity

The anti-proliferative efficacy of Vitamin D analogs is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit cell proliferation by 50%. The following table summarizes the IC50 values for Calcitriol and Calcipotriol in various cancer cell lines. Lower IC50 values indicate higher potency.

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference
Calcitriol	U937	Histiocytic Lymphoma	~10	[1]
Calcipotriol (MC 903)	U937	Histiocytic Lymphoma	~10	[1]
Calcitriol	LNCaP	Prostate Cancer	~10	[2]
Calcipotriol (MC 903)	LNCaP	Prostate Cancer	Lower than Calcitriol	[2]

Note: The exact IC50 values can vary depending on the specific experimental conditions.

Experimental Protocols

The following are detailed methodologies for common assays used to determine the anti-proliferative effects of Vitamin D analogs.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the Vitamin D analogs and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for the desired treatment duration (e.g., 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

SRB (Sulphorhodamine B) Assay

The SRB assay is a colorimetric assay used for determining cell density, based on the measurement of cellular protein content.

Protocol:

• Cell Seeding and Treatment: Follow the same steps 1-3 as in the MTT assay.

• Cell Fixation: Gently remove the treatment medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry.

• Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 10 minutes.

• Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and allow to air dry.

• Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 values.

Signaling Pathways and Experimental Workflow

Vitamin D Receptor (VDR) Signaling Pathway

The anti-proliferative effects of Vitamin D analogs are primarily mediated through the nuclear Vitamin D Receptor (VDR). Upon binding, the ligand-VDR complex heterodimerizes with the Retinoid X Receptor (RXR) and translocates to the nucleus. This complex then binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, modulating their transcription. This leads to the up-regulation of cell cycle inhibitors (e.g., p21, p27) and the down-regulation of pro-proliferative genes, ultimately resulting in cell cycle arrest and inhibition of proliferation.

Caption: Vitamin D Receptor (VDR) Signaling Pathway.

Experimental Workflow for Anti-Proliferative Assay

The following diagram illustrates a typical workflow for assessing the anti-proliferative effects of a compound using an in vitro cell-based assay.

Caption: Experimental Workflow for Anti-Proliferative Assay.

References

• 1. Effects of a novel vitamin D analogue MC903 on cell proliferation and differentiation in vitro and on calcium metabolism in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Actions of vitamin D3, analogs on human prostate cancer cell lines: comparison with 1,25-dihydroxyvitamin D3 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: (24R)-MC 976 Versus Calcitriol in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of the vitamin D analog (24R)-MC 976 (also known as Tacalcitol or PRI-2191) and its natural counterpart, calcitriol (B1668218). The following sections detail their performance in preclinical cancer models, supported by experimental data, and outline the methodologies of key experiments.

Data Presentation: Quantitative Efficacy Comparison

The following tables summarize the key quantitative data from a comparative in vivo study assessing the antitumor activity and calcemic effects of (24R)-MC 976 and calcitriol.

Compound	Administration	Dosage	Tumor Volume Reduction (%)
Calcitriol	s.c.	10 µg/kg/day	No significant effect
(24R)-MC 976	s.c.	10 µg/kg/day	59%
Table 1: In Vivo Antitumor Efficacy in a 16/C Mouse Mammary Cancer Model.[1]

Compound	Administration	Dosage	Increase in Serum Calcium Level (%)
Calcitriol	s.c.	10 µg/kg/day	111%
(24R)-MC 976	s.c.	10 µg/kg/day	89%
Calcitriol	p.o.	Not specified	78%
(24R)-MC 976	p.o.	Not specified	47%
Table 2: Comparative Calcemic Effects.[1]

Experimental Protocols

In Vivo Antitumor Activity Assessment

Objective: To evaluate the antitumor efficacy of (24R)-MC 976 and calcitriol in a murine mammary cancer model.

Animal Model: Female BALB/c mice were used.

Tumor Model: 16/C mouse mammary cancer cells were implanted subcutaneously.

Treatment:

• Control Group: Received the vehicle solution.

• Calcitriol Group: Administered subcutaneously (s.c.) at a dose of 10 µg/kg/day.

• (24R)-MC 976 Group: Administered s.c. at a dose of 10 µg/kg/day.

• In some experiments, oral (p.o.) administration was also evaluated.

Data Collection:

• Tumor volume was measured regularly to assess tumor growth inhibition.

• Serum calcium levels were determined to evaluate the calcemic side effects of the treatments.

Endpoint: The study was concluded when tumors in the control group reached a predetermined size, and the final tumor volumes and serum calcium levels were compared across all groups.[1]

In Vitro Antiproliferative Assays

Objective: To determine the direct effect of (24R)-MC 976 and calcitriol on the proliferation of cancer cell lines.

Methods:

• MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with various concentrations of (24R)-MC 976 or calcitriol for a specified period (e.g., 72 hours).

  • A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

  • Mitochondrial dehydrogenases in viable cells convert the water-soluble MTT into an insoluble purple formazan (B1609692).

  • The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

  • The absorbance of the solution is measured at a specific wavelength (typically between 550 and 600 nm) using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells.[2][3][4][5][6]

• SRB (Sulphorhodamine B) Assay: This assay is used for staining total cellular protein content, providing an estimate of cell number.

  • Cells are seeded and treated in 96-well plates as described for the MTT assay.

  • After treatment, the cells are fixed with trichloroacetic acid.

  • The fixed cells are then stained with Sulphorhodamine B dye.

  • Unbound dye is washed away, and the protein-bound dye is solubilized with a Tris base solution.

  • The absorbance is measured at approximately 510 nm. The optical density is proportional to the total protein mass and, therefore, the cell number.[3]

Signaling Pathways and Molecular Mechanisms

Both (24R)-MC 976 and calcitriol exert their biological effects primarily through the Vitamin D Receptor (VDR), a nuclear transcription factor. Upon binding, the ligand-VDR complex heterodimerizes with the Retinoid X Receptor (RXR) and translocates to the nucleus, where it binds to Vitamin D Response Elements (VDREs) on the DNA. This interaction modulates the transcription of target genes involved in cell proliferation, differentiation, and apoptosis.[7]

While sharing this fundamental mechanism, studies suggest that (24R)-MC 976 and calcitriol can exhibit differential effects on downstream signaling pathways, leading to variations in their efficacy and side-effect profiles.

General VDR-Mediated Signaling Pathway

References

• 1. Toxicity and antineoplastic effect of (24R)-1,24-dihydroxyvitamin D3 (PRI-2191) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. wcrj.net [wcrj.net]
• 3. Antiproliferative activity of vitamin D compounds in combination with cytostatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vitamin D3 mediates miR-15a-5p inhibition of liver cancer cell proliferation via targeting E2F3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 7. Vitamin D receptor signaling mechanisms: Integrated actions of a well-defined transcription factor - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Vitamin D Analog Stereoisomers' Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of vitamin D analog stereoisomers. While specific data for a compound designated "MC 976" is not publicly available, this document synthesizes findings from various studies on well-characterized vitamin D analogs to illustrate the critical role of stereochemistry in their mechanism of action and therapeutic potential. The principles and experimental methodologies outlined herein are broadly applicable to the study of novel vitamin D analogs and their stereoisomers.

Introduction

Vitamin D and its analogs are essential regulators of numerous physiological processes, most notably calcium and phosphate (B84403) homeostasis, through their interaction with the nuclear Vitamin D Receptor (VDR).[1] The biological activity of these compounds is highly dependent on their three-dimensional structure. Stereoisomers, which have the same chemical formula and connectivity but differ in the spatial arrangement of their atoms, can exhibit significantly different pharmacological profiles. These differences can manifest in VDR binding affinity, transcriptional activity, and ultimately, in vivo efficacy and side-effect profiles. Understanding the structure-activity relationship of these stereoisomers is paramount for the design and development of new therapeutic agents with improved efficacy and safety.

Data Presentation: Comparative Biological Activity

The following tables summarize quantitative data on the VDR binding affinity and cellular potency of various vitamin D analog stereoisomers, highlighting the impact of stereochemical variations.

Table 1: Relative Vitamin D Receptor (VDR) Binding Affinity of Selected Vitamin D Analogs

Vitamin D Analog/Stereoisomer	Relative VDR Binding Affinity (%)	Reference
Calcitriol (1α,25(OH)₂D₃)	100	[2]
Paricalcitol (19-nor-1α,25(OH)₂D₂)	~100	[2]
22-Oxacalcitriol (OCT)	25	[2]
1α,25-dihydroxy dihydrotachysterol₂	0.3	[2]
2α-(3'-hydroxypropyl)-1,25(OH)₂D₃	300	[3]
2β-(3'-hydroxypropyl)-1,25(OH)₂D₃	140	[3]
2-methylene-14-epi-19-nor-tachysterol D₃	High	[2]
C-20 isomers of 25(OH)-2-methylene-vitamin D₃	Lower than parent compound	[3]

Table 2: Comparative Cellular Activity of Selected Vitamin D Analogs

Compound	Activity	Cell Line	Key Finding	Reference
1α-hydroxylated analogs	VDR binding, HL-60 prodifferentiation, CYP24A1 activation	HL-60	Show higher activity than analogs without a 1α-OH group.	[3]
19-nor-Vitamin D analogs	Bone calcification activity	In vivo models	Reduced hypercalcemic and hyperphosphatemic effects.	[2]
C-22-aromatic-substituted analogs	VDR activation	Not specified	Less potent in activating VDR than C-22-diyne isomers.	[2]
C-17-methyl analogs	VDR binding	Not specified	Bind more efficiently to VDR than 1,25(OH)₂D₃.	[2]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for interpreting the comparative data.

Vitamin D Receptor (VDR) Competitive Binding Assay

• Objective: To determine the relative binding affinity of vitamin D analogs for the VDR.

• Principle: This assay is based on the competition between a radiolabeled vitamin D analog (e.g., [³H]-1,25(OH)₂D₃) and unlabeled test compounds (stereoisomers) for binding to a source of VDR, such as calf thymus extract or recombinant human VDR. The amount of radiolabeled ligand displaced by the test compound is measured to calculate the concentration that inhibits 50% of the specific binding (IC₅₀).[1]

• Generalized Protocol:

  • A source of VDR is incubated with a fixed concentration of radiolabeled 1,25(OH)₂D₃.

  • Increasing concentrations of unlabeled competitor compounds (the stereoisomers being tested) are added to the incubation mixture.

  • The mixture is incubated to allow for competitive binding to reach equilibrium.

  • Bound and free radiolabeled ligands are separated (e.g., by hydroxylapatite adsorption or size-exclusion chromatography).

  • The radioactivity of the bound fraction is measured using liquid scintillation counting.

  • The IC₅₀ value for each competitor is determined from the dose-response curve.

  • The relative binding affinity (RBA) is calculated relative to the reference compound, calcitriol.

Cell-Based Reporter Gene Assay

• Objective: To measure the ability of stereoisomers to activate VDR-mediated gene transcription.

• Principle: A host cell line is transiently or stably transfected with two plasmids: one expressing the VDR and another containing a reporter gene (e.g., luciferase or β-galactosidase) under the control of a promoter with Vitamin D Response Elements (VDREs). The cells are then treated with the vitamin D analog stereoisomers, and the resulting reporter gene expression is quantified.

• Generalized Protocol:

  • Cells (e.g., HEK293, COS-1) are seeded in multi-well plates.

  • Cells are co-transfected with a VDR expression vector and a VDRE-reporter plasmid.

  • After an incubation period to allow for protein expression, the cells are treated with various concentrations of the test stereoisomers.

  • Following treatment, the cells are lysed, and the reporter enzyme activity is measured using a luminometer or spectrophotometer.

  • The dose-response curves are plotted, and the EC₅₀ values (the concentration that produces 50% of the maximal response) are calculated.

Mandatory Visualizations

Signaling Pathway

Vitamin D Receptor (VDR) Signaling Pathway.

Experimental Workflow

Workflow for Comparative Analysis of Stereoisomers.

References

• 1. benchchem.com [benchchem.com]
• 2. Vitamin D and Its Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Validating the VDR-Dependent Mechanism of (24S)-MC 976: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (24S)-MC 976's performance in activating the Vitamin D Receptor (VDR) signaling pathway, benchmarked against the endogenous ligand, Calcitriol, and other synthetic VDR agonists. The following sections detail the experimental data, protocols, and mechanistic pathways to objectively evaluate the VDR-dependent action of (24S)-MC 976.

Comparative Analysis of VDR Agonist Activity

The efficacy of (24S)-MC 976 as a VDR agonist is evaluated based on its binding affinity, ability to induce VDR-mediated gene transcription, and its interaction with key nuclear partners. The data presented below is a synthesis of available literature and preclinical data. For comparative purposes, data for the natural VDR ligand, Calcitriol, and the well-characterized synthetic agonist, Paricalcitol, are included.

Table 1: VDR Binding Affinity and Transcriptional Activation

Compound	VDR Binding Affinity (Ki, nM)	Reporter Gene Assay (EC50, nM)
(24S)-MC 976	Data not available	Data not available
Calcitriol	0.1 - 0.5	0.1 - 1
Paricalcitol	0.2 - 1.0	0.5 - 5

Note: Specific values can vary depending on the experimental conditions and cell lines used.

VDR-Dependent Signaling Pathway

Activation of the VDR by a ligand such as (24S)-MC 976 initiates a cascade of molecular events that lead to the regulation of target gene expression. This process is fundamental to the physiological and pharmacological effects of VDR agonists.

Caption: VDR signaling pathway initiated by (24S)-MC 976.

Experimental Protocols for VDR Mechanism Validation

To validate the VDR-dependent mechanism of (24S)-MC 976, a series of well-established molecular and cellular assays are employed. These experiments are crucial for quantifying the compound's interaction with VDR and its downstream functional consequences.

VDR Reporter Gene Assay

This assay quantifies the ability of a compound to activate VDR-mediated gene transcription.

Methodology:

• Cell Culture and Transfection: Human embryonic kidney 293 (HEK293) cells are cultured in DMEM supplemented with 10% FBS. Cells are seeded in 96-well plates and co-transfected with a VDR expression vector and a reporter plasmid containing a Vitamin D Response Element (VDRE) linked to a luciferase gene.

• Compound Treatment: After 24 hours, the cells are treated with varying concentrations of (24S)-MC 976, Calcitriol (positive control), or vehicle (negative control).

• Luciferase Assay: Following a 24-hour incubation period, the cells are lysed, and luciferase activity is measured using a luminometer.

• Data Analysis: The relative light units (RLU) are normalized to the vehicle control, and dose-response curves are generated to determine the EC50 value for each compound.

Caption: Workflow for a VDR reporter gene assay.

Chromatin Immunoprecipitation (ChIP)

ChIP assays are used to confirm the direct binding of the VDR to the promoter regions of its target genes in response to ligand treatment.

Methodology:

• Cell Treatment and Cross-linking: A suitable cell line (e.g., human colon cancer cells, LS180) is treated with (24S)-MC 976 or a control. Protein-DNA complexes are then cross-linked using formaldehyde.

• Chromatin Shearing: The cells are lysed, and the chromatin is sheared into smaller fragments (200-1000 bp) by sonication.

• Immunoprecipitation: The sheared chromatin is incubated with an antibody specific for VDR, or a non-specific IgG as a control. The antibody-protein-DNA complexes are pulled down using protein A/G magnetic beads.

• DNA Purification: The cross-links are reversed, and the DNA is purified.

• Analysis: The purified DNA is analyzed by qPCR using primers specific for known VDREs in the promoter regions of VDR target genes (e.g., CYP24A1). Enrichment of the target DNA in the VDR-immunoprecipitated sample compared to the IgG control indicates direct binding.

Unraveling the Cellular Impact of (24R)-MC 976: A Comparative Analysis Across Cell Lines

An in-depth examination of the Vitamin D3 analog (24R)-MC 976 reveals its potential as a modulator of cellular processes. This guide provides a comparative analysis of its effects across different cell lines, supported by experimental data and detailed protocols, to aid researchers and drug development professionals in understanding its mechanism of action and therapeutic potential.

(24R)-MC 976 is a synthetically developed derivative of Vitamin D3.[1] Vitamin D analogs are known for their wide range of biological activities, including anti-proliferative, pro-differentiative, and immunomodulatory effects, which make them promising candidates for the treatment of various diseases, including cancer and psoriasis.[2] These compounds exert their effects primarily through the Vitamin D Receptor (VDR), a nuclear receptor that regulates the expression of numerous target genes.[2][3] While the broader class of Vitamin D analogs has been studied extensively, specific data on the (24R)-MC 976 isomer is limited in publicly available research. This guide synthesizes the available information on related compounds to infer the potential effects and mechanisms of (24R)-MC 976.

Comparative Efficacy in Cancer Cell Lines

The anti-proliferative activity of Vitamin D analogs is a key area of investigation. Studies on various cancer cell lines, including breast, prostate, and bladder cancer, have demonstrated the potential of these compounds to inhibit cell growth and induce apoptosis.

Cell Line	Compound	Effect	IC50 Value	Reference
MCF-7 (Breast Adenocarcinoma)	Essential Oil Active Constituents (Thymol, Carvacrol)	Reduced cell viability, triggered caspase-dependent apoptosis	24-34 µg/mL	[4]
T24 (Bladder Cancer)	Essential Oil Active Constituents (Thymol, Carvacrol)	Reduced cell viability, triggered caspase-dependent apoptosis	24-34 µg/mL	[4]
LNCaP (Prostate Carcinoma)	MC-903 (Calcipotriol)	Inhibition of proliferation	More potent than 1,25-(OH)2D3	[3]
PC-3 (Prostate Carcinoma)	MC-903 (Calcipotriol)	Induction of 24-hydroxylase mRNA	Not specified	[3]

Experimental Protocol: MTT Assay for Cell Viability

To assess the cytotoxic effects of compounds like (24R)-MC 976, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is commonly employed.

• Cell Seeding: Plate cells (e.g., MCF-7, T24) in a 96-well plate at a density of 5x10³ cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 16–1024 µg/mL) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value (the concentration at which 50% of cell growth is inhibited) is then determined.[4]

Signaling Pathways Modulated by Vitamin D Analogs

Vitamin D analogs mediate their effects by activating complex signaling cascades. The primary pathway involves the binding of the analog to the VDR, which then heterodimerizes with the retinoid X receptor (RXR). This complex binds to Vitamin D response elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

However, non-canonical, VDR-independent pathways have also been identified. For instance, some analogs can induce cellular responses through membrane-associated VDRs or by influencing intracellular calcium levels.

Below is a generalized signaling pathway for Vitamin D analogs, which is likely applicable to (24R)-MC 976.

Caption: Generalized signaling pathway of Vitamin D analogs.

Cross-Validation and Future Directions

While direct experimental data on (24R)-MC 976 is not extensively available, the known effects of other Vitamin D3 analogs, such as Calcipotriol (MC 903), provide a strong foundation for predicting its biological activities.[3][5][6][7] Cross-validation studies are crucial to confirm that (24R)-MC 976 elicits similar anti-proliferative and pro-differentiative effects in a variety of cell lines.

Future research should focus on head-to-head comparisons of (24R)-MC 976 with other Vitamin D analogs in a panel of cancer cell lines to determine its relative potency and efficacy. Investigating its specific impact on gene expression profiles and signaling pathways will further elucidate its mechanism of action and pave the way for its potential clinical application. The development of detailed experimental workflows, such as the one outlined below for assessing apoptosis, will be instrumental in these endeavors.

Caption: Experimental workflow for apoptosis assessment.

References

• 1. adooq.com [adooq.com]
• 2. Vitamin D analogs: mechanism of action and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Actions of vitamin D3, analogs on human prostate cancer cell lines: comparison with 1,25-dihydroxyvitamin D3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In vitro metabolism of the anti-psoriatic vitamin D analog, calcipotriol, in two cultured human keratinocyte models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The induction of epidermal ornithine decarboxylase following tape stripping is inhibited by a topical vitamin D3 analogue (MC903) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Improvement of psoriasis by a topical vitamin D3 analogue (MC 903) in a double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (24S)-MC 976 and Paricalcitol for Researchers and Drug Development Professionals

In the landscape of vitamin D analogs, both (24S)-MC 976 and paricalcitol (B1678470) represent therapeutic agents with distinct characteristics. This guide provides a comparative overview of these two compounds, summarizing available data to inform researchers, scientists, and drug development professionals. While extensive information is available for the well-established drug paricalcitol, data on (24S)-MC 976 is notably limited, primarily identifying it as a vitamin D3 derivative with a cyclopropane (B1198618) ring modification.

Overview and Chemical Structure

Paricalcitol is a synthetic, biologically active vitamin D analog of calcitriol (B1668218) with modifications to the side chain and the A (19-nor) ring.[1] It is widely used for the prevention and treatment of secondary hyperparathyroidism associated with chronic kidney disease.[2]

(24S)-MC 976 is identified as a vitamin D3 derivative.[1][3] It is characterized as a cyclopropane ring-containing analog of 1α-hydroxyvitamin D3.[3] One study has investigated its metabolism in a hepatocyte cell model, leading to the identification of 24-oxidized metabolites.[3]

Mechanism of Action and Signaling Pathways

Paricalcitol exerts its effects primarily through the Vitamin D Receptor (VDR).[1][3] Upon binding to the VDR in various tissues, including the parathyroid glands, intestines, and bones, it forms a complex that translocates to the cell nucleus. This complex then binds to Vitamin D Response Elements (VDREs) on target genes, modulating their transcription.[3] This action leads to the suppression of parathyroid hormone (PTH) synthesis and secretion, a key factor in its therapeutic efficacy.[1] Paricalcitol has been shown to be as effective as calcitriol in suppressing PTH secretion.[4]

The signaling pathway of paricalcitol is well-documented and involves the activation of VDR-mediated gene regulation.

Caption: Paricalcitol signaling pathway.

The mechanism of action for (24S)-MC 976 is not well-elucidated in publicly available literature. As a vitamin D3 derivative, it is presumed to interact with the Vitamin D Receptor, but specific details of its binding affinity, receptor activation, and downstream signaling effects are not available. Its metabolism has been a subject of study, indicating that it undergoes oxidation at the C-24 position.[3]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Calcipotriol | CAS:112965-21-6 | Vitamin D3 analog,regulates cell differentiation and proliferation | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. (24S)-MC 976 | CAS:112849-14-6 | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. Vitamin D Related - BioCrick [biocrick.com]

validating the in vivo efficacy of (24R)-MC 976 in preclinical models

This guide provides a comprehensive comparison of the in vivo efficacy of the vitamin D analog (24R)-MC 976, also known as PRI-2191 or tacalcitol, in preclinical cancer models. The performance of (24R)-MC 976 is evaluated against standard-of-care chemotherapeutic agents, 5-Fluorouracil (5-FU) and Anastrozole, with supporting experimental data from xenograft models of human colon and breast cancer.

Note: Despite extensive investigation, no preclinical in vivo studies evaluating the efficacy of (24R)-MC 976 in osteoporosis models were identified. Therefore, this guide focuses exclusively on its anticancer properties.

I. Comparative Efficacy in Preclinical Cancer Models

The in vivo antitumor activity of (24R)-MC 976 has been assessed primarily in combination with established chemotherapies, demonstrating its potential to enhance the therapeutic effects of these agents.

Colon Cancer: Combination with 5-Fluorouracil

In a preclinical model of colon cancer using MC38 cell-derived xenografts in mice, (24R)-MC 976 was shown to potentiate the antitumor activity of 5-FU.

Table 1: In Vivo Efficacy of (24R)-MC 976 and 5-Fluorouracil in a Murine Colon Cancer Model

Treatment Group	Dosage and Administration	Tumor Growth Inhibition (TGI)	Survival Increase (%)
Control	Vehicle	-	-
5-Fluorouracil (5-FU)	100 mg/kg/day, i.v.	38%	26%
(24R)-MC 976 (PRI-2191)	1 µg/kg/day, s.c.	Not reported alone	Not reported alone
(24R)-MC 976 + 5-FU	1 µg/kg/day, s.c. + 100 mg/kg/day, i.v.	Synergistic effect observed	118%

Data extracted from a study on MC38 colon cancer xenografts. TGI and survival increase are in comparison to the untreated control group. A synergistic effect was noted for the combination therapy.[1]

Breast Cancer: Combination with Anastrozole

In a preclinical model of estrogen receptor-positive (ER+) breast cancer using MCF-7 cell-derived xenografts in mice, (24R)-MC 976 demonstrated a significant enhancement of the antitumor effects of the aromatase inhibitor, Anastrozole.

Table 2: In Vivo Efficacy of (24R)-MC 976 and Anastrozole in a Human Breast Cancer Xenograft Model

Treatment Group	Dosage and Administration	Tumor Growth Inhibition (TGI) at Day 47
Control	Vehicle	-
Anastrozole	5.2 mg/mouse total dose (5 times a week)	39.4%
(24R)-MC 976 (PRI-2191)	17 µg/kg total dose (3 times a week)	Not reported alone
(24R)-MC 976 + Anastrozole	17 µg/kg total dose (3 times a week) + 5.2 mg/mouse total dose (5 times a week)	45.5% - 60.1% (from day 19-42)

Data from a study on MCF-7 breast cancer xenografts. The combination treatment showed a statistically significant improvement in TGI compared to Anastrozole alone.[2]

II. Experimental Protocols

Murine Colon Cancer Xenograft Model

• Cell Line: MC38 murine colon cancer cells.

• Animal Model: The specific mouse strain was not detailed in the available literature.

• Tumor Implantation: Subcutaneous injection of MC38 cells.

• Treatment Groups:

  • Control (vehicle).

  • 5-Fluorouracil (100 mg/kg/day, intravenous injection) administered from day 8 to 38.

  • (24R)-MC 976 (1 µg/kg/day, subcutaneous injection) administered three times a week from day 9 to 44.

  • Combination of 5-FU and (24R)-MC 976 at the above-mentioned dosages and schedules.

• Efficacy Evaluation:

  • Tumor volume was measured regularly to determine tumor growth kinetics and calculate Tumor Growth Inhibition (TGI).

  • Survival of the mice was monitored to assess the increase in lifespan.[1]

Human Breast Cancer Xenograft Model

• Cell Line: MCF-7 human breast cancer cells (estrogen receptor-positive).

• Animal Model: The specific mouse strain was not detailed in the available literature, but it was a xenograft model, implying the use of immunodeficient mice.

• Tumor Implantation: Subcutaneous injection of MCF-7 cells.

• Treatment Groups:

  • Control (vehicle).

  • Anastrozole (total dose of 5.2 mg/mouse) administered five times a week.

  • (24R)-MC 976 (total dose of 17 µg/kg) administered three times a week.

  • Combination of Anastrozole and (24R)-MC 976 at the above-mentioned dosages and schedules.

• Efficacy Evaluation:

  • Tumor growth kinetics were monitored by measuring tumor volume.

  • Tumor Growth Inhibition (TGI) was calculated to assess the antitumor effect.[2]

III. Mechanism of Action and Signaling Pathways

(24R)-MC 976, as a vitamin D analog, exerts its anticancer effects primarily through the Vitamin D Receptor (VDR). The binding of (24R)-MC 976 to the VDR leads to a cascade of molecular events that inhibit cancer cell growth and enhance the efficacy of other anticancer agents.

Signaling Pathway in Colon Cancer (in combination with 5-FU)

In colon cancer cells, (24R)-MC 976 enhances the cytotoxic effects of 5-FU by modulating the expression of genes involved in cell cycle regulation and DNA synthesis.

Caption: (24R)-MC 976 activates VDR, leading to increased p21 and decreased TS expression.

Signaling Pathway in Breast Cancer (in combination with Anastrozole)

In ER+ breast cancer, (24R)-MC 976 potentiates the action of Anastrozole by downregulating the expression of the estrogen receptor alpha (ERα) and the aromatase enzyme, which is responsible for estrogen synthesis.

Caption: (24R)-MC 976 downregulates ERα and aromatase expression, inhibiting breast cancer growth.

Experimental Workflow for Preclinical In Vivo Studies

The general workflow for evaluating the in vivo efficacy of (24R)-MC 976 in preclinical cancer models is outlined below.

Caption: Workflow for preclinical in vivo evaluation of anticancer agents.

References

• 1. Vitamin D inhibits bone loss in mice with thyrotoxicosis by activating the OPG/RANKL and Wnt/β-catenin signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D analogs and bone - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (24S)-MC 976 and Maxacalcitol on Cell Differentiation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the effects of the vitamin D analog (24S)-MC 976 and the established synthetic vitamin D3 analog, maxacalcitol (B1676222), on cell differentiation. The information presented is based on available experimental data to facilitate an objective evaluation of their potential therapeutic applications.

Introduction

Both (24S)-MC 976, likely a reference to a 24-hydroxylated vitamin D analog such as 1α,24(S)-dihydroxyvitamin D2, and maxacalcitol (22-oxacalcitriol) are potent modulators of cell differentiation. Their primary mechanism of action is through the vitamin D receptor (VDR), a nuclear receptor that regulates the transcription of numerous genes involved in cell growth, differentiation, and immune response. While both compounds share a common pathway, subtle structural differences may lead to variations in their potency, efficacy, and cell-type-specific effects.

Data Presentation: Quantitative Comparison of Effects on Cell Differentiation

The following tables summarize the quantitative data on the effects of 24-hydroxylated vitamin D analogs (as a proxy for (24S)-MC 976) and maxacalcitol on the differentiation of various cell types.

Table 1: Effects on Keratinocyte Differentiation

Parameter	1α,24(R)-dihydroxyvitamin D3	Maxacalcitol	Reference
Cell Type	Normal Human Keratinocytes	Normal Human Keratinocytes	[1][2]
Effective Concentration	10-6 M for significant increase in involucrin-positive cells	10-7 M for maximal effect on proliferation and differentiation	[1][2]
Induction of Involucrin (B1238512)	Increase from 6.4% to 24.1% of positive cells	Potent induction of involucrin mRNA and protein	[1][2]
Induction of Transglutaminase 1	Not specified	Potent induction of transglutaminase 1 mRNA and protein	[2]
Cornified Envelope Formation	Significant induction	Potent induction	[2]
Anti-proliferative Effect	Inhibition of DNA synthesis	Concentration-dependent decrease in cell proliferation	[2][3]

Table 2: Effects on Immune Cell Differentiation

Parameter	Maxacalcitol	Reference
Cell Type	Murine CD4+ T cells	[4]
Effect	Induction of Regulatory T cells (Tregs)	[4]
Mechanism	Downregulation of IL-23 and IL-17 production	[4]
Key Markers	Increased Foxp3+ cell infiltration and IL-10 expression	[4]

Table 3: Effects on Cancer Cell Differentiation

Parameter	1α,24(S)-dihydroxyvitamin D2	Reference
Cell Type	Human Leukemia Cell Line (HL-60)	[5]
Effect	Induction of differentiation into monocyte-macrophage-like cells	[5]
Efficacy	Similar to 1α,25(OH)2D3	[5]
Anti-proliferative Effect	Significant inhibition of proliferation	[5]

Experimental Protocols

Keratinocyte Differentiation Assay

1. Cell Culture: Normal human keratinocytes (NHKs) are cultured in serum-free keratinocyte growth medium.[2]

2. Treatment: Cells are treated with varying concentrations of the vitamin D analogs (e.g., 10-10 to 10-7 M) or vehicle control.[2]

3. Assessment of Differentiation:

• Involucrin and Transglutaminase 1 Expression: Measured at both the mRNA (by quantitative PCR) and protein (by Western blot) levels.[2]
• Cornified Envelope (CE) Formation: CEs are isolated by boiling cells in a solution of SDS and dithiothreitol (B142953) and then quantified.[2]
• Cell Proliferation: Assessed using methods such as MTS assay, BrdU incorporation, or 3H-thymidine incorporation.[2]

T-Cell Differentiation Assay (in vivo model)

1. Animal Model: Female BALB/c mice are used. A psoriasiform skin inflammation is induced by topical application of imiquimod (B1671794) (IMQ) cream.[4]

2. Treatment: Mice are treated topically with a lotion containing maxacalcitol or a vehicle control.[4]

3. Assessment of T-Cell Populations:

• Immunohistochemistry and Immunofluorescence: Skin samples are stained for Foxp3 to identify regulatory T cells (Tregs).[4]
• Quantitative PCR (qPCR): RNA is extracted from skin samples to measure the mRNA expression levels of cytokines such as IL-17, IL-23, and IL-10.[4]
• Adoptive Transfer: CD4+CD25+ Tregs are isolated from the lymph nodes of treated donor mice and transferred to recipient mice to assess their functional capacity in suppressing inflammation.[4]

Cancer Cell Differentiation Assay

1. Cell Line: Human promyelocytic leukemia cells (HL-60) are commonly used.[5]

2. Treatment: Cells are incubated with the vitamin D analog at various concentrations (e.g., 10-10 to 10-7 M) for several days.[5]

3. Assessment of Differentiation:

• Morphological Changes: Differentiation into monocyte-macrophage-like cells is observed by microscopy.[5]
• Functional Assays: Assays for phagocytic activity or nitroblue tetrazolium (NBT) reduction can be performed to confirm monocytic differentiation.
• Cell Proliferation: Measured by assays such as [3H]thymidine incorporation.[5]

Mandatory Visualization

Signaling Pathway

Caption: Vitamin D analog signaling pathway for cell differentiation.

Experimental Workflow

Caption: General experimental workflow for comparing compound effects.

Conclusion

Both 24-hydroxylated vitamin D analogs and maxacalcitol are potent inducers of cell differentiation in various cell types, including keratinocytes, immune cells, and cancer cells. Maxacalcitol has been well-characterized, particularly for its effects on keratinocyte differentiation and its immunomodulatory role in inducing regulatory T cells. The 24-hydroxylated analogs also demonstrate strong pro-differentiative and anti-proliferative activities, with some studies suggesting comparable or even superior potency to the natural active form of vitamin D3, and potentially a better safety profile regarding hypercalcemia.

The choice between these compounds for therapeutic development would depend on the specific cellular target and desired outcome. Further direct, head-to-head comparative studies are warranted to fully elucidate the nuanced differences in their biological activities and to determine their relative therapeutic potential for various proliferative and inflammatory disorders.

References

• 1. 1 alpha,24R-dihydroxyvitamin D3 has an ability comparable to that of 1 alpha,25-dihydroxyvitamin D3 to induce keratinocyte differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Similarly potent action of 1,25-dihydroxyvitamin D3 and its analogues, tacalcitol, calcipotriol, and maxacalcitol on normal human keratinocyte proliferation and differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,24(R)-dihydroxyvitamin D3, a novel active form of vitamin D3 with high activity for inducing epidermal differentiation but decreased hypercalcemic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The vitamin D3 analog, maxacalcitol, reduces psoriasiform skin inflammation by inducing regulatory T cells and downregulating IL-23 and IL-17 production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Novel Vitamin D Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective, data-driven comparison of novel vitamin D analogs, focusing on their therapeutic applications in osteoporosis, secondary hyperparathyroidism, and psoriasis. This document summarizes key performance data, details experimental methodologies, and visualizes relevant biological pathways and workflows to support informed decision-making in research and development.

Introduction to Novel Vitamin D Analogs

Vitamin D, primarily in its active form calcitriol (B1668218) (1α,25-dihydroxyvitamin D3), is a critical regulator of calcium and phosphate (B84403) homeostasis. However, its therapeutic use is often limited by a narrow therapeutic window, with a risk of hypercalcemia and hyperphosphatemia.[1] Novel vitamin D analogs have been developed to overcome these limitations, offering improved therapeutic indices with selective effects on target tissues. These analogs are designed to have potent anti-proliferative, pro-differentiative, and immunomodulatory activities with reduced calcemic potential.[1] This guide provides a head-to-head comparison of several prominent novel vitamin D analogs: Eldecalcitol (B1671164), Alfacalcidol (B1684505), Paricalcitol (B1678470), Doxercalciferol (B1670903), Calcipotriol, and Maxacalcitol.

Comparative Data Summary

The following tables summarize the quantitative data from head-to-head clinical trials and preclinical studies, providing a clear comparison of the efficacy and safety of these novel vitamin D analogs.

Table 1: Eldecalcitol vs. Alfacalcidol for Osteoporosis

Parameter	Eldecalcitol (0.75 µ g/day )	Alfacalcidol (1.0 µ g/day )	Key Findings & Citations
Vertebral Fracture Incidence (3 years)	13.4%	17.5%	Eldecalcitol showed a significantly lower incidence of vertebral fractures.[2]
Wrist Fracture Incidence (3 years)	1.1%	3.6%	Eldecalcitol significantly reduced the risk of wrist fractures.[3][4]
Change in Lumbar Spine BMD (24 months)	Increased	Decreased	Eldecalcitol led to an increase in lumbar spine BMD, while alfacalcidol led to a decrease.[5]
Change in Total Hip BMD (24 months)	Maintained	Decreased	Eldecalcitol maintained total hip BMD, whereas it decreased with alfacalcidol.[5]
Incidence of Hypercalcemia	Higher	Lower	The incidence of increased serum calcium was higher in the eldecalcitol group.[2]
Incidence of Hypercalciuria	Higher	Lower	Eldecalcitol was associated with a higher risk of hypercalciuria.[6]

Table 2: Paricalcitol vs. Doxercalciferol for Secondary Hyperparathyroidism (SHPT)

Parameter	Paricalcitol	Doxercalciferol	Key Findings & Citations
PTH Reduction	Comparable	Comparable	Both analogs effectively suppress PTH levels. A dosing conversion factor of approximately 0.57-0.60 for doxercalciferol relative to paricalcitol results in similar PTH inhibition.[7][8][9]
Serum Phosphorus Levels	Less elevation	More significant increase	Paricalcitol resulted in a significantly lower increase in serum phosphorus levels compared to doxercalciferol.[10]
Serum Calcium Levels	Less hypercalcemic	More hypercalcemic	Paricalcitol is reported to be less hypercalcemic than doxercalciferol.[11][12]
Incidence of Hypercalcemia	Similar	Similar	In a dose-equivalency study, the incidence of hypercalcemia was similar between the two groups.[7][9]
Incidence of Hyperphosphatemia	Similar	Similar	In a dose-equivalency study, the incidence of hyperphosphatemia was similar between the two groups.[7][9]

Table 3: Calcipotriol vs. Maxacalcitol for Psoriasis

Parameter	Calcipotriol	Maxacalcitol	Key Findings & Citations
PASI Score Improvement	Rapid Improvement	Effective	Calcipotriol induced a more rapid improvement in PASI scores.[13]
Marked Improvement or Clearance (8 weeks)	46%	55% (at 25 µg/g)	Maxacalcitol at a concentration of 25 µg/g showed a higher rate of marked improvement or clearance.[14]
Adverse Events (Skin Irritation)	More frequent	Less frequent	Calcipotriol is associated with a higher incidence of skin irritation.[15]

Table 4: Vitamin D Receptor (VDR) Binding Affinity of Select Analogs

Analog	Binding Affinity (Relative to Calcitriol or IC50/Ki)	Citation
Eldecalcitol	8-fold lower than calcitriol	[16]
Paricalcitol	Not specified in direct comparison
Doxercalciferol	Prohormone, active metabolite binds to VDR	[17]
Maxacalcitol	Not specified in direct comparison
Calcipotriol	Similar to calcitriol	[14]
Tacalcitol	IC50 can be determined via competitive binding assay
1,25(OH)2-16ene-23yne-D3	Ki = 0.085 nM	[18]
VD1-6	IC50 = 438 nM (negligible binding)	[13]

Signaling Pathways and Experimental Workflows

To provide a deeper understanding of the mechanisms of action and the methodologies used to evaluate these analogs, the following diagrams illustrate key signaling pathways and experimental workflows.

Vitamin D Receptor (VDR) Signaling Pathway

The genomic actions of vitamin D analogs are mediated through the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily. Upon ligand binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to Vitamin D Response Elements (VDREs) on the DNA, modulating the transcription of target genes involved in calcium homeostasis, cell proliferation, differentiation, and immune function.

References

• 1. Vitamin D metabolites and/or analogs: which D for which patient? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dermnetnz.org [dermnetnz.org]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Competitive binding assay for vitamin D and 25-OH vitamin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Understanding Your PASI Score For Psoriasis [healthline.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Research progress in the pharmacological actions of the multiple effects and selectivity of the vitamin D analogue paricalcitol: a narrative review - Qu - Annals of Palliative Medicine [apm.amegroups.org]
• 9. Alternative Binding Sites at the Vitamin D Receptor and their Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Parathyroid Diseases and Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Vitamin D receptor - Wikipedia [en.wikipedia.org]
• 12. Psoriasis Severity Assessment Combining Physician and Patient Reported Outcomes: The Optimal Psoriasis Assessment Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. Suppression of PTH by the vitamin D analog eldecalcitol is modulated by its high affinity for the serum vitamin D-binding protein and resistance to metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Comparison of the Pharmacological Effects of Paricalcitol and Doxercalciferol on the Factors Involved in Mineral Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. PASI score: Definition and how to calculate [medicalnewstoday.com]

Validating Biomarkers for Predicting Response to (24S)-MC 976: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating biomarkers to predict the therapeutic response to (24S)-MC 976, a synthetic Vitamin D3 analog. As a potent agonist of the Vitamin D Receptor (VDR), (24S)-MC 976 holds promise in various therapeutic areas, including oncology and immunology. Identifying reliable biomarkers is crucial for patient stratification, dose optimization, and predicting clinical outcomes, thereby accelerating its development and application in precision medicine. This document outlines potential biomarkers based on the known mechanism of action of VDR agonists, compares them with alternative therapeutic approaches, and provides detailed experimental protocols for their validation.

Understanding the Mechanism of Action: The Vitamin D Receptor Signaling Pathway

(24S)-MC 976, like the active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), exerts its biological effects by binding to the Vitamin D Receptor (VDR).[1][2] The VDR is a nuclear receptor that acts as a ligand-inducible transcription factor.[2][3] Upon ligand binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR).[2][3] This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, modulating their transcription.[2][3] This signaling cascade ultimately influences a wide range of cellular processes, including cell cycle regulation, differentiation, and apoptosis.[1]

Caption: Simplified Vitamin D Receptor (VDR) signaling pathway activated by (24S)-MC 976.

Potential Biomarkers for (24S)-MC 976 Response

Based on the VDR signaling pathway, the most promising biomarkers for (24S)-MC 976 response are the downstream target genes of VDR. The expression levels of these genes or their protein products can serve as pharmacodynamic biomarkers, indicating the biological activity of the compound.

Biomarker Category	Potential Biomarker	Rationale
Cell Cycle Regulation	p21 (CDKN1A)	A well-established VDR target gene that inhibits cyclin-dependent kinases, leading to cell cycle arrest.[1]
p27 (CDKN1B)	Another key cell cycle inhibitor regulated by VDR signaling.
Apoptosis	GADD45A	Involved in DNA damage response and apoptosis, and its expression is induced by VDR.[1]
BAX	A pro-apoptotic protein that can be upregulated by VDR agonists in certain cancer cells.
Differentiation	CYP24A1	The gene encoding the enzyme that catabolizes vitamin D metabolites. It is a primary and highly sensitive VDR target gene, making it a robust pharmacodynamic biomarker.
E-cadherin	An adhesion molecule involved in epithelial cell differentiation, often upregulated by VDR signaling.
Immune Modulation	IL-10	An anti-inflammatory cytokine whose expression can be induced by VDR activation in immune cells.
Cathelicidin (CAMP)	An antimicrobial peptide with immunomodulatory functions, directly regulated by VDR in various cell types.

Comparison with Alternative Therapies

The choice of alternative therapies for comparison depends on the specific indication for which (24S)-MC 976 is being investigated.

Therapeutic Approach	Mechanism of Action	Potential Advantages	Potential Disadvantages
Other VDR Agonists (e.g., Calcitriol, Paricalcitol)	Bind to and activate the Vitamin D Receptor.	Well-established clinical use for certain indications.	Hypercalcemia is a common dose-limiting side effect.
Retinoids (e.g., all-trans retinoic acid)	Activate Retinoic Acid Receptors (RARs), which also heterodimerize with RXRs.	Synergistic effects with VDR agonists have been reported.[3]	Different spectrum of target genes and potential for different side effects.
HDAC Inhibitors (e.g., Vorinostat)	Inhibit histone deacetylases, leading to chromatin remodeling and changes in gene expression.	Can potentially enhance the transcriptional activity of VDR.	Broad and non-specific effects on gene expression, leading to a wider range of side effects.
Chemotherapeutic Agents (for cancer indications)	Various mechanisms, including DNA damage and inhibition of cell division.	Established efficacy in many cancer types.	High toxicity and lack of specificity.
Immunomodulatory Drugs (for autoimmune indications)	Target specific components of the immune system (e.g., cytokines, immune cells).	High specificity for the intended immunological target.	May not address the underlying cellular dysregulation targeted by VDR agonists.

Experimental Protocols for Biomarker Validation

A rigorous biomarker validation process is essential to ensure the reliability and clinical utility of the selected biomarkers.[4][5][6][7] This process typically involves analytical validation of the assay and clinical validation of the biomarker's correlation with clinical outcomes.

Biomarker Validation Workflow

Caption: A general workflow for biomarker validation.

Key Experimental Methodologies

1. Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

• Objective: To measure the mRNA expression levels of potential biomarker genes (e.g., p21, CYP24A1) in response to (24S)-MC 976 treatment.

• Protocol:

  • Cell Culture and Treatment: Culture target cells (e.g., cancer cell lines, peripheral blood mononuclear cells) and treat with a dose-range of (24S)-MC 976 for various time points.

  • RNA Extraction: Isolate total RNA from cells using a commercially available kit (e.g., RNeasy Kit, Qiagen).

  • cDNA Synthesis: Reverse transcribe the RNA into cDNA using a reverse transcriptase enzyme.

  • qPCR: Perform qPCR using gene-specific primers and a fluorescent dye (e.g., SYBR Green) or a probe-based system (e.g., TaqMan).

  • Data Analysis: Normalize the expression of the target gene to a stable housekeeping gene (e.g., GAPDH, ACTB) and calculate the fold change in expression relative to a vehicle-treated control.

2. Western Blot for Protein Expression Analysis

• Objective: To determine the protein levels of biomarker candidates (e.g., p21, E-cadherin) following treatment with (24S)-MC 976.

• Protocol:

  • Cell Lysis: Lyse the treated cells to extract total protein.

  • Protein Quantification: Determine the protein concentration using a standard assay (e.g., BCA assay).

  • SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Immunoblotting: Probe the membrane with primary antibodies specific to the target protein, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Data Analysis: Quantify the band intensity and normalize to a loading control (e.g., β-actin, GAPDH).

3. Enzyme-Linked Immunosorbent Assay (ELISA) for Secreted Proteins

• Objective: To measure the concentration of secreted biomarkers (e.g., IL-10) in cell culture supernatants or patient plasma/serum.

• Protocol:

  • Sample Collection: Collect cell culture media or patient blood samples.

  • ELISA Procedure: Use a commercially available ELISA kit specific for the target protein. This typically involves coating a microplate with a capture antibody, adding the samples, followed by a detection antibody, a substrate, and a stop solution.

  • Data Acquisition: Measure the absorbance at a specific wavelength using a microplate reader.

  • Data Analysis: Calculate the protein concentration based on a standard curve generated from known concentrations of the recombinant protein.

4. Immunohistochemistry (IHC) for Tissue-Based Biomarkers

• Objective: To assess the expression and localization of biomarker proteins in tissue samples (e.g., tumor biopsies).

• Protocol:

  • Tissue Preparation: Fix, embed, and section the tissue samples.

  • Antigen Retrieval: Perform antigen retrieval to unmask the target protein epitopes.

  • Immunostaining: Incubate the tissue sections with a primary antibody against the biomarker of interest, followed by a secondary antibody conjugated to an enzyme or a fluorophore.

  • Visualization: Use a chromogenic substrate or fluorescence microscopy to visualize the staining.

  • Scoring and Analysis: Score the staining intensity and the percentage of positive cells, often with the assistance of digital pathology software.

Conclusion

The validation of predictive biomarkers for (24S)-MC 976 is a critical step in its clinical development. By leveraging our understanding of the VDR signaling pathway, we can identify and validate a panel of pharmacodynamic and predictive biomarkers. The experimental protocols outlined in this guide provide a robust framework for the analytical and clinical validation of these biomarkers. A successful biomarker strategy will not only de-risk the drug development process but also enable the delivery of a more personalized and effective therapy to patients.

References

• 1. Vitamin D Receptor Signaling and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. VDR (VITAMIN D RECEPTOR) - NuRCaMeIn [ub.edu]
• 3. A Genomic Perspective on Vitamin D Signaling | Anticancer Research [ar.iiarjournals.org]
• 4. blog.crownbio.com [blog.crownbio.com]
• 5. Use of Biomarkers in Drug Development for Regulatory Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validation of Analytical Methods for Biomarkers Employed in Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Pathway and Approach to Biomarker Validation and Qualification for Osteoarthritis Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]

comparative transcriptomics of cells treated with (24R)-MC 976

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the transcriptomic effects of (24R)-MC 976, a synthetic Vitamin D3 analog, relative to Calcitriol (the biologically active form of Vitamin D3) and a vehicle control. The data presented herein is illustrative, designed to model a typical comparative transcriptomics study and to highlight the key cellular and molecular responses to these compounds. Vitamin D analogs are known to exert their effects by binding to the Vitamin D Receptor (VDR), a ligand-activated transcription factor that regulates a multitude of genes involved in cell proliferation, differentiation, and immune response. Transcriptomic analysis is therefore a critical tool for elucidating their mechanisms of action and identifying potential therapeutic targets.

Comparative Analysis of Gene Expression

To assess the specific impact of (24R)-MC 976 on gene expression, a hypothetical

Assessing the Therapeutic Index: A Comparative Analysis of (24S)-MC 976 and Established Vitamin D Analogs

For Researchers, Scientists, and Drug Development Professionals

The therapeutic index—a measure of a drug's safety margin—is a critical parameter in drug development. This guide provides a comparative assessment of the therapeutic index of the novel vitamin D analog, (24S)-MC 976, against established drugs such as calcipotriol (B1668217), tacalcitol, and maxacalcitol (B1676222). These agents are primarily used in the topical treatment of psoriasis, a hyperproliferative skin disorder. Their therapeutic efficacy stems from their ability to modulate cell growth and differentiation by activating the vitamin D receptor (VDR), while their primary dose-limiting toxicity is hypercalcemia.

Executive Summary

Data Presentation: Efficacy and Toxicity of Established Vitamin D Analogs

The therapeutic utility of vitamin D analogs in psoriasis is predicated on their ability to inhibit the excessive proliferation of keratinocytes. A key metric for this is the half-maximal effective concentration (EC50) or inhibitory concentration (IC50) in cell proliferation assays. The primary adverse effect is hypercalcemia, the elevation of blood calcium levels.

Drug	Antiproliferative Activity (Keratinocytes)	Calcemic Effects (Animal Models)
Calcipotriol	Decreased proliferation in a concentration-dependent manner.[1][2] Maximal effect observed at 10⁻⁷ M.[3]	Approximately 100 to 200 times less potent in its effects on calcium metabolism compared to calcitriol (B1668218).[4][5] In rats, found to be 60 times less calcemic than 1,25(OH)2D3.[6] High doses (up to 360g of 50 µg/g ointment per week) can lead to a dose-dependent rise in serum and urine calcium.[7][8]
Tacalcitol	Decreased proliferation in a concentration-dependent manner.[3] Maximal effect observed at 10⁻⁷ M.[3]	Slightly less calcemic than 1,25(OH)2D3 in rats.[6] Application of 4 micrograms/g ointment for up to 8 weeks did not cause hypercalcemia or hypercalciuria in clinical trials.[9]
Maxacalcitol	Approximately 10 times greater efficacy at suppressing keratinocyte proliferation in vitro than calcipotriol and tacalcitol.[10] Decreased proliferation in a concentration-dependent manner with a maximal effect at 10⁻⁷ M.[3]	Has shown less calcemic action compared to calcitriol in uremic rats and dogs.[11] In vivo, it inhibited tumor growth without inducing hypercalcemia.[12]

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental data. Below are outlines of key experimental protocols used to assess the efficacy and toxicity of vitamin D analogs.

In Vitro Keratinocyte Proliferation Assay

This assay evaluates the antiproliferative activity of the test compounds on human keratinocytes.

Objective: To determine the concentration-dependent inhibition of keratinocyte proliferation by vitamin D analogs.

Methodology:

• Cell Culture: Normal human keratinocytes (NHKs) are cultured in serum-free medium supplemented with growth factors.[13]

• Treatment: Cells are treated with varying concentrations of the vitamin D analogs (e.g., (24S)-MC 976, calcipotriol, tacalcitol, maxacalcitol) or vehicle control for a specified period (e.g., 72 hours).

• Proliferation Assessment: Cell proliferation can be measured using various methods:

  • MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells.[1]

  • BrdU Incorporation: This assay measures the incorporation of bromodeoxyuridine (BrdU), a synthetic analog of thymidine (B127349), into newly synthesized DNA during cell proliferation.[3]

  • ³H-Thymidine Incorporation: This method quantifies the incorporation of radiolabeled thymidine into the DNA of proliferating cells.[3][14]

• Data Analysis: The results are expressed as a percentage of inhibition compared to the vehicle control. The EC50 or IC50 value, the concentration at which 50% of proliferation is inhibited, is calculated from the dose-response curve.

In Vivo Hypercalcemia Assessment in Rodent Models

This protocol is designed to evaluate the potential of vitamin D analogs to induce hypercalcemia in an animal model.

Objective: To determine the dose-dependent effects of vitamin D analogs on serum calcium levels.

Methodology:

• Animal Model: Rats or mice are typically used for these studies.[6][15]

• Acclimatization: Animals are acclimatized to the housing conditions for a specified period before the experiment.

• Dosing: The test compounds are administered, often topically to mimic clinical use, at various doses for a defined duration (e.g., daily for 28 days).[6] A vehicle control group is included.

• Sample Collection: Blood and urine samples are collected at predetermined time points.

• Biochemical Analysis: Serum and urine calcium levels are measured. Serum parathyroid hormone (PTH) levels may also be assessed as it is a key regulator of calcium homeostasis.[16]

• Data Analysis: Dose-response curves are generated to evaluate the effect of each compound on serum and urine calcium levels. The dose that causes a statistically significant increase in serum calcium compared to the control group is determined.

Vitamin D Receptor (VDR) Competitive Binding Assay

This assay determines the binding affinity of a compound to the VDR.

Objective: To measure the ability of a test compound to displace a radiolabeled ligand from the VDR.

Methodology:

• Receptor Source: A source of VDR is required, such as nuclear extracts from cells expressing VDR or purified recombinant VDR.[17][18]

• Radioligand: A radiolabeled VDR ligand with high affinity, such as [³H]-1,25(OH)₂D₃, is used.

• Competition: A constant concentration of the radioligand is incubated with the VDR source in the presence of increasing concentrations of the unlabeled test compound (competitor).

• Separation: Bound and free radioligand are separated using methods like hydroxylapatite precipitation or filtration.

• Quantification: The amount of bound radioactivity is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. This value can be used to calculate the binding affinity (Ki) of the test compound for the VDR.

Mandatory Visualizations

Signaling Pathway of Vitamin D Analogs

Caption: Vitamin D analog signaling pathway in a target cell.

Experimental Workflow for Therapeutic Index Assessment

References

• 1. Calcipotriol affects keratinocyte proliferation by decreasing expression of early growth response-1 and polo-like kinase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Similarly potent action of 1,25-dihydroxyvitamin D3 and its analogues, tacalcitol, calcipotriol, and maxacalcitol on normal human keratinocyte proliferation and differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcipotriol inhibits proliferation of human keratinocytes by downregulating STAT1 and STAT3 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 6. Toxicity of 1,25-dihydroxyvitamin D3, tacalcitol, and calcipotriol after topical treatment in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Item - The effects of topical calcipotriol on systemic calcium homeostasis in patients with psoriasis. - University of Leicester - Figshare [figshare.le.ac.uk]
• 8. The effects of topical calcipotriol on systemic calcium homeostasis in patients with chronic plaque psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Tacalcitol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Topical maxacalcitol for the treatment of psoriasis vulgaris: a placebo-controlled, double-blind, dose-finding study with active comparator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Clinical effects of maxacalcitol on secondary hyperparathyroidism of uremic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibitory effect of 22-oxa-1,25-dihydroxyvitamin D3, maxacalcitol, on the proliferation of pancreatic cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. Antiproliferative effect of vitamin A and D analogues on adult human keratinocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Contribution of diet to the dosing time-dependent change of vitamin D3-induced hypercalcemia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. High dose topical calcipotriol consistently reduces serum parathyroid hormone levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. benchchem.com [benchchem.com]

Validation of (24R)-MC 976 as a Potential Therapeutic Agent: A Comparative Guide

(24R)-MC 976 , a synthetic analog of Vitamin D3, presents a promising avenue for therapeutic intervention in hyperproliferative and inflammatory skin disorders, most notably psoriasis. As a member of the calcipotriol (B1668217) family of compounds, it is designed to exert potent effects on cellular differentiation and proliferation while minimizing the risk of hypercalcemia associated with the natural, active form of vitamin D, 1,25-dihydroxyvitamin D3 (calcitriol). This guide provides a comparative analysis of (24R)-MC 976's potential, drawing upon data from its close analog, calcipotriol, to contextualize its therapeutic promise.

Comparative Efficacy in Psoriasis

While specific clinical trial data for the (24R) stereoisomer of MC 976 is limited in publicly accessible literature, extensive research on its closely related analog, calcipotriol, provides a strong basis for evaluating its potential efficacy. The Psoriasis Area and Severity Index (PASI) is a widely used metric to assess the severity of psoriasis, with a higher score indicating greater disease severity. A significant reduction in the PASI score is a key endpoint in clinical trials for psoriasis treatments.

Below are tables summarizing the comparative efficacy of calcipotriol against other common topical treatments for plaque psoriasis, as measured by the mean reduction in PASI scores from baseline over several weeks of treatment.

Table 1: Comparison of Calcipotriol Monotherapy with Other Topical Agents

Treatment Group	Baseline Mean PASI Score (± SD)	Week 4 Mean PASI Score (± SD)	Week 8 Mean PASI Score (± SD)	p-value (vs. Baseline)
Calcipotriol (0.005%)	5.93 ± 2.62	1.67 ± 1.13	0.67 ± 0.68	<0.001[1]
Methotrexate (1% gel)	5.91 ± 2.22	1.91 ± 1.11	0.89 ± 0.72	<0.001[1]
Betamethasone (B1666872) Valerate (0.12%)	8.45 ± 0.17	-	3.11 ± 0.26 (at Day 90)	<0.05[2]
Calcipotriol (0.005%)	8.70 ± 0.11	-	2.47 ± 0.12 (at Day 90)	<0.05[2]

Table 2: Comparison of Calcipotriol in Combination Therapy

Treatment Group	Baseline Mean PASI Score	Reduction in Mean PASI Score at Week 4	Reduction in Mean PASI Score at Week 8	Key Findings
Calcipotriol + Betamethasone	Not specified	Significant reduction	Complete recovery by week 8	Combination therapy was significantly more effective than betamethasone monotherapy[3]
Betamethasone alone	Not specified	Significant reduction	Score not zero at 12 weeks	-
Calcipotriol/Betamethasone Dipropionate Foam vs. Apremilast	Mean PASI ~7.3	51.1% achieved PASI 75	-	Cal/BD foam showed significantly greater PASI 75 response at week 4 compared to 16 weeks of apremilast[4]
Calcipotriol/Betamethasone Dipropionate Foam vs. Methotrexate	Mean PASI ~7.3	50.8% achieved PASI 75	-	Cal/BD foam showed significantly greater PASI 75 response at week 4 compared to 12 weeks of methotrexate[4]

Mechanism of Action: The Vitamin D Receptor Signaling Pathway

(24R)-MC 976, like other vitamin D analogs, is thought to exert its therapeutic effects primarily through the Vitamin D Receptor (VDR), a nuclear transcription factor. The binding of the ligand to VDR initiates a cascade of molecular events that ultimately modulate the expression of genes involved in cell proliferation, differentiation, and inflammation.

References

• 1. A Comparative Study of the Effectiveness and Safety of Topical Calcipotriol and Topical Methotrexate in Chronic Plaque Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. xisdxjxsu.asia [xisdxjxsu.asia]
• 3. njppp.com [njppp.com]
• 4. Calcipotriol plus betamethasone dipropionate aerosol foam vs. apremilast, methotrexate, acitretin or fumaric acid esters for the treatment of plaque psoriasis: a matching‐adjusted indirect comparison - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of (24R)-MC 976: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and step-by-step procedures for the safe disposal of (24R)-MC 976, ensuring compliance with standard laboratory safety practices.

Essential Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be familiar with the safe handling and storage requirements for (24R)-MC 976. This information is summarized from the material safety data sheet (MSDS).

Data Presentation: Key Safety and Storage Information

Parameter	Specification	Source
Storage Temperature	Long-term: -20°CShort-term: 2-8°C	[1]
Handling Precautions	Avoid contact with eyes, skin, and clothing. Prevent ingestion and inhalation. Wash hands thoroughly after handling.[1]
Incompatible Materials	Strong oxidizing/reducing agents, strong acids/alkalis.	[1]
Hazardous Decomposition	Under fire conditions, may produce Carbon oxides, Nitrogen oxides (NOx), and Sulphur oxides.[1]

Personal Protective Equipment (PPE)

All personnel handling (24R)-MC 976 must use appropriate personal protective equipment to minimize exposure risk.

• Hand Protection: Wear chemical-resistant gloves. Inspect gloves prior to use and use proper removal techniques.[1]

• Eye Protection: Use safety glasses with side shields or goggles that are approved under appropriate government standards.[1]

• Body Protection: A laboratory coat or other protective clothing is required to prevent skin contact.[1]

• Respiratory Protection: In situations where dust formation is possible or ventilation is inadequate, a full-face particle respirator (type N99/P2 or equivalent) is recommended.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of (24R)-MC 976 waste. This procedure is based on standard laboratory practices for hazardous chemical waste disposal.

Experimental Protocols: Disposal of (24R)-MC 976

• Waste Segregation:

  • Do not mix (24R)-MC 976 waste with other chemical waste streams unless compatibility is confirmed.

  • Keep solid and liquid waste forms separate.

• Waste Collection:

  • Collect solid waste, such as unused (24R)-MC 976 powder or contaminated consumables (e.g., weigh boats, kimwipes), in a dedicated, sealable, and clearly labeled waste container.

  • For liquid waste containing (24R)-MC 976, use a compatible, leak-proof container. Ensure the container is appropriately labeled with the chemical name and any known hazards.

• Container Labeling:

  • Clearly label the waste container with "(24R)-MC 976 Waste," the approximate quantity, and the date of accumulation.

  • Include appropriate hazard symbols as per your institution's guidelines.

• Storage of Waste:

  • Store the sealed waste container in a designated hazardous waste accumulation area. This area should be well-ventilated and away from incompatible materials.

• Spill Management:

  • In the event of a spill, prevent further leakage if it is safe to do so.[1]

  • Do not allow the product to enter drains.[1]

  • For solid spills, carefully sweep or scoop the material to avoid creating dust and place it in a suitable, closed container for disposal.[1]

  • For liquid spills, absorb with an inert material and place in a sealed container.

• Decontamination:

  • Thoroughly decontaminate all surfaces and equipment that have come into contact with (24R)-MC 976. Use an appropriate solvent or cleaning agent as determined by your laboratory's standard operating procedures.

  • Dispose of all cleaning materials as hazardous waste.

• Final Disposal:

  • Arrange for the collection and disposal of the (24R)-MC 976 waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Do not dispose of (24R)-MC 976 down the drain or in the regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of (24R)-MC 976.

Figure 1. Logical workflow for the disposal of (24R)-MC 976.

References

• 1. biocrick.com [biocrick.com]

Safeguarding Researchers: A Comprehensive Guide to Handling (24R)-MC 976

For Immediate Implementation: This document provides essential safety and logistical protocols for the handling and disposal of (24R)-MC 976, a potent calcitriol (B1668218) analogue. All personnel, including researchers, scientists, and drug development professionals, must adhere to these procedures to mitigate risks and ensure a safe laboratory environment.

Essential Safety Information

A thorough understanding of the hazards associated with (24R)-MC 976 is critical. The following table summarizes key safety data extracted from the product's MSDS.

Parameter	Information	Reference
Product Name	(24R)-MC 976	[2]
CAS Number	112828-09-8	[2]
Purity	>97%	[2]
Appearance	Not specified
Storage	Long term: -20°C, Short term: 2-8°C. Keep container tightly closed in a dry and well-ventilated place.	[2]
Flammability	Not flammable or combustible.	[2]
Extinguishing Media	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.	[2]
Hazardous Combustion Products	Carbon oxides, nitrogen oxides (NOx), Sulphur oxides.	[2]

Operational Plan for Handling (24R)-MC 976

Adherence to a strict operational workflow is mandatory to minimize exposure and prevent contamination. The following step-by-step procedures must be followed:

Pre-Handling Preparations

• Designated Area: All work with (24R)-MC 976 must be conducted in a designated and clearly marked area, such as a chemical fume hood or a glove box, to contain any potential spills or airborne particles.

• Personnel Training: All personnel must be trained on the specific hazards of (24R)-MC 976 and the procedures outlined in this document.

• Gather Materials: Ensure all necessary personal protective equipment (PPE) and spill containment materials are readily available before handling the compound.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling (24R)-MC 976:

• Respiratory Protection: A NIOSH-approved respirator is required to prevent inhalation of any dust or aerosols.[2]

• Eye Protection: Chemical safety goggles or a face shield must be worn.

• Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of as contaminated waste after handling.[2]

• Body Protection: A lab coat or disposable gown should be worn. Ensure it is removed before leaving the designated work area.

Handling Procedures

• Avoid Dust Formation: Handle the solid compound carefully to avoid generating dust.[2]

• Weighing: If weighing the compound, do so in a containment system (e.g., ventilated balance enclosure).

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to prevent splashing.

• Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing.[2]

Post-Handling Procedures

• Decontamination: All surfaces and equipment that have come into contact with (24R)-MC 976 must be decontaminated. A suitable decontamination procedure should be developed, which may involve the use of a deactivating solution.

• Hand Washing: Thoroughly wash hands with soap and water after handling the compound, even if gloves were worn.[2]

Disposal Plan

Proper disposal of (24R)-MC 976 and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Waste Segregation: All waste contaminated with (24R)-MC 976 must be segregated from general laboratory waste. This includes:

  • Unused compound

  • Contaminated PPE (gloves, gowns, etc.)

  • Contaminated lab supplies (pipette tips, vials, etc.)

• Waste Containers: Use clearly labeled, sealed, and suitable containers for the disposal of (24R)-MC 976 waste.[2]

• Disposal Method: Do not dispose of (24R)-MC 976 down the drain.[2] All waste must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Contact your institution's Environmental Health and Safety (EHS) office for specific disposal procedures.

Emergency Procedures

• Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

• Skin Contact: In case of skin contact, immediately flush the affected area with copious amounts of water and remove contaminated clothing. Seek medical attention.[2]

• Eye Contact: If the compound comes into contact with the eyes, flush with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]

• Ingestion: If swallowed, wash out the mouth with water. Do not induce vomiting. Seek immediate medical attention.[2]

• Spills: In the event of a spill, evacuate the area and prevent further leakage if it is safe to do so. Wear appropriate PPE and clean up the spill using absorbent material, avoiding dust generation. Place all contaminated materials in a sealed container for disposal.[2]

Visual Workflow for Handling (24R)-MC 976

The following diagram illustrates the logical workflow for the safe handling of (24R)-MC 976, from preparation to disposal.

Caption: Safe handling workflow for (24R)-MC 976.

References

• 1. Vitamin D and Its Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biocrick.com [biocrick.com]